1-benzyl-1H-benzimidazole-2-thiol

• CAS: 31493-51-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 1-benzyl-1H-benzimidazole-2-thiol

Foreword: The Significance of the Benzimidazole Scaffold

To the researchers, scientists, and drug development professionals at the forefront of innovation, this guide offers a comprehensive exploration of 1-benzyl-1H-benzimidazole-2-thiol. The benzimidazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its derivatives have demonstrated a vast array of pharmacological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[3][4][5] The title compound, 1-benzyl-1H-benzimidazole-2-thiol, is a member of this versatile class of molecules, and a thorough understanding of its synthesis and characterization is paramount for its potential applications in drug discovery and development. This guide is structured to provide not just a set of instructions, but a deeper understanding of the chemical principles and practical considerations that underpin the successful synthesis and rigorous characterization of this compound.

Section 1: Synthesis of 1-benzyl-1H-benzimidazole-2-thiol: A Two-Step Approach

The synthesis of 1-benzyl-1H-benzimidazole-2-thiol is most effectively achieved through a two-step process. This methodology ensures a high yield and purity of the final product by first constructing the benzimidazole core and then introducing the benzyl group.

Step 1: Synthesis of the Precursor, 2-Mercaptobenzimidazole

The foundational step in this synthesis is the preparation of 2-mercaptobenzimidazole. This is typically accomplished through the condensation of o-phenylenediamine with carbon disulfide.[6]

Reaction Scheme:

Caption: Synthesis of 2-Mercaptobenzimidazole.

Experimental Protocol: Synthesis of 2-Mercaptobenzimidazole

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve potassium hydroxide (0.03 mol) in a mixture of 30 mL of 60% ethanol and 20 mL of water.

• Addition of Carbon Disulfide: To the stirred solution, add carbon disulfide (0.03 mol) and bring the mixture to a boil at approximately 80°C.

• Addition of o-Phenylenediamine: In a separate beaker, dissolve o-phenylenediamine (0.03 mol) in 20 mL of ethanol at room temperature. Add this solution dropwise to the boiling potassium hydroxide and carbon disulfide mixture.

• Reflux: Maintain the reaction mixture at reflux for 6 hours at a temperature of 75-85°C. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After cooling to room temperature, acidify the reaction mixture with a suitable acid (e.g., dilute hydrochloric acid) to precipitate the product. Filter the resulting solid, wash it with cold water, and dry it.

• Recrystallization: The crude 2-mercaptobenzimidazole can be recrystallized from an ethanol/water mixture to yield a purified product.[7]

Causality Behind Experimental Choices:

• Base Catalysis: The use of potassium hydroxide is crucial as it deprotonates the amino groups of o-phenylenediamine, increasing their nucleophilicity to attack the electrophilic carbon of carbon disulfide.

• Solvent System: The ethanol/water mixture provides a suitable medium for dissolving both the polar and non-polar reactants.

• Reflux Conditions: Heating the reaction mixture to reflux provides the necessary activation energy for the condensation and cyclization to occur at a reasonable rate.

Step 2: N-Alkylation of 2-Mercaptobenzimidazole to Yield 1-benzyl-1H-benzimidazole-2-thiol

The final step involves the selective N-alkylation of the synthesized 2-mercaptobenzimidazole with benzyl chloride. It is important to control the reaction conditions to favor N-alkylation over S-alkylation.

Reaction Scheme:

Caption: N-alkylation of 2-Mercaptobenzimidazole.

Experimental Protocol: Synthesis of 1-benzyl-1H-benzimidazole-2-thiol

• Reaction Setup: To a solution of 2-mercaptobenzimidazole (0.01 mol) in a suitable solvent such as dimethylformamide (DMF), add a base like potassium carbonate (0.02 mol).

• Addition of Benzyl Chloride: To the stirred suspension, add benzyl chloride (0.011 mol) dropwise at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature or slightly elevated temperature (e.g., 50°C) and monitor the progress by TLC.

• Work-up and Isolation: Once the reaction is complete, pour the reaction mixture into ice-cold water to precipitate the crude product. Filter the solid, wash it thoroughly with water, and dry it.

• Purification: The crude 1-benzyl-1H-benzimidazole-2-thiol can be purified by recrystallization from a suitable solvent such as ethanol.

Causality Behind Experimental Choices and Mechanistic Insights:

The alkylation of 2-mercaptobenzimidazole can potentially occur at either the nitrogen or the sulfur atom due to the presence of two nucleophilic centers. The thione-thiol tautomerism of 2-mercaptobenzimidazole plays a critical role in this selectivity.

Caption: Thione-thiol tautomerism in 2-mercaptobenzimidazole.

The choice of base and solvent can influence the position of alkylation. A polar aprotic solvent like DMF and a moderate base like potassium carbonate generally favor N-alkylation. The reaction proceeds via a nucleophilic substitution mechanism where the deprotonated nitrogen atom of the benzimidazole ring attacks the electrophilic benzylic carbon of benzyl chloride.

To further enhance the selectivity for S-alkylation, a phase-transfer catalysis approach can be employed.[7] This method utilizes a quaternary ammonium salt to transport the thiolate anion from the aqueous phase to the organic phase where it reacts with the alkyl halide.

Section 2: Comprehensive Characterization of 1-benzyl-1H-benzimidazole-2-thiol

Rigorous characterization is essential to confirm the identity and purity of the synthesized 1-benzyl-1H-benzimidazole-2-thiol. The following techniques are indispensable for this purpose.

Spectroscopic Analysis

2.1.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR Spectroscopy: The ¹H NMR spectrum provides valuable information about the different types of protons and their chemical environment in the molecule.

  Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity
  Aromatic Protons (Benzimidazole)	7.0 - 7.5	Multiplet
  Aromatic Protons (Benzyl)	7.2 - 7.4	Multiplet
  Methylene Protons (-CH₂-)	~5.4	Singlet
  Thiol Proton (-SH)	Variable, broad singlet	Singlet

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum reveals the carbon framework of the molecule.

  Carbon Assignment	Expected Chemical Shift (δ, ppm)
  C=S	~168
  Aromatic Carbons (Benzimidazole)	110 - 140
  Aromatic Carbons (Benzyl)	127 - 137
  Methylene Carbon (-CH₂-)	~48

2.1.2 Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum is used to identify the functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
N-H Stretch (if tautomer exists)	3100 - 3000	Medium
C-H Stretch (Aromatic)	3100 - 3000	Medium
C-H Stretch (Aliphatic)	2950 - 2850	Medium
C=N Stretch	1620 - 1580	Medium
C=C Stretch (Aromatic)	1600 - 1450	Medium to Strong
C=S Stretch	1200 - 1050	Medium to Strong

2.1.3 Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. For 1-benzyl-1H-benzimidazole-2-thiol (C₁₄H₁₂N₂S), the expected molecular ion peak [M]⁺ would be at m/z = 240. The fragmentation pattern would likely involve the loss of the benzyl group (m/z 91) and other characteristic fragments of the benzimidazole core.

Physicochemical Properties

• Melting Point: The melting point is a crucial indicator of purity. A sharp melting point range suggests a pure compound. The melting point of 1-benzyl-1H-benzimidazole-2-thiol is expected to be significantly different from that of the starting material, 2-mercaptobenzimidazole (m.p. >250 °C).[1]

• Thin Layer Chromatography (TLC): TLC is used to monitor the progress of the reaction and assess the purity of the final product. The Rf value of the product will be different from that of the starting materials in a given solvent system (e.g., ethyl acetate/hexane).

Section 3: Self-Validating Protocols and Troubleshooting

The protocols described herein are designed to be self-validating. The successful synthesis of the intermediate, 2-mercaptobenzimidazole, is confirmed by its high melting point and characteristic spectroscopic data. The final product, 1-benzyl-1H-benzimidazole-2-thiol, is validated by a distinct melting point and a comprehensive set of spectroscopic data that confirms the presence of the benzyl group and the integrity of the benzimidazole-2-thiol core.

Troubleshooting Common Issues:

• Low Yield: Incomplete reaction or loss of product during work-up can lead to low yields. Ensure adequate reaction times, efficient stirring, and careful handling during filtration and recrystallization.

• Formation of Side Products: The primary side product is the S-benzylated isomer. The use of a phase-transfer catalyst can minimize its formation.[7] If formed, the isomers can often be separated by column chromatography.

• Impure Product: Inadequate purification can result in an impure product. Multiple recrystallizations may be necessary to achieve high purity. The purity should be verified by TLC and melting point determination.

Conclusion: A Versatile Building Block for Future Discoveries

This technical guide provides a robust and well-rationalized framework for the synthesis and characterization of 1-benzyl-1H-benzimidazole-2-thiol. By understanding the underlying chemical principles and adhering to the detailed protocols, researchers can confidently prepare this valuable compound. The insights into its spectroscopic and physicochemical properties will aid in its unambiguous identification and quality control. As the quest for novel therapeutic agents continues, a solid understanding of the synthesis and characterization of such versatile building blocks is indispensable for advancing the frontiers of medicinal chemistry and drug development.

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An In-depth Technical Guide to the Chemical Properties of 1-Benzyl-1H-benzimidazole-2-thiol

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling a Scaffold of Potential

The benzimidazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents. Its fusion of a benzene ring with imidazole creates a bicyclic system with a unique electronic landscape, capable of diverse interactions with biological targets. The introduction of a benzyl group at the 1-position and a thiol at the 2-position of this scaffold gives rise to 1-benzyl-1H-benzimidazole-2-thiol, a molecule of significant interest for further exploration in drug discovery and material science. This guide provides a comprehensive overview of its chemical properties, synthesizing available data on analogous compounds to build a robust profile of this intriguing molecule.

Molecular Architecture and Structural Insights

The foundational step in understanding the chemical behavior of 1-benzyl-1H-benzimidazole-2-thiol is to appreciate its three-dimensional structure and the interplay of its constituent parts.

Core Benzimidazole Framework

The benzimidazole ring system is generally planar.[1][2] X-ray crystallographic studies of related compounds, such as 1-benzyl-1H-benzimidazole, reveal that the fused benzene and imidazole rings lie in the same plane.[1] This planarity influences the molecule's ability to participate in π-stacking interactions, a crucial aspect of its potential biological activity.

The Benzyl Substituent: A Modulator of Properties

The benzyl group, attached to one of the nitrogen atoms of the imidazole ring, is not merely a passive substituent. Crystal structure analysis of 1-benzyl-1H-benzimidazole shows that the benzyl ring is oriented almost perpendicular to the benzimidazole plane.[1] This spatial arrangement has significant implications for the molecule's solubility, crystal packing, and interactions with receptor binding sites.

Thione-Thiol Tautomerism: A Dynamic Equilibrium

A key chemical feature of 2-mercaptobenzimidazoles is the existence of thione-thiol tautomerism. 1-Benzyl-1H-benzimidazole-2-thiol can exist in two interconverting forms: the thiol form (1-benzyl-1H-benzimidazole-2-thiol) and the thione form (1-benzyl-1,3-dihydro-2H-benzimidazole-2-thione). Infrared spectroscopic studies on analogous benzimidazoline-2-thiones suggest that the thione form is the predominant tautomer in the solid state.[3] This equilibrium is sensitive to the solvent environment and can significantly influence the molecule's reactivity and hydrogen bonding capabilities.

Diagram: Thione-Thiol Tautomerism

Caption: Tautomeric equilibrium between the thiol and thione forms.

Synthesis and Purification

Proposed Synthetic Pathway

The most plausible approach involves the benzylation of the readily available starting material, 1H-benzimidazole-2-thiol (also known as 2-mercaptobenzimidazole). This nucleophilic substitution reaction is a common and effective method for N-alkylation of benzimidazoles.

Reaction Scheme:

1H-Benzimidazole-2-thiol + Benzyl Chloride --(Base, Solvent)--> 1-Benzyl-1H-benzimidazole-2-thiol

Causality Behind Experimental Choices:

• Starting Material: 1H-Benzimidazole-2-thiol is commercially available and can be synthesized by reacting o-phenylenediamine with carbon disulfide.[4]

• Alkylating Agent: Benzyl chloride is a suitable benzylating agent. Benzyl bromide could also be used and may be more reactive.

• Base: A base such as potassium carbonate or sodium hydride is required to deprotonate the acidic N-H of the imidazole ring, forming the more nucleophilic benzimidazolide anion.

• Solvent: A polar aprotic solvent like dimethylformamide (DMF) or acetonitrile is typically used for such reactions as it can dissolve the reactants and facilitate the SN2 reaction.

Step-by-Step Experimental Protocol (Proposed)

• Dissolution: Dissolve 1 equivalent of 1H-benzimidazole-2-thiol in anhydrous DMF in a round-bottom flask equipped with a magnetic stirrer.

• Deprotonation: Add 1.1 equivalents of a suitable base (e.g., potassium carbonate) to the solution and stir for 30 minutes at room temperature.

• Alkylation: Slowly add 1.05 equivalents of benzyl chloride to the reaction mixture.

• Reaction: Heat the mixture to 60-70 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into ice-water.

• Isolation: Collect the precipitated solid by filtration, wash with water, and dry under vacuum.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Diagram: Proposed Synthesis Workflow

Caption: A logical workflow for the synthesis of the target compound.

Physicochemical Properties

The physical and chemical properties of a compound are critical for its handling, formulation, and understanding its behavior in various systems.

Property	Value/Information	Source(s)
Molecular Formula	C₁₄H₁₂N₂S	[5]
Molecular Weight	240.32 g/mol	[5]
Appearance	Expected to be a solid at room temperature.	-
Melting Point	Not experimentally determined. The related compound, 1-methyl-1H-benzimidazole-2-thiol, has a melting point of 193-197 °C.[6]	[6]
Solubility	Poorly soluble in water.	-
pKa	Not experimentally determined. The benzimidazole moiety is weakly basic, and the thiol group is weakly acidic. The pKa of the conjugate acid is expected to be lower than that of benzimidazole itself due to the electron-withdrawing nature of the thione/thiol group.	-

Spectroscopic Characterization

Spectroscopic data is essential for the unambiguous identification and structural elucidation of a molecule. While experimental spectra for 1-benzyl-1H-benzimidazole-2-thiol are not available in the cited literature, we can predict the key features based on the analysis of closely related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • Aromatic Protons: Multiplets in the range of δ 7.0-8.0 ppm corresponding to the protons of the benzimidazole and benzyl rings.

  • CH₂ Protons: A characteristic singlet for the benzylic methylene protons, expected to appear around δ 5.0-5.5 ppm.

  • N-H/S-H Proton: A broad singlet, the chemical shift of which would be dependent on the solvent and concentration. In the thione tautomer, this would correspond to the N-H proton.

• ¹³C NMR:

  • C=S Carbon: A key signal for the thione carbon is expected to appear in the downfield region, around δ 170-180 ppm.[7]

  • Aromatic Carbons: Multiple signals in the aromatic region (δ 110-150 ppm).

  • CH₂ Carbon: A signal for the benzylic methylene carbon around δ 45-50 ppm.

Infrared (IR) Spectroscopy

• N-H Stretch: In the thione form, a characteristic N-H stretching vibration is expected in the region of 3100-3300 cm⁻¹.

• C=S Stretch: A strong absorption band corresponding to the C=S stretching vibration is anticipated around 1100-1200 cm⁻¹.[3][7]

• Aromatic C-H Stretch: Bands above 3000 cm⁻¹.

• Aromatic C=C Stretch: Multiple bands in the 1400-1600 cm⁻¹ region.

Mass Spectrometry (MS)

The mass spectrum should show a molecular ion peak (M⁺) at m/z = 240. Key fragmentation patterns would likely involve the loss of the benzyl group (m/z = 91) and other fragments characteristic of the benzimidazole-2-thiol core.

Reactivity and Potential Applications

The chemical reactivity of 1-benzyl-1H-benzimidazole-2-thiol is dictated by the functional groups present in the molecule.

• N-Nucleophilicity: The unbenzylated nitrogen atom in the imidazole ring can act as a nucleophile, allowing for further substitution reactions.

• S-Nucleophilicity: The thiol/thione group is a soft nucleophile and can react with electrophiles, particularly soft electrophiles like alkyl halides.

• Acidity/Basicity: The molecule possesses both weakly acidic (N-H in the thione form or S-H in the thiol form) and weakly basic (the unprotonated nitrogen) character, allowing it to participate in acid-base reactions.

The structural motifs within 1-benzyl-1H-benzimidazole-2-thiol suggest a range of potential applications:

• Medicinal Chemistry: Benzimidazole-2-thiol derivatives have been investigated for various biological activities, including as potential anticancer and antimicrobial agents.[8] The benzyl group can enhance lipophilicity and introduce specific steric and electronic interactions with biological targets.

• Material Science: The thiol group provides a handle for surface modification, for example, in the formation of self-assembled monolayers on metal surfaces, which has applications in corrosion inhibition and nanotechnology.

Conclusion: A Molecule Warranting Further Investigation

1-Benzyl-1H-benzimidazole-2-thiol is a molecule with a rich chemical character defined by its planar benzimidazole core, the conformational flexibility of the benzyl group, and the dynamic thione-thiol tautomerism. While a complete experimental dataset for this specific compound is yet to be consolidated in the public domain, this guide provides a robust, scientifically-grounded framework for its properties based on the well-established chemistry of its structural analogs. The predicted synthetic accessibility and the diverse reactivity of its functional groups make 1-benzyl-1H-benzimidazole-2-thiol a compelling candidate for further investigation in the pursuit of novel therapeutics and advanced materials.

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Tautomeric Equilibrium of 1-benzyl-1H-benzimidazole-2-thiol: A Technical Guide on the Predominance of the Thione Form

Abstract

This in-depth technical guide provides a comprehensive analysis of the tautomeric equilibrium of 1-benzyl-1H-benzimidazole-2-thiol, a molecule of significant interest in medicinal chemistry and drug development. It consolidates theoretical and experimental evidence to demonstrate the overwhelming predominance of the thione tautomer over the thiol form in both solid and solution states. This guide is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the structural characterization, influencing factors, and practical methodologies for studying this critical class of heterocyclic compounds.

Introduction: The Significance of Tautomerism in Drug Discovery

Tautomerism, the dynamic equilibrium between interconverting structural isomers, is a fundamental concept in organic chemistry with profound implications in drug design and development. The potential for tautomerism is present in a significant portion of pharmaceutical compounds, influencing their physicochemical properties, biological activity, and metabolic fate. Different tautomers can exhibit distinct hydrogen bonding capabilities, lipophilicity, and steric profiles, thereby altering their interaction with biological targets. For nitrogen- and sulfur-containing heterocycles like 1-benzyl-1H-benzimidazole-2-thiol, the thione-thiol tautomerism is a key structural feature that dictates its chemical reactivity and pharmacological profile. An accurate understanding and characterization of the dominant tautomeric form are therefore critical for unambiguous structure-activity relationship (SAR) studies and intellectual property claims.

The Thione-Thiol Tautomeric Equilibrium

1-benzyl-1H-benzimidazole-2-thiol can exist in two primary tautomeric forms: the thione form (1-benzyl-1,3-dihydro-2H-benzimidazole-2-thione) and the thiol form (1-benzyl-1H-benzimidazole-2-thiol). The equilibrium between these two forms involves the migration of a proton between the nitrogen and sulfur atoms.

Caption: Thione-thiol tautomerism in 1-benzyl-1H-benzimidazole-2-thiol.

Theoretical and experimental evidence overwhelmingly indicates that the equilibrium lies far to the left, favoring the thione tautomer.

Evidence for the Predominance of the Thione Form

Theoretical and Computational Studies

Density Functional Theory (DFT) calculations have been instrumental in elucidating the relative stabilities of tautomers in heterocyclic systems. Studies on 2-mercaptobenzimidazole and its analogues consistently show that the thione tautomer is energetically more stable than the thiol form in both the gas phase and in various solvents.[1] The calculated energy differences are typically in the range of 0.7–8.7 kcal/mol, confirming the higher stability of the thione form.[1] These computational models provide a robust theoretical foundation for the experimental observations.

X-ray Crystallography

Single-crystal X-ray diffraction provides definitive structural evidence in the solid state. For the parent compound, 1H-benzo[d]imidazole-2(3H)-thione, crystallographic data confirms its existence in the thione form.[2] While a specific crystal structure for 1-benzyl-1H-benzimidazole-2-thiol was not found in the initial search, the structural data for the closely related 1-benzyl-1H-benzimidazole reveals that the benzimidazole ring system is essentially planar.[3][4] This planarity is a key feature also observed in the thione tautomers of related compounds.

Spectroscopic Analysis

NMR spectroscopy is a powerful tool for studying tautomerism in solution.[5] For benzimidazole-2-thiones, specific NMR signatures help in the unambiguous assignment of the predominant tautomer.

• ¹H NMR: In the ¹H NMR spectrum of 1H-benzo[d]imidazole-2(3H)-thione, a characteristic broad singlet for the two NH protons is observed at approximately δ 12.20 ppm, which disappears upon the addition of D₂O.[2] For the N-benzylated derivative, a single NH proton signal would be expected in a similar downfield region, providing clear evidence for the thione structure. The absence of a distinct SH proton signal, which would typically appear in the δ 3-4 ppm range, further supports the predominance of the thione form.

• ¹³C NMR: The chemical shift of the C2 carbon is highly indicative of the tautomeric form. In the thione tautomer, this carbon is a thiocarbonyl (C=S) and resonates at a significantly downfield chemical shift (typically >165 ppm). In contrast, the C2 carbon of the thiol form (C-S) would be expected at a much lower chemical shift. Studies on substituted benzimidazole-2-thiones have confirmed the downfield C2 signal, consistent with the thione structure.[6]

• ¹⁵N NMR: Due to the large chemical shift difference of about 100 ppm between iminothiol and thioamide nitrogen atoms, ¹⁵N NMR is an excellent technique for determining the position of the tautomeric equilibrium.[6] Studies on 2-mercaptobenzazoles have shown that the observed ¹⁵N chemical shifts align with those of N-methylated thioamide models, confirming that the thione form is the predominant tautomer.[6]

• IR Spectroscopy: The IR spectrum of the thione tautomer is characterized by the absence of a sharp S-H stretching band (typically around 2550-2600 cm⁻¹) and the presence of a C=S stretching vibration, although the latter can be weak and coupled with other vibrations. A broad N-H stretching band is also expected in the region of 3100-3400 cm⁻¹.

• UV-Vis Spectroscopy: The thione and thiol forms have different chromophores and thus exhibit distinct UV-Vis absorption spectra. The thione form, with its C=S group, typically shows a characteristic absorption at longer wavelengths compared to the thiol form.

Factors Influencing the Tautomeric Equilibrium

While the thione form is generally dominant, the position of the equilibrium is not static and can be influenced by environmental factors.

Caption: Factors influencing the thione-thiol equilibrium.

• Solvent: While the thione form predominates in most common solvents, increasing solvent polarity can have a subtle effect on the equilibrium.[1] However, for benzimidazole-2-thiones, the thione form remains the major species even in polar solvents like DMSO.

• pH: The acidity or basicity of the medium has a significant impact. In neutral and acidic media, the thione form is favored.[7][8] However, in an alkaline medium, deprotonation of the N-H group can occur, leading to the formation of a thiolate anion, which is the conjugate base of the thiol form.[7][8] This shift towards the thiolate form in basic conditions is crucial for understanding the reactivity of these compounds in different biological environments.

• Temperature: Temperature can influence the rate of interconversion between tautomers. Dynamic NMR studies can be employed to study the kinetics of this process.[6]

Experimental Protocols

Synthesis of 1-benzyl-1H-benzimidazole-2(3H)-thione

This protocol describes a common method for the N-benzylation of 1H-benzimidazole-2(3H)-thione.

Materials:

• 1H-benzo[d]imidazole-2(3H)-thione

• Benzyl bromide or benzyl chloride

• Potassium carbonate (K₂CO₃) or sodium hydride (NaH)

• N,N-Dimethylformamide (DMF) or acetonitrile

• Ethyl acetate

• Hexane

• Deionized water

Procedure:

• To a solution of 1H-benzo[d]imidazole-2(3H)-thione (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add benzyl bromide (1.1 eq) dropwise to the suspension.

• Heat the reaction mixture to 70°C and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 1-benzyl-1H-benzimidazole-2(3H)-thione.

Spectroscopic Characterization Workflow

Caption: Workflow for spectroscopic characterization.

Protocol:

• Sample Preparation: Prepare solutions of the purified compound in appropriate deuterated solvents (e.g., DMSO-d₆ for NMR) and spectroscopic grade solvents for other analyses.

• NMR Analysis:

  • Acquire ¹H and ¹³C NMR spectra. Look for the characteristic downfield NH proton and the C=S carbon signal.

  • Perform a ¹H NMR experiment after adding a drop of D₂O to the NMR tube to confirm the exchangeable NH proton.

• Mass Spectrometry: Obtain a high-resolution mass spectrum to confirm the elemental composition.

• FT-IR Analysis: Acquire an FT-IR spectrum and look for the N-H stretch and the absence of an S-H stretch.

• Data Interpretation: Correlate all spectroscopic data to confirm the structure as the thione tautomer.

Summary of Key Findings

Evidence	Observation	Conclusion
Computational Chemistry	Thione tautomer is energetically more stable by 0.7-8.7 kcal/mol.[1]	Thione form is the thermodynamically favored tautomer.
X-ray Crystallography	Solid-state structure of parent compound is the thione form.[2]	Thione form predominates in the solid state.
¹H NMR Spectroscopy	Presence of a downfield, exchangeable NH proton; absence of an SH proton.[2]	Thione form is the major tautomer in solution.
¹³C NMR Spectroscopy	C2 carbon resonates at a downfield chemical shift (>165 ppm).[6]	Consistent with a thiocarbonyl (C=S) group.
¹⁵N NMR Spectroscopy	Chemical shifts align with thioamide models.[6]	Confirms the thione structure.

Conclusion

A thorough examination of theoretical calculations, X-ray crystallographic data, and comprehensive spectroscopic evidence from NMR, IR, and UV-Vis analyses unequivocally demonstrates that 1-benzyl-1H-benzimidazole-2-thiol exists predominantly in its thione tautomeric form, 1-benzyl-1,3-dihydro-2H-benzimidazole-2-thione. While factors such as pH can influence the equilibrium, under typical physiological and experimental conditions, the thione form is the species that researchers will encounter and should consider in their studies. This guide provides the foundational knowledge and practical protocols necessary for the accurate synthesis, characterization, and interpretation of the tautomeric behavior of this important class of molecules, ensuring scientific integrity and rigor in drug discovery and development endeavors.

References

• A theoretical study on tautomerism of 2-mercaptobenzimidazole and its analogues. (URL: [Link])

• 15N NMR: Iminothiol‐thioamide tautomerism of 2‐mercaptobenzazoles and 1‐methyl‐2‐mercaptoimidazole. (URL: [Link])

• Synthesis and Crystal Structures of Benzimidazole-2-thione Derivatives by Alkylation Reactions. (URL: [Link])

• Factors that determine thione(thiol)–disulfide interconversion in a bis(thiosemicarbazone) copper(ii) complex. (URL: [Link])

• Factors that determine thione(thiol)–disulfide interconversion in a bis(thiosemicarbazone) copper( ii ) complex. (URL: [Link])

• 1-Benzyl-1H-benzimidazole. (URL: [Link])

• An experimental and theoretical NMR study of NH-benzimidazoles in solution and in the solid state: proton transfer and tautomerism. (URL: [Link])

• The Use of NMR Spectroscopy to Study Tautomerism. (URL: [Link])

• 1-Benzyl-1H-benzimidazole. (URL: [Link])

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The Synthesis of Benzimidazole-2-thiols: A Comprehensive Technical Guide for Scientific Professionals

An In-depth Exploration of Core Synthetic Methodologies, Mechanistic Insights, and Practical Applications in Drug Discovery

The benzimidazole-2-thiol scaffold is a cornerstone in medicinal chemistry, forming the structural basis of a wide array of pharmacologically active agents. Its prevalence in numerous clinically significant molecules underscores the critical importance of efficient and robust synthetic strategies for its preparation and derivatization. This technical guide, intended for researchers, scientists, and professionals in drug development, provides a detailed literature review of the synthesis of benzimidazole-2-thiols. Moving beyond a mere recitation of procedures, this document delves into the mechanistic underpinnings of these reactions, offering insights into the causal factors that guide experimental choices and protocol design.

The Classical Approach: Condensation of o-Phenylenediamines with Carbon Disulfide

The most prevalent and historically significant method for the synthesis of benzimidazole-2-thiols is the condensation reaction between an o-phenylenediamine and carbon disulfide. This method is valued for its reliability and the ready availability of the starting materials.

Mechanistic Rationale

The reaction proceeds through a dithiocarbamate intermediate. The initial step involves the nucleophilic attack of one of the amino groups of the o-phenylenediamine onto the electrophilic carbon of carbon disulfide. This is often facilitated by a base, which enhances the nucleophilicity of the amine. The resulting dithiocarbamic acid salt then undergoes an intramolecular cyclization, with the second amino group attacking the thiocarbonyl carbon. Subsequent elimination of a molecule of hydrogen sulfide leads to the formation of the stable benzimidazole-2-thiol ring system.

dot digraph "Mechanism_of_Benzimidazole-2-thiol_Synthesis" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

} dot Caption: Proposed reaction mechanism for the synthesis of benzimidazole-2-thiol from o-phenylenediamine and carbon disulfide.

The Role of the Base: A Critical Choice

The choice of base is a critical parameter in this synthesis, influencing reaction rates and yields. Potassium hydroxide (KOH) is frequently employed to facilitate the reaction.[1] The hydroxide ion deprotonates the amino group, increasing its nucleophilicity and promoting the initial attack on carbon disulfide. Furthermore, the base can also react with hydrogen sulfide produced during the reaction, driving the equilibrium towards the product.[1]

Experimental Protocol: Synthesis of 2-Mercaptobenzimidazole using Potassium Hydroxide and Carbon Disulfide[2]

Materials:

• o-Phenylenediamine (10.8 g, 0.1 mole)

• Potassium Hydroxide (5.65 g, 0.1 mole)

• Carbon Disulfide (7.67 g, 6.19 ml, 0.1 mole)

• 95% Ethanol (100 ml)

• Water (15 ml)

• Activated Charcoal (1.15 g)

• Dilute Acetic Acid

Procedure:

• In a 500 ml round-bottom flask, combine o-phenylenediamine, potassium hydroxide, 95% ethanol, and water.

• Add carbon disulfide to the mixture.

• Heat the mixture under reflux for 3 hours.

• Cautiously add activated charcoal and continue to reflux for an additional 10 minutes.

• Filter the hot mixture to remove the charcoal.

• Heat the filtrate to 60-70 °C and add 100 ml of warm water.

• Acidify the mixture with dilute acetic acid with good stirring.

• The product will precipitate as glistening white crystals.

• Cool the mixture in a refrigerator for 3 hours to complete crystallization.

• Collect the product by filtration using a Büchner funnel and dry overnight at 40 °C.

Expected Yield: 85-90%

An Alternative Pathway: The Use of Xanthates

An alternative and often milder approach to the synthesis of benzimidazole-2-thiols involves the use of potassium ethyl xanthate in place of carbon disulfide and a strong base.[2] This method offers the advantage of avoiding the use of the highly flammable and toxic carbon disulfide directly in the reaction setup.

Mechanistic Considerations

Potassium ethyl xanthate serves as a thiocarbonylating agent. The reaction is believed to proceed through a similar intermediate as the carbon disulfide method, but the xanthate provides a more controlled release of the reactive species.

dot digraph "Xanthate_Method_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

} dot Caption: Experimental workflow for the synthesis of 2-mercaptobenzimidazole using potassium ethyl xanthate.

Experimental Protocol: Synthesis of 2-Mercaptobenzimidazole using Potassium Ethyl Xanthate[3]

Materials:

• o-Phenylenediamine (32.4 g, 0.3 mole)

• Potassium Ethyl Xanthate (52.8 g, 0.33 mole)

• 95% Ethanol (300 ml)

• Water (45 ml)

• Activated Charcoal (Norit) (12 g)

• Acetic Acid (25 ml in 50 ml of water)

Procedure:

• In a 1-liter flask, combine o-phenylenediamine, potassium ethyl xanthate, 95% ethanol, and water.

• Heat the mixture under reflux for 3 hours.

• Cautiously add activated charcoal and continue to reflux for an additional 10 minutes.

• Filter the hot mixture to remove the charcoal.

• Heat the filtrate to 60-70 °C and add 300 ml of warm tap water (60-70 °C).

• With good stirring, add the acetic acid solution. The product will separate as glistening white crystals.

• Place the mixture in a refrigerator for 3 hours to complete crystallization.

• Collect the product on a Büchner funnel and dry overnight at 40 °C.

Expected Yield: 84–86.5%

Comparative Analysis of Synthetic Routes

Parameter	Carbon Disulfide Method	Potassium Ethyl Xanthate Method
Primary Reagents	o-Phenylenediamine, Carbon Disulfide, KOH	o-Phenylenediamine, Potassium Ethyl Xanthate
Reaction Conditions	Reflux in ethanol/water	Reflux in ethanol/water
Typical Yield	85-90%	84-86.5%
Safety Considerations	Use of highly flammable and toxic CS2	Avoids direct handling of CS2 in the reaction
Cost-Effectiveness	Generally cost-effective	May be slightly more expensive due to xanthate

Emerging Synthetic Strategies: A Look Towards Greener Chemistry

Recent research has focused on developing more environmentally friendly and efficient methods for the synthesis of benzimidazole derivatives, including the -2-thiol variants. These "green" approaches often involve the use of water as a solvent, milder reaction conditions, and the use of catalysts to improve efficiency and reduce waste.[3] While many of these studies focus on the broader class of benzimidazoles, the principles are applicable to the synthesis of the 2-thiol derivatives. One-pot syntheses are also gaining traction as they reduce the number of intermediate purification steps, saving time and resources.[4]

Applications in Drug Development

Benzimidazole-2-thiols are not only important as final drug products but also serve as versatile intermediates for further chemical modifications. The thiol group can be readily alkylated, oxidized, or otherwise functionalized to generate a diverse library of compounds for screening in drug discovery programs.[5] The benzimidazole core itself is a privileged scaffold, known to interact with a variety of biological targets.

Conclusion

The synthesis of benzimidazole-2-thiols is a well-established field with a rich history, yet it continues to evolve with the advent of new synthetic methodologies. The classical condensation of o-phenylenediamines with carbon disulfide or its xanthate equivalent remains a robust and reliable approach. A thorough understanding of the underlying reaction mechanisms is paramount for optimizing reaction conditions and troubleshooting synthetic challenges. As the demand for novel therapeutics continues to grow, the development of efficient, scalable, and sustainable methods for the synthesis of this important heterocyclic motif will remain a key area of research for chemists in academia and industry alike.

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• VanAllan, J. A.; Deacon, B. D. 2-Mercaptobenzimidazole. Org. Synth.1955 , 35, 78. DOI: 10.15227/orgsyn.035.0078. [Link]

• Wang, M.-L.; Liu, B.-L. Synthesis of 2-mercaptobenzimidazole from the reaction of o-phenylene diamine and carbon disulfide in the presence of potassium hydroxide. J. Chin. Inst. Chem. Eng.2006 , 37(5), 535-542. [Link]

• Sarhan, A. O.; El-Sherief, H. A. H.; Mahmoud, A. M. A convenient one-pot synthesis of 2-benzimidazolyl-thioacetophenones and thiazolo[3,2-a]benzimidazoles. Tetrahedron1996 , 52(30), 10485-10496. [Link]

• Zhou, J.-F.; Song, J.-R.; Wei, W.; Tu, S.-J. An environmentally benign and efficient synthesis of substituted benzothiazole-2-thiol, benzoxazole-2-thiol, benzimidazoline-2-thione in water. Green Chem.2011 , 13(5), 1195-1200. [Link]

• Al-Ghamdi, A. M.; Al-Omair, M. A.; El-Sayed, W. M.; El-Gazzar, A. R. B. A. Synthesis and Crystal Structures of Benzimidazole-2-thione Derivatives by Alkylation Reactions. Molecules2018 , 23(11), 2949. [Link]

• Khan, I.; et al. Novel 5-(Arylideneamino)-1H-Benzo[d]imidazole-2-thiols as Potent Anti-Diabetic Agents: Synthesis, In Vitro α-Glucosidase Inhibition, and Molecular Docking Studies. ACS Omega2022 , 7(48), 44345–44356. [Link]

• Ahamed, M. R.; Al-Jubori, H. H. Synthesis of 2-Mercaptobenzimidazole and Some of its Derivatives. Journal of Al-Nahrain University2013 , 16(2), 77-83. [Link]

• Sarhan, A. O.; El-Sherief, H. A. H.; Mahmoud, A. M. A convenient one-pot synthesis of 2-benzimidazolyl-thioacetophenones and thiazolo[3,2-a]benzimidazoles. Tetrahedron1996 , 52(30), 10485-10496. [Link]

• Al-Ghamdi, A. M.; Al-Omair, M. A.; El-Sayed, W. M.; El-Gazzar, A. R. B. A. Synthesis and Crystal Structures of Benzimidazole-2-thione Derivatives by Alkylation Reactions. Molecules2018 , 23(11), 2949. [Link]

• Anandarajagopal, K., et al. Synthesis and characterization of 2-mercaptobenzimidazole derivatives as potential analgesic agents. Journal of Chemical and Pharmaceutical Research2010 , 2(3), 230-236. [Link]

• Al-Mahadeen, M. M.; Jaber, A. M. Comparative Studies of Benzimidazoles Synthetic Routes and its Biological Activity. Mini-Reviews in Organic Chemistry2024 , 21(2), 1-13. [Link]

• Patil, S. L.; et al. Synthesis and antimicrobial screening of 2-mercaptobenzimidazole derivatives. Der Pharma Chemica2011 , 3(6), 444-449. [Link]

• Reddy, C. S.; et al. A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities. Catalysts2021 , 11(11), 1392. [Link]

• El Kihel, A.; et al. Novel and Improved Method for the Synthesis of 2-Mercaptobenzimidazole Derivatives. Oriental Journal of Chemistry2016 , 32(4), 2085-2090. [Link]

• Al-Ghamdi, A. M.; Al-Omair, M. A.; El-Sayed, W. M.; El-Gazzar, A. R. B. A. Synthesis and Crystal Structures of Benzimidazole-2-thione Derivatives by Alkylation Reactions. Molecules2018 , 23(11), 2949. [Link]

• Gonzalez-Oginz, M.; et al. A Facile and Efficient Procedure for the Synthesis of New Benzimidazole-2-thione Derivatives. Molecules2012 , 17(7), 8578-8590. [Link]

• MSA Simplified Studies. Synthesis of Benzimidazole From o-Phenylenediamine | MC-I | Exp-2. YouTube, 20 April 2021. [Link]

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• Organic Chemistry Portal. Synthesis of benzimidazoles. [Link]

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Discovery and history of benzimidazole derivatives in medicinal chemistry.

An In-depth Technical Guide on the Discovery, History, and Therapeutic Applications of Benzimidazole Derivatives

Authored by: Senior Application Scientist

Abstract

The benzimidazole nucleus, a bicyclic aromatic system comprising a fused benzene and imidazole ring, stands as a quintessential "privileged scaffold" in the landscape of medicinal chemistry. Its structural resemblance to endogenous purines enables it to interact with a vast array of biological targets, leading to a remarkable diversity of pharmacological activities.[1] The serendipitous discovery of the benzimidazole moiety as an axial ligand for cobalt in vitamin B12 served as an early indicator of its profound biological significance.[1][2] This guide provides a comprehensive technical overview of the historical milestones, pivotal discoveries, and the experimental underpinnings of substituted benzimidazoles—a class of compounds that has yielded blockbuster drugs for treating a spectrum of human ailments, from parasitic infections to gastric ulcers and cancer.

Genesis of a Privileged Scaffold: Early Discovery and Synthesis

The story of benzimidazole chemistry began in 1872 when Hoebrecker first reported the synthesis of 2,5-dimethyl-1H-benzo[d]imidazole.[1][3][4][5][6] This seminal work established the foundational chemistry for constructing this versatile heterocyclic system. The most classical and enduring method for synthesizing the benzimidazole core is the Phillips-Ladenburg reaction, which involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivatives, a transformation often requiring strong acids and elevated temperatures.[1][7][8][9][10] An alternative classical route, the Weidenhagen reaction, utilizes the condensation of an o-phenylenediamine with an aldehyde, followed by an oxidative step to achieve the aromatic benzimidazole ring.[7][11][12] These fundamental synthetic strategies paved the way for the exploration of a vast chemical space of benzimidazole derivatives.

A significant turning point in the history of benzimidazole was the discovery in the 1950s that the 5,6-dimethylbenzimidazole moiety is an integral component of the structure of vitamin B12.[2][13][14][15][16] This finding ignited considerable interest in the biological importance of this heterocyclic system and solidified its status as a privileged scaffold in drug discovery.

Foundational Synthetic Methodologies

The versatility of the benzimidazole scaffold is, in part, due to the robustness and adaptability of its synthetic routes. The following sections detail the core principles and experimental protocols for the classical synthesis of benzimidazole derivatives.

The Phillips-Ladenburg Synthesis: Condensation with Carboxylic Acids

This method is a one-step process that involves the direct condensation and cyclization of an o-phenylenediamine with a carboxylic acid under acidic conditions.

Experimental Protocol: Synthesis of 2-Phenyl-1H-benzimidazole

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve o-phenylenediamine (1.08 g, 10 mmol) and benzoic acid (1.22 g, 10 mmol) in 20 mL of 4 M hydrochloric acid.

• Reaction Setup: Equip the flask with a reflux condenser.

• Heating and Reflux: Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 4 hours.

• Neutralization and Precipitation: After cooling to room temperature, carefully pour the reaction mixture into a beaker containing 100 mL of cold water. Neutralize the solution by the slow addition of 10% sodium hydroxide solution until the pH is approximately 7. The product will precipitate out of the solution.

• Isolation and Purification: Collect the crude product by vacuum filtration and wash with cold water. Recrystallize the solid from ethanol to yield pure 2-phenyl-1H-benzimidazole.

The Weidenhagen Synthesis: Condensation with Aldehydes

This two-step process involves the initial condensation of an o-phenylenediamine with an aldehyde to form a dihydrobenzimidazole intermediate, which is subsequently oxidized to the aromatic benzimidazole.

Experimental Protocol: Synthesis of 2-Phenyl-1H-benzimidazole

• Condensation: In a 100 mL round-bottom flask, dissolve o-phenylenediamine (1.08 g, 10 mmol) and benzaldehyde (1.06 g, 10 mmol) in 30 mL of ethanol. Stir the mixture at room temperature for 2 hours.

• Oxidation: To the reaction mixture, add a solution of ammonium persulfate (2.28 g, 10 mmol) in 10 mL of water.[17] Stir the mixture at room temperature for an additional 12 hours.

• Workup: Pour the reaction mixture into 100 mL of cold water. Collect the precipitate by vacuum filtration and wash with cold water.

• Purification: Recrystallize the crude product from ethanol to obtain pure 2-phenyl-1H-benzimidazole.

Caption: Classical synthetic routes to the benzimidazole core.

Therapeutic Triumphs of Benzimidazole Derivatives

The journey of substituted benzimidazoles from laboratory curiosities to indispensable medicines is highlighted by two major breakthroughs: their development as anthelmintics and as anti-ulcer agents.

Benzimidazole Anthelmintics: Targeting the Parasite Cytoskeleton

The discovery of thiabendazole in 1961 marked the advent of modern benzimidazole anthelmintics.[13] This class of drugs, which includes albendazole, mebendazole, and fenbendazole, exhibits broad-spectrum activity against a wide range of parasitic worms.[18][19][20]

Mechanism of Action: Benzimidazole anthelmintics exert their effect by binding to the β-tubulin subunit of the parasite's microtubules.[18][19][21][22][23] This binding disrupts the polymerization of tubulin into microtubules, which are essential for cellular processes such as cell division, motility, and nutrient uptake in the parasite.[18][19][21] The selective toxicity of these drugs is attributed to their higher affinity for parasitic β-tubulin compared to the mammalian homolog.[21][22]

Caption: Mechanism of action of benzimidazole proton pump inhibitors.

The Expanding Therapeutic Frontier: Anticancer and Antimicrobial Applications

The versatility of the benzimidazole scaffold continues to be explored, with significant research efforts focused on its potential as an anticancer and antimicrobial agent.

Benzimidazole Derivatives as Anticancer Agents

A growing body of evidence supports the potential of benzimidazole derivatives as effective anticancer agents. [20][24][25][26][27][28]Their mechanisms of action are diverse and include the inhibition of tubulin polymerization, induction of apoptosis, and modulation of various signaling pathways critical for cancer cell proliferation and survival. [20][28] Structure-Activity Relationship (SAR) Insights:

• Position 2: Substitution at the 2-position with aromatic or heteroaromatic rings is a common strategy to enhance anticancer activity.

• N-1 Position: Alkylation or arylation at the N-1 position can modulate the compound's physicochemical properties and biological activity.

• Benzene Ring: Substitution on the benzene ring can influence the electronic properties and steric interactions of the molecule with its target.

Quantitative Data on Anticancer Activity:

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Chrysin Benzimidazole Derivative	MFC	25.72 ± 3.95	[27]
1-Substituted Benzimidazole	A-549	28.29	[27]
Benzoyl Substituted Benzimidazole	MCF-7	16.18 ± 0.07	[27]
Benzoyl Substituted Benzimidazole	HL-60	15.15 ± 0.05	[27]
Flubendazole	Pancreatic Cancer Cells	0.01 - 3.29	[13]
Fenbendazole	Paraganglioma Cell Lines	0.01 - 3.29	[13]
Mebendazole	Colorectal Cancer Cells	0.01 - 1.26	[13]
Benzimidazole-based EGFR/BRAFV600E Inhibitor	Various Cancer Cell Lines	GI50: 1.20	[29]

Experimental Protocol: In Vitro Anticancer Activity Assessment (MTT Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the benzimidazole derivatives and a vehicle control. Incubate for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Benzimidazole Derivatives as Antimicrobial Agents

Benzimidazole derivatives have demonstrated broad-spectrum activity against various bacterial and fungal pathogens. [30][31][32][33][34]Their antimicrobial mechanisms often involve the inhibition of essential cellular processes in microorganisms.

Quantitative Data on Antimicrobial Activity:

Compound	Microbial Strain	MIC (µg/mL)	Reference
Compound 11d	S. aureus	2	[31]
Compound 11d	B. subtilis	2	[31]
Compound 5q	P. aeruginosa	12.5	[31]
Compound 6c	E. coli (TolC mutant)	2	[32]
Compounds III1, III2, III3, III4, III9	P. aeruginosa	62.5	[33]
Compound 37b	S. aureus	3.125	[34]
Compound 37b	E. coli	3.125	[34]

Conclusion and Future Perspectives

From its humble beginnings in the late 19th century, the benzimidazole scaffold has evolved into a cornerstone of modern medicinal chemistry. Its remarkable versatility and ability to interact with a wide range of biological targets have led to the development of life-changing drugs. The continued exploration of benzimidazole chemistry, coupled with advances in computational drug design and high-throughput screening, promises to unlock new therapeutic opportunities for this privileged scaffold in the ongoing battle against human diseases.

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Introduction: The Benzimidazole Scaffold as a Cornerstone of Modern Medicinal Chemistry

An In-Depth Technical Guide to the Physicochemical Properties of Substituted Benzimidazoles

The benzimidazole nucleus, formed by the fusion of benzene and imidazole rings, is a quintessential "privileged scaffold" in drug discovery.[1][2] Its structural and electronic features, including hydrogen bond donor-acceptor capabilities, potential for π-π stacking interactions, and hydrophobic interactions, allow benzimidazole derivatives to bind efficiently with a wide array of biological macromolecules.[3] This versatility has led to the development of numerous FDA-approved drugs for diverse therapeutic areas, including anti-ulcer agents (omeprazole), anthelmintics (albendazole), antihistamines (astemizole), and anti-cancer agents.[3][4]

However, the journey from a biologically active "hit" compound to a clinically successful drug is critically dependent on optimizing its physicochemical properties. These properties govern a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) profile, ultimately determining its bioavailability, efficacy, and safety. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core physicochemical properties of substituted benzimidazoles, the causal relationships behind experimental choices, and detailed protocols for their accurate determination.

Ionization Constant (pKa): The Key to pH-Dependent Behavior

The benzimidazole ring is amphoteric, meaning it possesses both acidic and basic characteristics. The imino (-NH-) proton is weakly acidic, while the pyridinic nitrogen atom is weakly basic.[5][6] The ionization constant, or pKa, quantifies the strength of these acidic and basic centers. It is a critical parameter as it dictates the charge state of a molecule at a given pH, which in turn profoundly influences its solubility, membrane permeability, and binding to target proteins. For instance, basic compounds with a pKa ≥ 7.4 will be predominantly charged at physiological pH, affecting their ability to cross biological membranes.[7]

Impact of Substituents on pKa

The electronic nature of substituents on the benzimidazole ring significantly modulates its pKa.

• Electron-donating groups (EDGs) , such as alkyl or alkoxy groups, increase the electron density on the nitrogen atoms, making them more basic (higher pKa for the conjugate acid).

• Electron-withdrawing groups (EWGs) , such as nitro or halogen groups, decrease the electron density, rendering the nitrogen atoms less basic (lower pKa for the conjugate acid).

Compound	pKa (Conjugate Acid)	Reference
Benzimidazole	5.3 - 5.5	[8][9]
2-Methylbenzimidazole	~6.2	[10]
5-Nitrobenzimidazole	~3.4	[10]
2-(Trifluoromethyl)benzimidazole	~2.9	[10]

Table 1: Representative pKa values for substituted benzimidazoles, demonstrating the influence of substituents.

Experimental Protocol: pKa Determination by UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a rapid and reliable method for pKa determination, provided the compound has a chromophore near the ionization center, leading to pH-dependent changes in the UV-Vis spectrum.[7][11] The high throughput of a 96-well plate format makes this method particularly suitable for drug discovery settings.[7]

Methodology:

• Preparation of Buffer Solutions: Prepare a series of buffer solutions covering a wide pH range (e.g., pH 2 to 12) with known ionic strength.

• Stock Solution Preparation: Prepare a concentrated stock solution of the test compound in a suitable solvent like DMSO (e.g., 10 mM).

• Plate Preparation: In a 96-well UV-transparent microplate, add a small, fixed volume of the compound's DMSO stock solution to each well.

• Dilution with Buffers: Add a larger volume of each buffer solution to the wells to achieve the final desired compound concentration (e.g., 50 µM), ensuring the final DMSO concentration is low (e.g., <2% v/v) to not significantly alter the pKa.[7]

• Spectra Acquisition: Measure the full UV-Vis absorbance spectrum (e.g., 220-500 nm) for each well using a microplate spectrophotometer.

• Data Analysis:

  • Identify wavelengths where the absorbance changes significantly with pH.

  • Plot absorbance at these key wavelengths against pH.

  • Fit the data to the Henderson-Hasselbalch equation or use appropriate software to determine the inflection point of the sigmoidal curve, which corresponds to the pKa.[12]

Workflow for pKa determination using UV-Vis spectrophotometry.

Lipophilicity (logP & logD): Balancing Permeability and Solubility

Lipophilicity, the affinity of a molecule for a lipid-like environment, is one of the most critical physicochemical parameters in drug design. It is typically expressed as the logarithm of the partition coefficient (logP) between an organic solvent (most commonly n-octanol) and an aqueous phase.[13]

• logP: Refers to the partition coefficient of the neutral form of the molecule.

• logD: Refers to the distribution coefficient at a specific pH, accounting for all ionic and neutral species. For ionizable compounds like benzimidazoles, logD is more physiologically relevant.

Lipophilicity governs a compound's ability to cross cell membranes, its binding affinity to hydrophobic pockets of target proteins, and its propensity for metabolic breakdown. An optimal lipophilicity range is crucial; excessively high values can lead to poor aqueous solubility, increased metabolic clearance, and potential toxicity, while very low values can hinder membrane permeation.[14]

Experimental Protocol: logP Determination by the Shake-Flask Method

The shake-flask method is the traditional and often most accurate method for determining logP.[13] It involves the direct measurement of a compound's concentration in two immiscible phases after they have reached equilibrium.

Methodology:

• Phase Preparation: Prepare a solution of the test compound in either n-octanol or water (or buffer, for logD). The phases should be mutually saturated beforehand by shaking them together for 24 hours and then allowing them to separate.

• Partitioning: Combine a known volume of the compound solution with a known volume of the other phase in a sealed vial.

• Equilibration: Agitate the vial at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 2-24 hours) to allow the compound to partition between the two phases and reach equilibrium.

• Phase Separation: Centrifuge the vial to ensure complete separation of the n-octanol and aqueous layers.

• Quantification: Carefully withdraw an aliquot from each phase. Determine the concentration of the compound in each layer using a suitable analytical technique, such as HPLC-UV or LC-MS.

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the organic phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of this value.[13]

Workflow for the Shake-Flask method for logP determination.

Aqueous Solubility: A Prerequisite for Bioavailability

Aqueous solubility is a fundamental property that dictates the maximum concentration of a compound that can be achieved in solution, directly impacting its absorption and bioavailability.[15] Benzimidazole compounds are often hydrophobic and exhibit inherently low solubility in aqueous solutions.[16] Their solubility is frequently pH-dependent due to their ionizable nature, generally showing higher solubility in acidic and alkaline solutions where they can form soluble salts.[5][8]

In drug discovery, solubility is assessed in two primary ways:

• Thermodynamic Solubility: The true equilibrium solubility of a compound, measured after long incubation of the solid material in a buffer. It is crucial for lead optimization and formulation development.[17]

• Kinetic Solubility: A high-throughput measurement of the concentration at which a compound, added from a DMSO stock solution, begins to precipitate in an aqueous buffer. It is used for rapid assessment and screening of large compound libraries.[15]

Experimental Protocol: High-Throughput Kinetic Solubility Assay

The kinetic solubility assay is indispensable for early-stage drug discovery to quickly flag compounds with potential solubility liabilities.[18] The direct UV or nephelometric methods are most common.[15]

Methodology (Direct UV Method):

• Stock Solution: Prepare a high-concentration stock solution of the test compound in 100% DMSO (e.g., 10-20 mM).[19]

• Plate Setup: Add a small volume (e.g., 2-5 µL) of the DMSO stock solution to the wells of a microtiter plate.

• Buffer Addition: Add an aqueous buffer (e.g., phosphate-buffered saline, PBS, pH 7.4) to each well to achieve the desired final compound concentration.[18]

• Incubation: Mix the contents thoroughly and incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a specified duration (e.g., 2-24 hours).[17][18]

• Filtration: After incubation, filter the solution through a solubility filter plate to separate any undissolved precipitate from the saturated solution.

• Quantification: Measure the UV absorbance of the filtrate in a UV-transparent plate.

• Solubility Calculation: Determine the concentration of the dissolved compound by comparing its UV absorbance to a standard curve prepared from the same compound.[17]

Workflow for a kinetic solubility assay using the direct UV method.

Chemical Stability: Ensuring Integrity and Shelf-Life

Chemical stability is the ability of a compound to resist chemical change or degradation over time under various conditions. While the core benzimidazole ring is quite stable, many derivatives can degrade via hydrolysis, oxidation, or photolysis, especially in solution.[5][20][21] Understanding these degradation pathways is essential for developing stable formulations, defining storage conditions, and ensuring the safety and efficacy of a drug product.

Forced Degradation (Stress Testing)

Forced degradation studies are a cornerstone of stability assessment, involving the exposure of a compound to harsh conditions to accelerate its degradation.[22][23] These studies help to identify potential degradation products, elucidate degradation pathways, and develop stability-indicating analytical methods.[24][25]

Stress Condition	Typical Reagents and Conditions	Purpose
Acid Hydrolysis	0.1 M - 1 M HCl, elevated temperature (e.g., 60-80°C)	To assess stability in acidic environments (e.g., the stomach).[24]
Base Hydrolysis	0.1 M - 1 M NaOH, elevated temperature (e.g., 60-80°C)	To assess stability in basic environments (e.g., the intestine).[24]
Oxidation	3-30% Hydrogen Peroxide (H₂O₂), room temperature	To identify susceptibility to oxidative degradation.[24]
Thermal Degradation	Dry heat (e.g., 80°C) for solid and solution samples	To evaluate intrinsic thermal stability.[24]
Photostability	Exposure to light source as per ICH Q1B guidelines	To assess degradation upon exposure to light.[24]

Table 2: Common conditions for forced degradation studies.

Experimental Protocol: Forced Degradation Study

Methodology:

• Sample Preparation: Prepare solutions of the test compound (e.g., 1 mg/mL) in a suitable solvent.

• Stress Application: For each condition (acid, base, oxidation), mix the compound solution with the specified stressor solution (e.g., 1:1 with 0.2 M HCl for acid hydrolysis). For thermal and photostability, expose both solid and solution samples to the stress conditions. A control sample (unstressed) is always included.

• Incubation: Incubate the samples for a defined period, taking time points (e.g., 0, 2, 8, 24 hours) to monitor the degradation process. For acid/base hydrolysis, samples are neutralized before analysis.[24]

• Analysis: Analyze all samples (stressed and control) using a stability-indicating HPLC method, typically with a photodiode array (PDA) detector to assess peak purity and a mass spectrometer (MS) to identify degradants.

• Evaluation:

  • Quantify the loss of the parent compound over time.

  • Identify and quantify the formation of major degradation products.

  • Propose potential degradation pathways based on the identified products.

Overview of a forced degradation (stress testing) study.

Conclusion

The physicochemical properties of substituted benzimidazoles are not mere data points but are fundamental drivers of a compound's ultimate success as a therapeutic agent. A thorough and early characterization of pKa, lipophilicity, solubility, and chemical stability provides the critical insights needed to guide medicinal chemistry efforts. By employing the robust experimental protocols detailed in this guide, researchers can make informed decisions, rationally design molecules with optimized ADME profiles, and accelerate the development of novel benzimidazole-based drugs.

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An In-depth Technical Guide to the Benzimidazole Pharmacophore: From Core Principles to Therapeutic Applications

Abstract

The benzimidazole scaffold, a bicyclic aromatic heterocycle, is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a multitude of biological targets.[1][2] This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals, delving into the foundational chemistry, synthetic methodologies, diverse pharmacological applications, and mechanisms of action of benzimidazole derivatives. We will explore the critical structure-activity relationships that govern their therapeutic efficacy and provide detailed experimental protocols for their synthesis and evaluation. This document aims to serve as an authoritative resource, grounding key claims in scientific literature and offering field-proven insights to facilitate the rational design of next-generation benzimidazole-based therapeutics.

The Benzimidazole Core: Foundational Chemistry and Properties

Introduction to a Privileged Scaffold

Benzimidazole is a heterocyclic aromatic organic compound formed by the fusion of a benzene ring with an imidazole ring.[3][4] Its structural similarity to naturally occurring purines allows it to bind to a wide array of enzymes and protein receptors, making it a versatile pharmacophore in drug discovery.[][6] This inherent bioactivity has led to the development of numerous FDA-approved drugs for a vast range of therapeutic areas, including anti-parasitic, antimicrobial, antiviral, anticancer, anti-inflammatory, and antiulcer treatments.[2][7][8] The stability of the benzimidazole nucleus provides a robust platform for chemical modification, allowing for the fine-tuning of pharmacological properties.[3][9]

Physicochemical Properties

The benzimidazole structure is a planar, 10π electron aromatic system.[10] Key physicochemical properties are summarized below:

Property	Value/Description
Chemical Formula	C₇H₆N₂
Molar Mass	118.139 g·mol⁻¹
Melting Point	170 to 172 °C
Acidity (pKa)	12.8 (for the N-H proton)
Basicity (pKa)	5.6 (for the conjugate acid)
Solubility	Soluble in hot water and polar organic solvents; generally insoluble in nonpolar solvents. Solubility can be modified by substituents.[10][11]

The benzimidazole ring is amphoteric, meaning it can act as both an acid and a base.[2][11] The N-H proton is acidic, while the pyridine-like nitrogen atom (N3) is basic.[10] This dual nature is crucial for its interaction with biological targets.

Tautomerism

Benzimidazole exhibits prototropic tautomerism, where the proton on the nitrogen atom can migrate between the N1 and N3 positions. This results in two equivalent tautomeric forms, a phenomenon known as ine-imine tautomerism.[9] This dynamic equilibrium is a key feature of its chemical reactivity and biological interactions.

Synthesis of Benzimidazole Derivatives

Foundational Synthetic Strategy: The Phillips Condensation

The most classical and widely used method for synthesizing the benzimidazole core is the Phillips condensation. This reaction involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivatives (such as aldehydes, esters, or orthoesters) under acidic conditions and often at high temperatures.[3][4][12] When an aldehyde is used, an oxidative cyclization step is required to form the final aromatic benzimidazole ring.[3]

Modern and Greener Synthetic Protocols

While the Phillips condensation is robust, modern synthetic chemistry has focused on developing more efficient and environmentally benign methods.[13] These approaches often utilize catalysts to enable milder reaction conditions, reduce reaction times, and improve yields.[14][15]

• Catalysis: Lewis acids such as ZrOCl₂, TiCl₄, and HfCl₄ have proven to be highly effective catalysts.[14] Ammonium chloride, a commercially available and environmentally friendly catalyst, is also widely used.[16]

• Microwave Irradiation: The use of microwave irradiation, often in conjunction with ionic liquids like [BMIM]HSO₄, can significantly accelerate the reaction, leading to high yields in shorter times.[14]

• Solvent-Free Conditions: Performing the reaction under solvent-free conditions, for instance by grinding the reactants together, represents a green chemistry approach that minimizes waste.[13][15]

General Experimental Protocol: Synthesis of 2-Substituted Benzimidazoles

This protocol describes a common and efficient method for the synthesis of 2-substituted benzimidazoles via the condensation of an o-phenylenediamine and a substituted aldehyde.

Methodology:

• Reactant Preparation: In a suitable reaction vessel, combine o-phenylenediamine (1.0 eq), a substituted aldehyde (1.0 eq), and a catalytic amount of ammonium chloride (0.1 eq).[16][17]

• Solvent Addition: Add ethanol as the solvent.

• Reaction: Reflux the mixture for a specified time (typically 2-6 hours), monitoring the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture to room temperature. Pour the mixture into ice-cold water to precipitate the product.

• Purification: Filter the resulting solid, wash it with cold water, and dry it. The crude product can be further purified by recrystallization from a suitable solvent like ethanol.[18]

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as IR, ¹H NMR, and Mass Spectrometry.[16][19]

The Pharmacological Versatility of Benzimidazoles

The benzimidazole scaffold is a key component in numerous drugs with a wide range of therapeutic effects.[7][8]

Anthelmintic Action

Benzimidazoles are among the most important classes of broad-spectrum anthelmintic agents used in both human and veterinary medicine.[3][20] Drugs like albendazole, mebendazole, and fenbendazole are highly effective against various intestinal parasites.[9][21]

Antiulcer Agents (Proton Pump Inhibitors)

A significant class of benzimidazole derivatives functions as proton pump inhibitors (PPIs). Drugs such as omeprazole, lansoprazole, and pantoprazole are widely used to treat acid-reflux disorders and ulcers by irreversibly inhibiting the H⁺/K⁺-ATPase pump in the stomach lining.[9][12]

Anticancer Activity

Benzimidazole derivatives have emerged as a promising class of anticancer agents, demonstrating cytotoxicity against a wide array of cancer cell lines.[1][22] Their mechanisms of action are diverse, often involving the disruption of key cellular processes required for cancer cell proliferation and survival.[1]

Quantitative Anticancer Data (IC₅₀ Values)

The following table summarizes the in vitro cytotoxic activity of various benzimidazole derivatives against several human cancer cell lines, expressed as IC₅₀ values (the concentration required to inhibit 50% of cell growth).

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Chrysin Benzimidazole Derivative	MCF-7 (Breast)	25.72 ± 3.95	[15]
Thiazolidinone Derivative	HCT116 (Colon)	0.00005	[15]
Benzimidazole-Acridine Derivative	K562 (Leukemia)	2.68	[23]
Benzimidazole-Acridine Derivative	HepG-2 (Liver)	8.11	[23]

Antimicrobial, Antiviral, and Antifungal Activities

The structural similarity of benzimidazoles to purines allows them to interfere with microbial protein synthesis, leading to potent antibacterial and antifungal activity.[] Some derivatives have also shown significant antiviral efficacy, for instance against enteroviruses, by inhibiting viral replication.[][24] Maribavir is an example of a benzimidazole-containing antiviral medication used to treat cytomegalovirus.[9]

Anti-inflammatory and Analgesic Properties

Benzimidazole compounds can exhibit anti-inflammatory and analgesic effects, primarily by inhibiting cyclooxygenase (COX) enzymes, which are involved in the biosynthesis of prostaglandins, key mediators of inflammation.[][25] They also interact with other targets in the inflammatory cascade, such as 5-lipoxygenase and specific cytokines.[8][25]

Table: FDA-Approved Drugs Featuring the Benzimidazole Core

Drug Name	Therapeutic Class	Primary Indication(s)
Albendazole	Anthelmintic	Intestinal parasite infections[9][26]
Mebendazole	Anthelmintic	Parasitic worm infections[22][26]
Omeprazole	Proton Pump Inhibitor	Ulcers, GERD[9]
Pantoprazole	Proton Pump Inhibitor	Ulcers, GERD[12]
Bendamustine	Anticancer	Chronic lymphocytic leukemia, non-Hodgkin's lymphoma[27]
Bilastine	Antihistamine	Allergic rhinitis, urticaria[3]
Maribavir	Antiviral	Post-transplant cytomegalovirus (CMV)[9]
Triclabendazole	Anthelmintic	Fascioliasis (liver fluke infection)[28]

Mechanisms of Action: How Benzimidazoles Exert Their Effects

The Primary Target: Tubulin Polymerization

A primary mechanism of action for many anthelmintic and anticancer benzimidazoles is the inhibition of microtubule polymerization.[20][27] They selectively bind to the β-tubulin subunit of parasitic or cancer cells, preventing its polymerization into microtubules.[20][29] This disruption of the cytoskeleton interferes with essential cellular processes like cell division, leading to mitotic arrest and apoptosis.[20][22] The selectivity of these drugs often comes from a higher binding affinity for parasitic or fungal tubulin compared to mammalian tubulin.[29]

Modulation of Cancer Signaling Pathways

In cancer therapy, benzimidazole derivatives modulate several key signaling pathways that are crucial for tumor growth and survival.

• EGFR/MAPK Pathway: Compounds like Nazartinib act as EGFR inhibitors, suppressing downstream signaling through the MAPK pathway, which in turn promotes cell cycle arrest and apoptosis.[23] Other derivatives have been shown to inhibit the phosphorylation of ERK5, a component of the MAPK pathway.[30]

• PI3K/AKT Pathway: The PI3K/AKT pathway is a critical regulator of cell survival and proliferation. Some benzimidazoles can obstruct the activation of this pathway, contributing to their anticancer effects.[23]

• JNK Signaling Pathway: Certain derivatives can upregulate death receptors (like DR5) through the activation of the c-Jun N-terminal kinase (JNK) signaling pathway, sensitizing cancer cells to apoptosis.[23]

Diagram: Key Signaling Pathways Targeted by Benzimidazole Derivatives

Caption: Key signaling pathways targeted by benzimidazole derivatives.

Other Molecular Targets

• Fumarate Reductase: In some helminths, benzimidazoles inhibit the mitochondrial enzyme fumarate reductase, disrupting their energy metabolism.[20]

• Kinases: A variety of kinases, which are often over-expressed in cancer cells, are targeted by benzimidazole derivatives.[]

Structure-Activity Relationships (SAR): A Guide to Rational Design

SAR studies are crucial for optimizing the biological activity of benzimidazole derivatives and for the rational design of new drug candidates.[7][24]

The Critical Role of Substituents at the C2-Position

The C2 position of the benzimidazole ring is the most common site for substitution and plays a critical role in determining the compound's biological activity.

• Anticancer Activity: Aromatic or heteroaromatic rings at the C2-position are often associated with potent anticancer activity.[]

• Anti-inflammatory Activity: Benzimidazoles substituted with anacardic acid at C2 inhibit COX-2, while C2 diarylamine substitutions can lead to antagonism of the bradykinin receptor.[25][31]

• Antiviral Activity: Electron-donating groups at the C2-position can enhance interactions with viral enzymes, improving inhibitory activity.[24]

Influence of Modifications at the N1-Position

Substitution at the N1-position can significantly influence the compound's pharmacokinetic properties and biological activity. For example, the presence of a methyl group at the N1 position has been shown to enhance binding affinity towards RAF kinase in anticancer derivatives.[23]

Impact of the Benzene Ring Substituents (C5/C6 Positions)

Substitutions on the benzene portion of the scaffold, particularly at the C5 and C6 positions, are also important for modulating activity.

• Anti-inflammatory Activity: A 5-carboxamide or sulfamoyl group can lead to antagonism of the cannabinoid receptor.[25][31]

• Anthelmintic Activity: Modifications at the C5 position are common in many commercial anthelmintics, often featuring groups like carbamates.[9]

Diagram: SAR Workflow for Benzimidazole Optimization

Caption: A general workflow for SAR-guided optimization of benzimidazoles.

Key Experimental Workflows

Protocol: In Vitro Anti-inflammatory Assay (Inhibition of Albumin Denaturation)

This protocol provides a method to screen synthesized benzimidazole compounds for in vitro anti-inflammatory activity by measuring the inhibition of heat-induced albumin denaturation.

Rationale: Denaturation of proteins is a well-documented cause of inflammation. This assay uses egg albumin denaturation as a model system. The ability of a compound to prevent denaturation is indicative of its potential anti-inflammatory properties.

Materials:

• Synthesized benzimidazole derivatives (test compounds)

• Diclofenac sodium (as a standard reference drug)

• Freshly prepared egg albumin

• Phosphate buffer saline (PBS, pH 6.4)

Procedure:

• Solution Preparation: Prepare solutions of the test compounds and the standard drug (diclofenac sodium) at various concentrations (e.g., 10 to 50 µg/mL) in a suitable solvent.[17]

• Reaction Mixture: For each concentration, prepare a reaction mixture consisting of 2 mL of egg albumin, 28 mL of PBS, and 2 mL of the test or standard solution.

• Control Preparation: Prepare a control solution by mixing 2 mL of egg albumin with 28 mL of PBS and 2 mL of the solvent used for the test compounds.

• Incubation: Incubate all solutions at 37°C for 15 minutes.

• Denaturation: Induce denaturation by heating the solutions at 70°C for 5 minutes.

• Measurement: After cooling, measure the absorbance (turbidity) of the solutions using a spectrophotometer at a wavelength of 660 nm.

• Calculation: Calculate the percentage inhibition of denaturation using the following formula: % Inhibition = [(Abs_control - Abs_test) / Abs_control] x 100

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol details a standard method for determining the Minimum Inhibitory Concentration (MIC) of benzimidazole derivatives against bacterial strains.

Rationale: The broth microdilution method is a widely used technique to quantify the in vitro activity of an antimicrobial agent by finding the lowest concentration that inhibits the visible growth of a microorganism.

Materials:

• Synthesized benzimidazole derivatives

• Standard antibiotic (e.g., ciprofloxacin)

• Bacterial strains (e.g., S. aureus, E. coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

Procedure:

• Stock Solution Preparation: Prepare stock solutions of the synthesized compounds and the standard antibiotic in a suitable solvent like DMSO.

• Serial Dilutions: In a 96-well plate, perform two-fold serial dilutions of the compounds in MHB to achieve a range of final concentrations.

• Bacterial Inoculum: Prepare a standardized bacterial inoculum adjusted to a 0.5 McFarland standard, then dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the bacterial inoculum to all wells containing the serially diluted compounds. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.[32]

Future Perspectives and Conclusion

The benzimidazole pharmacophore continues to be a highly fruitful area of research in drug discovery.[7] Its privileged structure and synthetic tractability ensure its continued relevance. Future research will likely focus on several key areas:

• Repurposing: Investigating existing FDA-approved benzimidazole drugs for new therapeutic indications, particularly in oncology, is a cost-effective and accelerated pathway for drug development.[22][27]

• Targeted Therapies: Designing novel derivatives that selectively target specific isoforms of enzymes or mutated proteins to increase efficacy and reduce side effects.

• Hybrid Molecules: Creating hybrid molecules that combine the benzimidazole scaffold with other pharmacophores to achieve synergistic effects or multi-target activity.

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Protocols & Analytical Methods

Synthesis of 1-benzyl-1H-benzimidazole-2-thiol: An Application Note &amp; Protocol

This comprehensive guide provides a detailed protocol for the synthesis of 1-benzyl-1H-benzimidazole-2-thiol, a heterocyclic compound of interest in medicinal chemistry and drug development. The synthesis is presented as a two-step process, beginning with the formation of the benzimidazole-2-thiol scaffold, followed by the selective N-benzylation of the heterocyclic core. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery.

Introduction: The Significance of the Benzimidazole Scaffold

Benzimidazole derivatives are a cornerstone in medicinal chemistry, exhibiting a wide array of pharmacological activities, including antimicrobial, antiviral, anticancer, and antihypertensive properties.[1][2] The benzimidazole core is a structural isostere of purine, allowing it to interact with various biological targets. The title compound, 1-benzyl-1H-benzimidazole-2-thiol, incorporates a versatile thiol group and a benzyl moiety, making it a valuable intermediate for further functionalization and the development of novel therapeutic agents.

Overall Synthesis Workflow

The synthesis of 1-benzyl-1H-benzimidazole-2-thiol is achieved in two primary stages:

• Step 1: Synthesis of 1H-Benzimidazole-2-thiol. This involves the cyclocondensation of o-phenylenediamine with carbon disulfide in a basic medium.

• Step 2: N-Benzylation of 1H-Benzimidazole-2-thiol. This step introduces the benzyl group onto the nitrogen atom of the benzimidazole ring system via a nucleophilic substitution reaction.

Caption: Overall workflow for the synthesis of 1-benzyl-1H-benzimidazole-2-thiol.

Mechanistic Insights and Rationale

The synthesis of the benzimidazole-2-thiol core proceeds via the reaction of o-phenylenediamine with carbon disulfide.[3] The basic conditions, facilitated by potassium hydroxide, are crucial for the deprotonation of the amine groups, enhancing their nucleophilicity towards the electrophilic carbon of carbon disulfide. Subsequent intramolecular cyclization and elimination of water lead to the formation of the stable benzimidazole-2-thiol ring.[4]

The second step, N-benzylation, presents a common challenge in the alkylation of benzimidazole-2-thiol: regioselectivity. The molecule possesses two nucleophilic centers, the sulfur (thiol) and the nitrogen atoms. To favor N-alkylation over S-alkylation, a less polar solvent and a milder base are often employed.[5] Strong bases can readily deprotonate the thiol group, increasing the nucleophilicity of the sulfur and leading to the S-benzylated product. By using a base such as potassium carbonate, the nucleophilicity of the nitrogen is sufficiently enhanced for the reaction with benzyl chloride, while minimizing the formation of the S-alkylated side product.

Detailed Synthesis Protocol

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Purity	Supplier
o-Phenylenediamine	C₆H₈N₂	108.14	≥98%	Sigma-Aldrich
Carbon Disulfide	CS₂	76.14	≥99%	Sigma-Aldrich
Potassium Hydroxide	KOH	56.11	≥85%	Sigma-Aldrich
Ethanol	C₂H₅OH	46.07	95%	Sigma-Aldrich
Benzyl Chloride	C₇H₇Cl	126.58	≥99%	Sigma-Aldrich
Potassium Carbonate	K₂CO₃	138.21	≥99%	Sigma-Aldrich
Acetone	C₃H₆O	58.08	≥99.5%	Sigma-Aldrich
Hydrochloric Acid	HCl	36.46	37%	Sigma-Aldrich
Activated Charcoal	C	12.01	-	Sigma-Aldrich

Step 1: Synthesis of 1H-Benzimidazole-2-thiol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve potassium hydroxide (0.09 mol, 5.05 g) in a mixture of 95% ethanol (95 mL) and water (15 mL).

• Addition of Carbon Disulfide: To the stirred solution, add carbon disulfide (0.09 mol, 5.4 mL) in a dropwise manner.

• Addition of o-Phenylenediamine: Following the addition of carbon disulfide, add o-phenylenediamine (0.08 mol, 8.65 g) portion-wise to the reaction mixture.

• Reflux: Heat the mixture to reflux and maintain for 3 hours.[4]

• Decolorization: After the reflux period, cautiously add a small amount of activated charcoal to the hot solution and continue to reflux for an additional 10 minutes.

• Filtration: Filter the hot reaction mixture to remove the activated charcoal.

• Precipitation: Heat the filtrate to 60-70 °C and acidify with concentrated hydrochloric acid to a pH of approximately 4-5. A precipitate will form.

• Isolation and Purification: Cool the mixture in an ice bath to complete the precipitation. Collect the solid product by vacuum filtration, wash with cold water, and dry. The crude 1H-benzimidazole-2-thiol can be recrystallized from ethanol to yield a purified product.

Step 2: Synthesis of 1-benzyl-1H-benzimidazole-2-thiol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 1H-benzimidazole-2-thiol (0.01 mol, 1.50 g) and anhydrous potassium carbonate (0.015 mol, 2.07 g) in acetone (50 mL).

• Addition of Benzyl Chloride: To the stirred suspension, add benzyl chloride (0.011 mol, 1.27 mL) dropwise at room temperature.

• Reflux: Heat the reaction mixture to reflux and maintain for 10-12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Solvent Evaporation: Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel using an ethyl acetate/hexane solvent system to afford pure 1-benzyl-1H-benzimidazole-2-thiol.[6]

Safety Precautions

• o-Phenylenediamine: Toxic if swallowed and may cause an allergic skin reaction.[7][8][9] It is a suspected carcinogen and mutagen.[10] Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, in a well-ventilated fume hood.

• Carbon Disulfide: Highly flammable liquid and vapor.[11] Toxic if inhaled and can cause damage to the central nervous system.[11] All handling should be performed in a fume hood, away from ignition sources.

• Potassium Hydroxide: Corrosive and can cause severe skin burns and eye damage. Handle with care and appropriate PPE.

• Benzyl Chloride: A lachrymator that is toxic and carcinogenic.[12][13][14] It can cause severe skin burns and eye damage.[14] All manipulations should be carried out in a well-ventilated fume hood with appropriate PPE.

Characterization

The synthesized compounds should be characterized by standard analytical techniques:

• Melting Point: To determine the purity of the compounds.

• Spectroscopy (¹H NMR, ¹³C NMR, IR): To confirm the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight of the final product.

Troubleshooting

Issue	Possible Cause	Solution
Low yield in Step 1	Incomplete reaction or loss of product during work-up.	Ensure adequate reflux time. Avoid overheating during acidification. Ensure complete precipitation by cooling.
Formation of S-benzylated isomer in Step 2	Use of a strong base or polar protic solvent.	Use a milder base like K₂CO₃ or NaHCO₃. Use a less polar aprotic solvent like acetone or DMF.
Presence of unreacted starting materials	Insufficient reaction time or stoichiometry.	Monitor the reaction by TLC to ensure completion. Use a slight excess of benzyl chloride.

Conclusion

This application note provides a robust and detailed protocol for the synthesis of 1-benzyl-1H-benzimidazole-2-thiol. By understanding the underlying chemical principles and adhering to the outlined safety precautions, researchers can successfully synthesize this valuable building block for applications in drug discovery and materials science.

References

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Applications of 1-Benzyl-1H-benzimidazole-2-thiol in Organic Synthesis: A Detailed Guide for Researchers

This document provides an in-depth guide for researchers, scientists, and drug development professionals on the applications of 1-benzyl-1H-benzimidazole-2-thiol in the field of organic synthesis. With full editorial control, this guide is structured to offer not just protocols, but a deeper understanding of the causality behind experimental choices, ensuring both scientific integrity and practical utility.

Introduction: The Versatile Benzimidazole Scaffold

The benzimidazole nucleus, a fusion of benzene and imidazole rings, is a privileged scaffold in medicinal chemistry and materials science.[1][2][3][4][5] Its derivatives are known to exhibit a wide array of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[1][2][3][6][7] The introduction of a thiol group at the 2-position and a benzyl group at the 1-position of the benzimidazole core, yielding 1-benzyl-1H-benzimidazole-2-thiol, creates a molecule with unique reactivity and broad synthetic potential. This guide will explore its synthesis and key applications, providing detailed protocols and mechanistic insights.

Synthesis of 1-Benzyl-1H-benzimidazole-2-thiol

The synthesis of 1-benzyl-1H-benzimidazole-2-thiol can be approached through several well-established routes. The choice of method often depends on the availability of starting materials and desired scale. A common and reliable method involves the benzylation of the parent 1H-benzimidazole-2-thiol.

Protocol 1: Synthesis via N-Benzylation of 1H-Benzimidazole-2-thiol

This protocol describes the synthesis of 1-benzyl-1H-benzimidazole-2-thiol through the nucleophilic substitution reaction between 1H-benzimidazole-2-thiol and benzyl chloride.

Rationale: The nitrogen atom of the benzimidazole ring acts as a nucleophile, attacking the electrophilic carbon of benzyl chloride. The use of a base is crucial to deprotonate the N-H of the benzimidazole, thereby increasing its nucleophilicity.

Materials:

• 1H-Benzimidazole-2-thiol

• Benzyl chloride

• Potassium carbonate (K₂CO₃) or Sodium hydroxide (NaOH)

• N,N-Dimethylformamide (DMF) or Ethanol

• Ethyl acetate

• Hexane

• Deionized water

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1H-benzimidazole-2-thiol (1 equivalent) in DMF or ethanol.

• Base Addition: Add potassium carbonate (1.5 equivalents) or an aqueous solution of sodium hydroxide to the mixture. Stir for 15-20 minutes at room temperature.

• Benzylation: Add benzyl chloride (1.1 equivalents) dropwise to the reaction mixture.

• Reaction: Heat the mixture to 70-80°C and maintain for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. If DMF is used, pour the mixture into ice-cold water to precipitate the product. If ethanol is the solvent, it can be removed under reduced pressure.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford pure 1-benzyl-1H-benzimidazole-2-thiol.

Expected Yield: 80-90%

Characterization Data:

• Molecular Formula: C₁₄H₁₂N₂S[8][9]

• Molecular Weight: 240.32 g/mol [8]

Applications in Organic Synthesis

1-benzyl-1H-benzimidazole-2-thiol serves as a versatile building block for the synthesis of a variety of heterocyclic compounds and molecules with potential biological activities.

Synthesis of 2-(Benzylthio)-1H-benzimidazole Derivatives

The thiol group at the C2 position is readily alkylated to produce a range of S-substituted derivatives. These compounds have been investigated for their antibacterial and corrosion inhibition properties.[10][11]

This protocol details the synthesis of 2-(benzylthio)methyl-1H-benzimidazole derivatives, which have shown antibacterial activity.[10]

Rationale: The thiol group exists in tautomeric equilibrium with the thione form. In the presence of a base, the sulfur atom is deprotonated, forming a potent nucleophile that readily reacts with alkyl halides.

Materials:

• 1-Benzyl-1H-benzimidazole-2-thiol

• Alkyl halide (e.g., methyl iodide, ethyl bromide)

• Sodium hydroxide (NaOH) or Potassium carbonate (K₂CO₃)

• Ethanol or Acetonitrile

• Dichloromethane

• Deionized water

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser (if heating is required)

• Separatory funnel

• Rotary evaporator

Procedure:

• Deprotonation: Dissolve 1-benzyl-1H-benzimidazole-2-thiol (1 equivalent) in ethanol. Add a solution of sodium hydroxide (1.1 equivalents) and stir the mixture at room temperature for 30 minutes.

• Alkylation: Add the desired alkyl halide (1.2 equivalents) to the reaction mixture.

• Reaction: Stir the reaction at room temperature or under reflux, monitoring by TLC until the starting material is consumed.

• Work-up: After cooling to room temperature, dilute the mixture with dichloromethane and wash several times with water.[10]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by recrystallization or column chromatography.

Visualization of Synthetic Pathway:

Caption: S-Alkylation of 1-benzyl-1H-benzimidazole-2-thiol.

Precursor for Biologically Active Molecules

The benzimidazole scaffold is a cornerstone in medicinal chemistry.[1][2][3][4][5][7] 1-Benzyl-1H-benzimidazole-2-thiol can be a precursor for compounds with potential applications as:

• Anticancer Agents: Benzimidazole derivatives are known to interfere with tubulin polymerization.[12]

• Antimicrobial Agents: The benzimidazole core is present in numerous antibacterial and antifungal drugs.[2][10][13]

• Anthelmintic Agents: Many commercial anthelmintics are based on the benzimidazole structure.

Application in Material Science: Corrosion Inhibition

Benzimidazole derivatives, particularly those containing sulfur atoms, are effective corrosion inhibitors for various metals in acidic media.[11][14][15][16][17] The mechanism involves the adsorption of the inhibitor molecule onto the metal surface, forming a protective film. The benzyl group and the sulfur atom in 1-benzyl-1H-benzimidazole-2-thiol are expected to enhance its adsorption and, consequently, its inhibition efficiency.

Mechanism of Corrosion Inhibition:

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Application Notes &amp; Protocols: A Comprehensive Guide to the Evaluation of 1-benzyl-1H-benzimidazole-2-thiol as a Novel Antifungal Agent

Abstract

The escalating prevalence of invasive fungal infections, coupled with the rise of drug-resistant strains, presents a formidable challenge to global health.[1] This necessitates the urgent discovery and development of new antifungal agents with novel mechanisms of action and favorable safety profiles.[1] The benzimidazole scaffold is a well-established "privileged structure" in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including antifungal effects.[2][3] This document provides a comprehensive suite of protocols for the systematic evaluation of 1-benzyl-1H-benzimidazole-2-thiol , a promising candidate from this chemical class. These application notes are designed for researchers, scientists, and drug development professionals, offering a detailed roadmap from initial in vitro screening to preliminary in vivo efficacy assessment. The protocols emphasize scientific causality, self-validating experimental design, and authoritative grounding to ensure robust and reproducible data generation.

Introduction: The Rationale for Investigating 1-benzyl-1H-benzimidazole-2-thiol

Benzimidazole derivatives have a rich history in antimicrobial research.[4] Their mechanism of action as antifungals is often attributed to the disruption of the ergosterol biosynthesis pathway, a critical process for maintaining the integrity of the fungal cell membrane.[5][6] Specifically, many benzimidazoles inhibit the enzyme lanosterol 14α-demethylase (Erg11p), the same target as the widely used azole antifungals.[6][7] This shared target provides a strong rationale for investigating novel benzimidazole structures.

The structure of 1-benzyl-1H-benzimidazole-2-thiol (CAS No: 31493-51-3) incorporates key features hypothesized to contribute to antifungal activity.[8] The benzimidazole core provides the foundational pharmacophore, while the N-1 benzyl group can enhance lipophilicity, potentially improving cell membrane penetration.[2] The 2-thiol group offers a reactive site for potential interaction with enzymatic targets or for further chemical modification. This guide outlines the essential experimental workflows to validate the antifungal potential of this specific molecule.

Part I: In Vitro Antifungal Activity Assessment

The initial phase of evaluation involves quantifying the compound's direct activity against a panel of clinically relevant fungal pathogens. The primary objective is to determine the minimum concentration required to inhibit growth (fungistatic) or kill the organism (fungicidal).

Protocol: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The broth microdilution assay is the gold-standard method for quantitative antifungal susceptibility testing, providing a reliable measure of a compound's potency.[9] This protocol is adapted from the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[10]

Causality: This method allows for the precise determination of the lowest compound concentration that prevents visible microbial growth, offering a quantitative endpoint (the MIC value) for comparing the potency of different compounds or the susceptibility of different fungal strains.[11]

Materials:

• 1-benzyl-1H-benzimidazole-2-thiol (Test Compound)

• Fungal Strains (e.g., Candida albicans, Aspergillus fumigatus, Cryptococcus neoformans)

• Positive Control Antifungals (e.g., Fluconazole, Amphotericin B)

• RPMI-1640 Medium with L-glutamine, buffered with MOPS

• Sterile 96-well microtiter plates

• Spectrophotometer or Plate Reader (620 nm)

• Sterile Saline or Phosphate-Buffered Saline (PBS)

• Dimethyl Sulfoxide (DMSO) for compound dissolution

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the test compound (e.g., 1280 µg/mL) in DMSO. The final concentration of DMSO in the assay wells should not exceed 1%, as higher concentrations can inhibit fungal growth.

• Fungal Inoculum Preparation:

  • Culture the fungal strain on an appropriate agar plate (e.g., Sabouraud Dextrose Agar) for 24-48 hours at 35°C.[11]

  • Harvest fungal cells (or conidia for molds) and suspend them in sterile saline.

  • Adjust the suspension to a turbidity equivalent to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL for yeast).[11]

  • Dilute this standardized suspension in RPMI-1640 medium to achieve a final inoculum concentration of approximately 0.5-2.5 x 10^3 CFU/mL in the assay wells.[9]

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of RPMI-1640 to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the highest concentration of the test compound (in RPMI-1640) to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, down to well 10. Discard 100 µL from well 10.

  • Well 11 serves as the growth control (no compound), and well 12 serves as the sterility control (no inoculum).

• Inoculation: Add 100 µL of the final fungal inoculum to wells 1 through 11. The final volume in each well will be 200 µL.

• Incubation: Incubate the plates at 35°C for 24-48 hours. The incubation time may need to be adjusted depending on the growth rate of the specific fungal species.[9]

• Reading the MIC: The MIC is defined as the lowest concentration of the compound at which there is no visible growth. This can be determined visually or by measuring the optical density (OD) at 620 nm.[10]

Protocol: Determination of Minimum Fungicidal Concentration (MFC)

To determine if the compound is fungicidal, an aliquot from the wells of the completed MIC assay is sub-cultured onto agar plates.

Causality: This step differentiates between fungistatic activity (inhibition of growth) and fungicidal activity (killing of the fungi). A fungicidal agent is often more desirable for treating infections in immunocompromised patients.

Step-by-Step Methodology:

• Following the MIC determination, take a 10-20 µL aliquot from each well that showed no visible growth (i.e., at and above the MIC).

• Spot the aliquot onto a fresh, drug-free Sabouraud Dextrose Agar plate.

• Incubate the plate at 35°C for 24-48 hours.

• The MFC is the lowest concentration of the compound from the MIC plate that results in no fungal growth on the subculture agar plate.[12]

Data Presentation: In Vitro Antifungal Activity

Summarize the quantitative data in a clear, structured table.

Fungal Species	Strain	MIC (µg/mL) of Test Compound	MFC (µg/mL) of Test Compound	MIC (µg/mL) of Fluconazole
Candida albicans	ATCC 90028
Candida glabrata	ATCC 90030
Aspergillus fumigatus	ATCC 204305
Cryptococcus neoformans	ATCC 208821

Visualization: In Vitro Evaluation Workflow

Caption: Workflow for determining MIC and MFC values.

Part II: Selectivity and In Vitro Safety Assessment

A critical challenge in antifungal drug development is achieving selective toxicity—killing the eukaryotic fungal pathogen without harming the eukaryotic host cells.[13] This section outlines the protocol to determine the compound's therapeutic window.

Protocol: In Vitro Cytotoxicity Assay on Mammalian Cells

This assay evaluates the toxic potential of the antifungal candidate on a representative mammalian cell line. The MTT assay, which measures metabolic activity as a proxy for cell viability, is a common and reliable method.[13]

Causality: By determining the concentration at which the compound is toxic to mammalian cells (CC50), we can compare it to the MIC. A large ratio between these values (the Selectivity Index) indicates that the compound is much more toxic to the fungus than to host cells, suggesting a potentially safe therapeutic window.

Materials:

• Mammalian Cell Line (e.g., L929 mouse fibroblasts, NIH 3T3)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization Buffer (e.g., acidified isopropanol)

• CO2 Incubator (37°C, 5% CO2)

Step-by-Step Methodology:

• Cell Seeding: Seed the mammalian cells into a 96-well plate at a density of ~1 x 10^4 cells per well and allow them to adhere overnight in a CO2 incubator.[10]

• Compound Treatment: Prepare serial dilutions of 1-benzyl-1H-benzimidazole-2-thiol in the cell culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells.

• Incubation: Incubate the plate at 37°C in a CO2 incubator for 24 hours.[10]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan precipitate.

• Solubilization: Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The concentration that inhibits 50% of cell viability is the CC50 (50% Cytotoxic Concentration).

Data Presentation: Selectivity Index

The Selectivity Index (SI) is a critical parameter for prioritizing lead compounds.

SI = CC50 (Mammalian Cells) / MIC (Fungal Cells)

Parameter	Value (µg/mL)
CC50 (L929 Cells)
MIC (C. albicans)
Selectivity Index (SI)

A higher SI value is indicative of greater selectivity and a more promising safety profile.

Visualization: The Concept of Selective Toxicity

Caption: Ideal therapeutic window for an antifungal agent.

Part III: Mechanistic Insights

Understanding how a compound exerts its antifungal effect is crucial for lead optimization and predicting potential resistance mechanisms. For benzimidazoles, a primary suspected target is the fungal-specific ergosterol biosynthesis pathway.

Hypothesized Mechanism of Action

Azole and many benzimidazole antifungals function by binding to the heme iron of lanosterol 14α-demethylase (Erg11p), a key cytochrome P450 enzyme.[7] This inhibition disrupts the conversion of lanosterol to ergosterol, leading to the accumulation of toxic sterol intermediates and depletion of ergosterol, which is essential for fungal membrane fluidity and function.[6]

Visualization: Ergosterol Biosynthesis Pathway Inhibition

Caption: Hypothesized inhibition of Erg11p by the test compound.

Part IV: In Vivo Efficacy Evaluation

Positive in vitro results must be validated in a living system. A murine model of systemic candidiasis is a standard preclinical model to assess the potential of an antifungal agent to treat a disseminated infection.[14]

Protocol: Murine Model of Systemic Candidiasis

Causality: This model mimics a bloodstream infection in an immunocompromised host, providing critical data on the compound's bioavailability, efficacy, and toxicity in a complex biological system. The primary endpoints are survival and reduction of fungal burden in target organs.[15]

Materials:

• Immunocompromised Mice (e.g., BALB/c mice treated with cyclophosphamide)

• Candida albicans (e.g., SC5314 strain)

• Test compound formulation for injection (e.g., in a solution with PBS and a solubilizing agent like Tween 80)

• Positive Control (e.g., Fluconazole)

• Vehicle Control (solution without the test compound)

Step-by-Step Methodology:

• Immunosuppression (Optional but Recommended): To establish a robust infection, mice can be immunosuppressed, for example, by an injection of cyclophosphamide days before infection.[16]

• Infection: Infect mice via tail vein injection with a standardized inoculum of C. albicans (e.g., 1 x 10^5 or 1 x 10^6 CFU per mouse).[15]

• Treatment: Begin treatment 2-4 hours post-infection. Administer the test compound (e.g., at doses of 1, 5, and 10 mg/kg), positive control, or vehicle control via a relevant route (e.g., intraperitoneal or oral gavage) daily for a set period (e.g., 7 days).[16]

• Monitoring: Monitor the mice daily for signs of illness and record survival.

• Endpoint Analysis:

  • Survival: Continue monitoring for 14-21 days to generate survival curves.

  • Fungal Burden: At a predetermined time point (e.g., day 5 post-infection), a subset of mice from each group is euthanized.[15] Kidneys (the primary target organ) are aseptically removed, weighed, and homogenized. Serial dilutions of the homogenate are plated on agar to determine the number of Colony Forming Units (CFU) per gram of tissue.

Data Presentation: In Vivo Efficacy

Table 3: Survival Data

Treatment Group	Dose (mg/kg)	Number of Mice	Percent Survival (Day 14)
Vehicle Control	-	10
Test Compound	1	10
Test Compound	5	10
Test Compound	10	10

| Fluconazole | 10 | 10 | |

Table 4: Kidney Fungal Burden

Treatment Group	Dose (mg/kg)	Mean Log10 CFU/gram Kidney ± SD
Vehicle Control	-
Test Compound	10

| Fluconazole | 10 | |

Visualization: In Vivo Experimental Workflow

Caption: Workflow for the murine systemic candidiasis model.

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• BenchChem. (2025). Application Notes and Protocols for In Vitro Antifungal Assays of Novel Compounds.
• Creative Biolabs. Antifungal Drug In Vitro Cytotoxicity Assessment Service.

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• Wang, Y., et al. (2021). Antifungal activities of Equol against Candida albicans in vitro and in vivo. Mycoses. [Link]

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1-benzyl-1H-benzimidazole-2-thiol as a potential anticancer agent.

Application Notes & Protocols: Evaluating 1-benzyl-1H-benzimidazole-2-thiol as a Potential Anticancer Agent

Introduction

The benzimidazole scaffold is recognized as a "privileged structure" in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2][3] Its structural similarity to naturally occurring nucleotides allows it to interact with a wide array of biological targets, leading to a broad spectrum of activities, including anticancer effects.[1][2][4] Derivatives of benzimidazole have been successfully developed into anticancer drugs that function through various mechanisms, such as PARP inhibition and microtubule disruption.[5][6]

This document focuses on 1-benzyl-1H-benzimidazole-2-thiol , a compound combining the benzimidazole-2-thiol core with a benzyl group at the N1 position. While the parent benzimidazole-2-thiol structure is a known pharmacophore, the N-benzyl substitution offers a vector for modifying steric and electronic properties, potentially enhancing target engagement and cytotoxic activity.[7][8][9] The primary proposed anticancer mechanism for many benzimidazole derivatives involves the disruption of microtubule dynamics, a critical process for cell division.[10][11]

These application notes provide a comprehensive framework for the in vitro evaluation of 1-benzyl-1H-benzimidazole-2-thiol. We present a logical workflow, from initial cytotoxicity screening to detailed mechanistic assays, to rigorously assess its potential as a novel anticancer therapeutic.

Proposed Mechanism of Action: Tubulin Polymerization Inhibition

A well-documented mechanism for benzimidazole-based anticancer agents is the inhibition of tubulin polymerization.[10][12] These agents often bind to the colchicine-binding site on β-tubulin, preventing the assembly of αβ-tubulin heterodimers into microtubules.[12][13] This disruption of the microtubule network is catastrophic for proliferating cells, as it prevents the formation of a functional mitotic spindle, a requisite for chromosome segregation during mitosis. The inability to complete mitosis triggers a cell cycle checkpoint, leading to arrest in the G2/M phase and subsequent induction of programmed cell death (apoptosis).[14]

The following pathway illustrates this proposed mechanism for 1-benzyl-1H-benzimidazole-2-thiol.

Caption: Logical workflow for the in vitro testing of an anticancer agent.

Data Presentation: Summarizing Efficacy

Quantitative data should be presented clearly to allow for straightforward interpretation and comparison.

Table 1: Example Cytotoxicity Profile of 1-benzyl-1H-benzimidazole-2-thiol Note: Data are for illustrative purposes only.

Cell Line	Tissue of Origin	1-benzyl-1H-benzimidazole-2-thiol IC₅₀ (µM)	Paclitaxel (Positive Control) IC₅₀ (µM)
MCF-7	Breast Adenocarcinoma	1.8 ± 0.3	0.05 ± 0.01
NCI-H460	Lung Carcinoma	2.5 ± 0.4	0.08 ± 0.02
SF-268	Glioma	3.1 ± 0.5	0.12 ± 0.03
PC-3	Prostate Carcinoma	5.2 ± 0.7	0.15 ± 0.04
HEK293T	Normal Embryonic Kidney	> 50	> 10

Table 2: Example Cell Cycle and Apoptosis Analysis in MCF-7 Cells Note: Data are for illustrative purposes only, following treatment with the IC₅₀ concentration for 24 hours.

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase	% Early Apoptosis	% Late Apoptosis / Necrosis
Vehicle Control	65.2 ± 4.1	20.5 ± 2.2	14.3 ± 1.9	3.1 ± 0.5	2.5 ± 0.4
Test Compound	22.8 ± 3.5	15.1 ± 1.8	62.1 ± 5.3	28.9 ± 3.1	15.4 ± 2.0

Detailed Experimental Protocols

The following protocols are standard methodologies for the initial in vitro screening of novel anticancer compounds. [15][16][17]

Protocol 1: Cell Viability and Cytotoxicity Assessment (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity. [15]In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to insoluble purple formazan crystals. [16]The amount of formazan produced is directly proportional to the number of living cells, which can be quantified by measuring the absorbance after solubilization. [17][18] Materials:

• Human cancer cell lines (e.g., MCF-7, NCI-H460)

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 1-benzyl-1H-benzimidazole-2-thiol (stock solution in DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• DMSO (for formazan solubilization)

• 96-well flat-bottom sterile culture plates

• Microplate reader

Procedure:

• Cell Seeding: Harvest exponentially growing cells and seed them into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Drug Treatment: Prepare serial dilutions of 1-benzyl-1H-benzimidazole-2-thiol in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells for vehicle control (medium with DMSO, concentration not exceeding 0.5%) and a blank (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C, protected from light. Viable cells will form purple formazan crystals. [16]5. Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the crystals. Add 100 µL of DMSO to each well to dissolve the formazan. Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution. 6. Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise. [18]7. IC₅₀ Calculation: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percent viability against the log of the compound concentration and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis.

Protocol 2: Apoptosis Detection by Annexin V/PI Staining

Principle: This flow cytometry-based assay differentiates between healthy, apoptotic, and necrotic cells. [19]In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with high affinity for PS, is conjugated to a fluorophore (e.g., FITC) to label these cells. [20][21]Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells. [22] Materials:

• Cancer cells

• 1-benzyl-1H-benzimidazole-2-thiol

• Annexin V-FITC/PI Apoptosis Detection Kit (contains Annexin V-FITC, PI solution, and 1X Binding Buffer)

• Cold PBS

• Flow cytometer

Procedure:

• Cell Treatment: Seed 1 x 10⁶ cells in a 6-well plate and allow them to adhere overnight. Treat the cells with 1-benzyl-1H-benzimidazole-2-thiol at its predetermined IC₅₀ concentration for 24 hours. Include a vehicle-treated control.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use trypsin and then neutralize with complete medium. Combine all cells from each well.

• Washing: Wash the cells twice with cold PBS by centrifuging at 300 x g for 5 minutes. [20][21]4. Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution. [23]5. Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark. [23][22]6. Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples immediately by flow cytometry. [22]7. Data Interpretation:

  • Annexin V- / PI- (Lower Left Quadrant): Healthy, viable cells.

  • Annexin V+ / PI- (Lower Right Quadrant): Cells in early apoptosis.

  • Annexin V+ / PI+ (Upper Right Quadrant): Cells in late apoptosis or necrosis.

  • Annexin V- / PI+ (Upper Left Quadrant): Necrotic cells.

Protocol 3: Cell Cycle Analysis by PI Staining

Principle: This method quantifies the DNA content of cells to determine their distribution across the different phases of the cell cycle (G0/G1, S, and G2/M). [24]Propidium Iodide (PI) is a fluorescent intercalating agent that binds to DNA stoichiometrically. [25]The fluorescence intensity of stained cells is therefore directly proportional to their DNA content. Cells in G2/M have twice the DNA content (4N) of cells in G0/G1 (2N), while cells in the S phase (synthesis) have an intermediate amount.

Materials:

• Cancer cells

• 1-benzyl-1H-benzimidazole-2-thiol

• Cold 70% ethanol

• Cold PBS

• PI staining solution (e.g., 50 µg/mL PI in PBS)

• RNase A (100 µg/mL)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells and treat with the IC₅₀ concentration of the test compound for 24 hours, alongside a vehicle control.

• Harvesting: Harvest the cells by trypsinization, then wash once with cold PBS.

• Fixation: Resuspend the cell pellet (approx. 1 x 10⁶ cells) and add 1 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping. Fix for at least 30 minutes at 4°C (or store at -20°C for longer periods). [26][27]4. Rehydration and Staining: Centrifuge the fixed cells to remove the ethanol. Wash the pellet twice with cold PBS. [26]5. RNase Treatment: Resuspend the cells in PBS and add RNase A to a final concentration of 100 µg/mL. Incubate for 30 minutes at 37°C to degrade RNA, which PI can also bind to. [25][26]6. PI Staining: Add PI staining solution to the cells. Incubate for 15-30 minutes at room temperature in the dark. [26]7. Analysis: Analyze the samples on a flow cytometer. Collect at least 20,000 events per sample.

• Data Interpretation: Generate a DNA content histogram. Use cell cycle analysis software (e.g., ModFit, FlowJo) to deconvolute the histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases. An accumulation of cells in the G2/M peak compared to the control would support the proposed mechanism of action. [26]

References

• Lakshmanan, I., & Batra, S. K. (Year not provided). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol. [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• Bio-protocol. (n.d.). Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. Retrieved from [Link]

• UT Health San Antonio. (n.d.). Cell Cycle Protocol - Flow Cytometry. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Multiparametric Analysis of Apoptosis by Flow Cytometry Protocol. Retrieved from [Link]

• Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6), e374. [Link]

• National Institutes of Health. (n.d.). Assaying cell cycle status using flow cytometry - PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Benzimidazole derivatives with anticancer activity. Retrieved from [Link]

• National Institutes of Health. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments, (81), 50549. [Link]

• Wikipedia. (n.d.). Cell cycle analysis. Retrieved from [Link]

• ResearchGate. (n.d.). Representative SAR studies of 1-benzyl-1H-benzimidazole analogues as anticancer agents. Retrieved from [Link]

• National Institutes of Health. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Anticancer Research. (2019). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-ph. Anticancer Research, 39(7), 3413-3418. [Link]

• Li, H., Qian, Y., Wang, H., & Shan, L. (2019). Design, Syntheses and Biological Evaluations of 2-Thiol Benzimidazole Derivatives as Potential Anticancer Agent. Chemistry, 82(10), 909-916. [Link]

• National Institutes of Health. (n.d.). Modulation Effect on Tubulin Polymerization, Cytotoxicity and Antioxidant Activity of 1H-Benzimidazole-2-Yl Hydrazones. Retrieved from [Link]

• International Journal of Radiation Oncology, Biology, Physics. (n.d.). New Anticancer Agents: In Vitro and In Vivo Evaluation. Retrieved from [Link]

• PubChem. (n.d.). Inhibition of tubulin (unknown origin) polymerization by fluorescence assay. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 1-benzyl-1H-benzimidazoles as galectin-1 mediated anticancer agents. Retrieved from [Link]

• National Institutes of Health. (2025). Design, synthesis, and apoptotic antiproliferative action of new benzimidazole/1,2,3-triazole hybrids as EGFR inhibitors. Retrieved from [Link]

• ResearchGate. (2025). Green synthesis and in vitro anticancer evaluation of 1,2-disubstituted benzimidazole derivatives. Retrieved from [Link]

• Frontiers. (2025). Design, synthesis, and apoptotic antiproliferative action of new benzimidazole/1,2,3-triazole hybrids as EGFR inhibitors. Retrieved from [Link]

• National Institutes of Health. (n.d.). Benzimidazole derivatives as a new scaffold of anticancer agents: Synthesis, optical properties, crystal structure and DFT calculations. Retrieved from [Link]

• National Institutes of Health. (2024). Synthesis and Anticancer Potential of New Benzimidazole Theranostic. Retrieved from [Link]

• PubMed. (2025). Recent developments of benzimidazole based analogs as potential tubulin polymerization inhibitors: A critical review. Retrieved from [Link]

• National Institutes of Health. (2024). Antiproliferative and Pro-Apoptotic Activity and Tubulin Dynamics Modulation of 1H-Benzimidazol-2-yl Hydrazones in Human Breast Cancer Cell Line MDA-MB-231. Retrieved from [Link]

• Semantic Scholar. (n.d.). Modulation Effect on Tubulin Polymerization, Cytotoxicity and Antioxidant Activity of 1H-Benzimidazole-2-Yl Hydrazones. Retrieved from [Link]

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Application Notes &amp; Protocols: In Vitro Evaluation of 1-benzyl-1H-benzimidazole-2-thiol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of the Benzimidazole Scaffold

The benzimidazole scaffold, a bicyclic system composed of fused benzene and imidazole rings, is a "privileged structure" in medicinal chemistry.[1][2] Its structural similarity to naturally occurring purine nucleoside bases allows it to readily interact with a multitude of biological macromolecules, making it a versatile core for developing new therapeutic agents.[1] Benzimidazole derivatives have demonstrated a vast array of pharmacological activities, including anticancer, antimicrobial, antiviral, antioxidant, and anti-inflammatory properties.[1][2][3][4]

This guide focuses on a specific, promising subclass: 1-benzyl-1H-benzimidazole-2-thiol derivatives . The incorporation of a benzyl group at the N-1 position and a thiol group at the C-2 position introduces critical physicochemical properties that can modulate biological activity, receptor binding, and metabolic stability. The thiol group, in particular, is a key functional handle that can participate in various biological interactions.

The purpose of these application notes is to provide a comprehensive, field-proven framework for the preliminary in vitro evaluation of novel derivatives from this chemical series. The following protocols are designed not just as a sequence of steps, but as self-validating systems that explain the causality behind key experimental choices, ensuring robust and reproducible data generation for early-stage drug discovery.

Section 1: Compound Preparation and Handling

Expertise & Experience: The reliability of any in vitro assay is fundamentally dependent on the precise handling and preparation of the test compounds. Trivial errors at this stage, such as poor solubility or inaccurate concentration, will invalidate all downstream results.

Protocol 1.1: Preparation of Stock Solutions

• Solubility Assessment (Causality): Before preparing a high-concentration stock, the solubility of each derivative must be determined. Dimethyl sulfoxide (DMSO) is the most common solvent for initial screening due to its high solubilizing power and compatibility with most cell-based and biochemical assays at low final concentrations (typically <0.5% v/v).

• Weighing the Compound: Accurately weigh 1-5 mg of the synthesized derivative using an analytical balance.

• Dissolution: Add research-grade DMSO incrementally to the weighed powder to create a high-concentration primary stock solution, typically 10-50 mM. Vortex thoroughly and use gentle warming (<37°C) or sonication if necessary to ensure complete dissolution.

• Sterilization (Causality): For use in sterile cell culture assays, the stock solution must be sterilized. Use a 0.22 µm syringe filter compatible with DMSO to prevent microbial contamination of the cell cultures.

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, light-protected tubes. Store at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles. Always label aliquots clearly with the compound ID, concentration, and date.

Section 2: In Vitro Anticancer Activity Evaluation: MTT Cytotoxicity Assay

Trustworthiness: The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a gold-standard colorimetric method for assessing cellular metabolic activity, which serves as an indicator of cell viability and cytotoxicity.[5][6][7] The principle is based on the enzymatic reduction of the yellow MTT tetrazolium salt by mitochondrial dehydrogenases in living, metabolically active cells to form a purple formazan product.[8][9] The amount of formazan produced is directly proportional to the number of viable cells.[8]

Experimental Workflow: MTT Assay

Caption: General workflow of the MTT cytotoxicity assay.

Protocol 2.1: Detailed MTT Assay Methodology

Materials:

• Cancer cell line(s) of interest (e.g., MCF-7, A549, HCT116)[10][11]

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• MTT solution (5 mg/mL in sterile PBS)[9]

• Solubilization buffer (e.g., DMSO or 10% SDS in 0.01 M HCl)[8]

• Sterile 96-well flat-bottom plates

• Positive control (e.g., Doxorubicin)

Procedure:

• Cell Seeding: Harvest cells during their exponential growth phase. Perform a cell count and calculate the required volume to seed between 5,000-10,000 cells per well in 100 µL of complete medium.

  • Causality: Seeding cells 24 hours prior to treatment allows them to adhere and resume normal logarithmic growth, ensuring that the measured effect is on proliferation and viability, not on cell attachment.[7]

• Compound Preparation: Prepare serial two-fold dilutions of the benzimidazole derivatives in culture medium, starting from a maximum concentration (e.g., 100 µM) down to a minimal concentration. Also prepare dilutions for the positive control.

• Cell Treatment: After 24 hours of incubation, carefully remove the old medium and add 100 µL of the medium containing the various concentrations of the test compounds to the respective wells.

  • Controls (Self-Validation):

    • Vehicle Control: Wells treated with medium containing the same final concentration of DMSO as the test wells. This accounts for any solvent-induced cytotoxicity.

    • Untreated Control: Wells containing cells with fresh medium only (represents 100% viability).

    • Blank Control: Wells with medium only (no cells) to subtract background absorbance.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator. The duration depends on the cell line's doubling time and the compound's expected mechanism of action.[7]

• MTT Addition: After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for another 2-4 hours.[5][11] Viable cells will form visible purple formazan crystals.

• Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the crystals. Add 100-150 µL of DMSO to each well to dissolve the formazan.[6] Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[9]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[8][9]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the formula: % Viability = [(Abs_test - Abs_blank) / (Abs_untreated - Abs_blank)] * 100

  • Plot % Viability against the logarithm of the compound concentration and use non-linear regression analysis to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Data Presentation: Anticancer Activity

Compound ID	Target Cell Line	IC₅₀ (µM) ± SD
Derivative 1	MCF-7 (Breast)	15.2 ± 1.8
Derivative 2	MCF-7 (Breast)	8.7 ± 0.9
Derivative 1	A549 (Lung)	22.5 ± 2.1
Derivative 2	A549 (Lung)	12.1 ± 1.3
Doxorubicin	MCF-7 (Breast)	0.8 ± 0.1
Doxorubicin	A549 (Lung)	1.1 ± 0.2

Section 3: In Vitro Antimicrobial Susceptibility Testing

Trustworthiness: The broth microdilution method is a standardized and quantitative technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[12][13] The MIC is defined as the lowest concentration of the compound that prevents the visible growth of a microorganism after overnight incubation.[14] This assay is crucial for evaluating the potency of new antimicrobial agents.

Experimental Workflow: Broth Microdilution MIC Assay

Caption: Workflow for MIC determination via broth microdilution.

Protocol 3.1: Detailed Broth Microdilution Methodology

Materials:

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Fungal strains (e.g., Candida albicans ATCC 90028)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile 96-well round-bottom microtiter plates

• 0.5 McFarland turbidity standard

• Positive controls (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

Procedure:

• Preparation of Inoculum: From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies. Suspend them in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[14]

  • Causality: Standardizing the inoculum is critical for reproducibility. A final concentration of ~5 x 10⁵ CFU/mL in the well is required for standard MIC testing. The initial suspension is diluted 1:100 in broth to achieve this.

• Plate Setup: Dispense 50 µL of sterile broth into each well of a 96-well plate.

• Compound Dilution: In the first column of wells, add 50 µL of the test compound at 2x the highest desired final concentration. Perform a two-fold serial dilution by transferring 50 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to the tenth column.[13] Discard the final 50 µL from column 10. This creates a plate with 100 µL in each well before inoculation.

• Inoculation: Add 50 µL of the standardized bacterial/fungal inoculum to each well (columns 1-11). The final volume in each well will be 100 µL.

  • Controls (Self-Validation):

    • Growth Control (Column 11): Wells containing broth and inoculum but no compound. This well must show clear turbidity for the test to be valid.

    • Sterility Control (Column 12): Wells containing broth only (no inoculum, no compound). This well must remain clear.

• Incubation: Seal the plates to prevent evaporation and incubate at 35 ± 2°C for 16-20 hours for bacteria or 24-48 hours for fungi.[13]

• Reading Results: After incubation, visually inspect the wells for turbidity (bacterial growth). The MIC is the lowest concentration of the compound at which there is no visible growth.[12][14]

Data Presentation: Antimicrobial Activity

Compound ID	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Derivative 1	16	64	>128
Derivative 2	8	32	64
Ciprofloxacin	0.5	0.25	N/A
Fluconazole	N/A	N/A	2

Section 4: In Vitro Antioxidant Activity Assessment: DPPH Assay

Trustworthiness: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a rapid and simple method for evaluating the radical scavenging activity of compounds.[15][16] The principle involves the reduction of the stable DPPH free radical, which is deep purple in solution, by an antioxidant. The donation of a hydrogen atom or electron by the antioxidant molecule turns the DPPH solution yellow.[17] The degree of discoloration is proportional to the scavenging activity and can be measured spectrophotometrically.

Experimental Workflow: DPPH Radical Scavenging Assay

Caption: Workflow for DPPH radical scavenging assay.

Protocol 4.1: Detailed DPPH Assay Methodology

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (analytical grade)

• 96-well microtiter plates

• Positive control (e.g., Ascorbic acid or Trolox)

Procedure:

• DPPH Solution Preparation: Prepare a ~0.1 mM solution of DPPH in methanol. The absorbance of this solution at 517 nm should be approximately 1.0. Store this solution in the dark.

• Compound Preparation: Prepare serial dilutions of the benzimidazole derivatives and the positive control in methanol.

• Assay Reaction: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each compound dilution.

  • Controls (Self-Validation):

    • Blank: 100 µL of methanol and 100 µL of the compound solution (to correct for compound color).

    • Control: 100 µL of methanol and 100 µL of the DPPH solution (represents 0% inhibition).

• Incubation: Incubate the plate at room temperature in the dark for 30 minutes.

  • Causality: Incubation in the dark is essential as DPPH is light-sensitive and can degrade, leading to inaccurate results.

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of radical scavenging activity (% Inhibition) using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Plot % Inhibition against the logarithm of the compound concentration to determine the SC₅₀ (Scavenging Concentration 50%) or IC₅₀ value.

Data Presentation: Antioxidant Activity

Compound ID	DPPH Scavenging SC₅₀ (µM) ± SD
Derivative 1	45.3 ± 3.5
Derivative 2	28.9 ± 2.1
Ascorbic Acid	15.8 ± 1.2

Conclusion

These detailed protocols provide a robust starting point for the systematic in vitro evaluation of novel 1-benzyl-1H-benzimidazole-2-thiol derivatives. By consistently applying these standardized assays for anticancer, antimicrobial, and antioxidant activities, researchers can generate high-quality, comparable data. This information is critical for establishing structure-activity relationships (SAR), identifying lead compounds, and making informed decisions for the progression of promising derivatives into further stages of preclinical drug development.

References

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• Gou, S., et al. (2016). Design, Syntheses and Biological Evaluations of 2-Thiol Benzimidazole Derivatives as Potential Anticancer Agent. Molecules.
• BenchChem. (2025).
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• Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method.
• Wang, Z., et al. (2015).
• Abcam. (n.d.). MTT assay protocol.
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• BenchChem. (2025). Application Note and Protocol: Minimum Inhibitory Concentration (MIC) Testing for "Antibacterial Agent 204".
• Singh, V., et al. (2021). Synthesis and evaluation of novel benzimidazole derivatives as potential anti bacterial and anti fungal agents. Taylor & Francis Online.
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• Abbood, H. A., et al. (2021). Synthesis and Antimicrobial Activity of New Benzimidazole derivatives Bearing Five-Membered Heterocyclic Moieties. Journal of Chemical and Pharmaceutical Research.
• Popa, C. V., et al. (2022).
• MDPI. (n.d.). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach.
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Application Notes &amp; Protocols: Evaluating the Anthelmintic Activity of 2-Substituted Benzimidazoles

Introduction

Helminthiasis, or parasitic worm infection, remains a significant global health and agricultural challenge, affecting billions of people and livestock.[1] The benzimidazole (BZD) class of compounds has been a cornerstone of anthelmintic therapy for decades, valued for its broad-spectrum activity and general safety.[2] This guide focuses on 2-substituted benzimidazoles, a critical pharmacophore whose derivatives include widely used drugs like albendazole and mebendazole.[3] We will explore the fundamental mechanism of action, provide detailed protocols for evaluating anthelmintic efficacy using established in vitro and whole-organism assays, and discuss the interpretation of results for drug discovery and development professionals.

Core Mechanism of Action: Targeting the Cytoskeleton

The selective toxicity of benzimidazoles against helminths is primarily due to their high-affinity binding to the parasite's β-tubulin subunit.[2][4] This action disrupts the dynamic equilibrium of microtubule polymerization, a process vital for numerous cellular functions.

• Causality of Action: Microtubules are essential for maintaining cell structure, intracellular transport, and cell division (mitosis).[4] By inhibiting the formation of these crucial structures, benzimidazoles effectively starve the parasite by impairing nutrient absorption through intestinal cells, inhibit cell division, and ultimately lead to paralysis and death.[3][5] The binding affinity of BZDs for parasite tubulin is significantly higher than for mammalian tubulin, which accounts for the drug class's wide therapeutic index.[4]

Caption: Mechanism of 2-substituted benzimidazoles targeting parasite β-tubulin.

General Workflow for Anthelmintic Screening

A systematic approach is crucial for identifying and validating novel anthelmintic candidates. The workflow begins with primary in vitro screens to assess direct effects on key life-cycle stages (eggs and larvae), followed by secondary screening in a whole-organism model to confirm activity and assess potential toxicity.

Caption: High-level workflow for screening 2-substituted benzimidazoles.

Application Protocol: Egg Hatch Assay (EHA)

Principle: The Egg Hatch Assay (EHA) is a fundamental in vitro test to determine the ovicidal activity of a compound. It quantifies the ability of a drug to inhibit the development and hatching of parasitic nematode eggs.[6] This assay is particularly relevant for benzimidazoles, which are known to interfere with cell division in the developing embryo.[7]

Materials:

• 96-well microtiter plates

• Freshly collected helminth eggs (e.g., from fecal samples of infected animals)

• Test compounds (2-substituted benzimidazoles) dissolved in Dimethyl Sulfoxide (DMSO)

• Positive Control: Albendazole or Thiabendazole[8]

• Negative Control: Culture medium with the same final concentration of DMSO as test wells

• Deionized water or appropriate buffer

• Inverted microscope

Step-by-Step Methodology:

• Egg Preparation:

  • Isolate helminth eggs from fresh fecal samples using a standardized flotation and sieving technique.

  • Wash the eggs multiple times with deionized water to remove debris.

  • Quantify the egg concentration to prepare a suspension of approximately 100-150 eggs per 100 µL.

  • Rationale: A clean, standardized egg suspension is critical for reproducible results and to ensure that observed effects are due to the compound, not contaminants.

• Compound Dilution:

  • Prepare a stock solution of each test compound in 100% DMSO.

  • Perform serial dilutions of the compounds to create a range of test concentrations. A typical final concentration range might be 0.01 µg/mL to 10 µg/mL.

  • Rationale: Using DMSO is essential for dissolving often poorly soluble organic compounds. A serial dilution series is necessary to determine the dose-response relationship and calculate the EC₅₀.[9]

• Assay Setup (96-well plate):

  • To each well, add 100 µL of the egg suspension.

  • Add 100 µL of the diluted test compound, positive control, or negative control to the respective wells. Ensure each condition is tested in triplicate.

  • The final volume in each well should be 200 µL. The final DMSO concentration should not exceed 0.5-1% to avoid solvent toxicity.

  • Rationale: Triplicate wells are essential for statistical validity. Keeping the DMSO concentration low and consistent across all wells, including the negative control, ensures that any observed inhibition is not an artifact of the solvent.[10]

• Incubation:

  • Cover the plate and incubate at 25-27°C for 48-72 hours in a humidified incubator.[8]

  • Rationale: This temperature and time frame are optimal for the development and hatching of most common gastrointestinal nematode eggs.

• Data Collection:

  • After incubation, add a drop of Lugol's iodine to each well to stop further hatching and kill the hatched larvae.

  • Using an inverted microscope, count the number of unhatched eggs and the number of hatched, first-stage larvae (L1) in each well.

  • Calculate the percentage of hatched eggs for each well: (% Hatch = [Number of Larvae / (Number of Larvae + Number of Unhatched Eggs)] * 100).

Application Protocol: Larval Motility/Migration Inhibition Assay (LMIA)

Principle: This assay assesses the larvicidal activity of a compound by measuring its effect on the motility of third-stage (L3) larvae, which is the infective stage for many nematodes.[11][12] Benzimidazoles disrupt microtubule-dependent processes in muscle and nerve cells, leading to paralysis. This loss of motility is a reliable indicator of anthelmintic effect.[13]

Materials:

• 96-well microtiter plates

• Third-stage (L3) larvae, cultured from fecal samples

• Test compounds and controls (as in EHA)

• RPMI-1640 or other suitable culture media[14]

• Inverted microscope or automated motility tracking system[15]

Step-by-Step Methodology:

• Larvae Preparation:

  • Culture fecal samples containing eggs at room temperature for 7-10 days to allow larvae to hatch and develop to the L3 stage.

  • Harvest the L3 larvae using a Baermann apparatus.

  • Wash and suspend the larvae in culture medium to a concentration of approximately 50-100 larvae per 100 µL.

  • Rationale: Using the infective L3 stage provides a more direct measure of a compound's ability to treat an established infection compared to the EHA.

• Assay Setup:

  • Pipette 100 µL of the L3 larval suspension into each well of a 96-well plate.

  • Add 100 µL of the serially diluted test compounds, positive control (e.g., Ivermectin or Levamisole), or negative control (media + DMSO) to the appropriate wells in triplicate.

  • Rationale: The choice of positive control can be tailored. While benzimidazoles are effective, drugs with faster paralytic action like levamisole can also serve as robust controls for motility assays.

• Incubation:

  • Incubate the plate at 37°C for 24 to 72 hours.[11]

  • Rationale: Incubation at physiological temperature (37°C) better simulates the host environment.

• Data Collection:

  • Assess larval motility at set time points (e.g., 24, 48, 72 hours).

  • Manual Method: Observe each well under an inverted microscope. A larva is considered motile if it exhibits coordinated, snake-like movement. A larva is considered immotile or "dead" if it is straight and does not move, even after gentle prodding or stimulation with a light source.

  • Automated Method: Use a real-time cell analyzer or other automated tracking system to quantify movement, which provides more objective and high-throughput data.[16]

  • Calculate the percentage of motility inhibition for each concentration relative to the negative control.

Secondary Screen: Caenorhabditis elegans Model

Principle: Caenorhabditis elegans is a non-parasitic, free-living nematode that serves as an excellent whole-organism model for anthelmintic drug discovery.[1][17] Its genome is fully sequenced, it has a short life cycle, and many of its essential genes, including β-tubulin, are homologous to those in parasitic nematodes.[18] This makes it a cost-effective and ethically sound model for secondary screening to confirm efficacy and assess toxicity.[19][20]

Step-by-Step Methodology:

• Culture and Synchronization:

  • Grow a population of wild-type (N2) C. elegans on Nematode Growth Medium (NGM) agar plates seeded with E. coli OP50.

  • Synchronize the population to the L1 larval stage using a standard bleaching protocol.

  • Rationale: A synchronized population ensures that all worms are at the same developmental stage, reducing variability in the assay.

• Assay Setup (Liquid Culture):

  • In a 96-well plate, add a synchronized population of L1 larvae to each well containing S-medium, E. coli OP50 as a food source, and the serially diluted test compounds.

  • Include positive (e.g., albendazole) and negative (S-medium + DMSO) controls.

• Incubation:

  • Incubate the plate at 20-25°C for 72-96 hours with gentle shaking.

• Data Collection & Endpoints:

  • After incubation, assess various phenotypic endpoints using a microscope or automated imaging system.

  • Primary Endpoint: Lethality (lack of movement).

  • Secondary Endpoints: Growth inhibition (arrested development), paralysis, and reduced brood size (fecundity).

  • Rationale: Assessing multiple endpoints provides a richer dataset. For example, a compound might not be lethal but could effectively sterilize the worm, which is also a desirable anthelmintic outcome.

Data Analysis and Interpretation

For all assays, the primary goal is to determine the Effective Concentration 50 (EC₅₀) or Inhibitory Concentration 50 (IC₅₀), which is the concentration of the drug that produces 50% of the maximum effect (e.g., 50% egg hatch inhibition or 50% larval paralysis).

• Data Transformation: Convert the percentage inhibition data for each drug concentration into a probit or logit value.

• Regression Analysis: Plot the probit/logit values against the log of the drug concentration.

• EC₅₀ Calculation: Use non-linear regression analysis (e.g., using GraphPad Prism or R) to fit a dose-response curve and calculate the EC₅₀ value.

Sample Data Presentation:

Compound ID	Assay Type	Target Species	EC₅₀ (µM) [95% CI]
BZD-001	Egg Hatch Assay	Haemonchus contortus	0.08 [0.06 - 0.11]
BZD-002	Egg Hatch Assay	Haemonchus contortus	0.15 [0.12 - 0.19]
BZD-001	Larval Motility	Haemonchus contortus	0.25 [0.20 - 0.31]
BZD-002	Larval Motility	Haemonchus contortus	0.55 [0.48 - 0.63]
Albendazole	Egg Hatch Assay	Haemonchus contortus	0.10 [0.08 - 0.13]
Albendazole	Larval Motility	Haemonchus contortus	0.30 [0.26 - 0.35]

Interpretation: In the table above, BZD-001 shows slightly better ovicidal activity (lower EC₅₀ in EHA) than the control drug Albendazole and significantly better activity than BZD-002. Both test compounds show larvicidal activity, with BZD-001 again being the more potent candidate. Such data is crucial for structure-activity relationship (SAR) studies to guide the synthesis of more potent analogues.[21]

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Application Notes and Protocols for Evaluating the Anti-inflammatory Properties of Benzimidazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Therapeutic Potential of Benzimidazole Derivatives in Inflammation

The benzimidazole scaffold represents a privileged structure in medicinal chemistry, forming the core of numerous clinically significant drugs with a wide array of biological activities.[1][2] Among these, the anti-inflammatory potential of benzimidazole derivatives has garnered substantial interest.[1][3] Chronic and acute inflammatory processes are implicated in a multitude of human diseases, including autoimmune disorders, neurodegenerative conditions, cardiovascular diseases, and cancer.[4][5] Traditional anti-inflammatory therapies, such as non-steroidal anti-inflammatory drugs (NSAIDs), are often associated with significant side effects, necessitating the development of novel therapeutic agents with improved safety profiles.[6] Benzimidazole derivatives offer a versatile platform for the design of potent and selective anti-inflammatory agents that can target key nodes in the inflammatory cascade.[4][7]

These compounds exert their anti-inflammatory effects through diverse mechanisms of action. Many derivatives have been shown to inhibit cyclooxygenase (COX) enzymes, key players in the synthesis of pro-inflammatory prostaglandins.[8][9][10] Others modulate the production of inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), or target enzymes such as 5-lipoxygenase (5-LOX) and microsomal prostaglandin E2 synthase-1 (mPGES-1).[6][11][12] The ability to fine-tune the chemical structure of the benzimidazole core allows for the optimization of activity against specific targets, paving the way for the development of multi-targeting inhibitors with enhanced efficacy.[8]

This guide provides a comprehensive overview of the key methodologies and protocols for the preclinical evaluation of the anti-inflammatory properties of novel benzimidazole derivatives. It is designed to equip researchers with the practical knowledge to screen, characterize, and validate these promising compounds, from initial in vitro assays to in vivo models of inflammation.

Part 1: Key Inflammatory Signaling Pathways Modulated by Benzimidazole Derivatives

The anti-inflammatory activity of benzimidazole derivatives is often attributed to their ability to interfere with critical intracellular signaling pathways that orchestrate the inflammatory response. Two of the most important pathways are the Nuclear Factor-kappa B (NF-κB) and the Mitogen-Activated Protein Kinase (MAPK) cascades.

The NF-κB Signaling Pathway

The NF-κB family of transcription factors are central regulators of inflammation.[13][14] In an unstimulated state, NF-κB dimers are held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli, such as lipopolysaccharide (LPS) or TNF-α, trigger a signaling cascade that leads to the phosphorylation and subsequent degradation of IκB proteins. This liberates NF-κB to translocate to the nucleus, where it binds to specific DNA sequences and induces the transcription of a wide range of pro-inflammatory genes, including those for cytokines (TNF-α, IL-6), chemokines, and adhesion molecules.[14][15] Many benzimidazole derivatives have been shown to suppress the activation of the NF-κB pathway, thereby downregulating the expression of these inflammatory mediators.

Caption: The NF-κB signaling pathway and a potential point of inhibition by benzimidazole derivatives.

The MAPK Signaling Pathway

The MAPK family of serine/threonine protein kinases, including p38 MAPK and JNK, are crucial mediators of cellular responses to external stressors, including inflammatory stimuli.[4][16] Activation of these pathways by cytokines and other inflammatory signals leads to the phosphorylation and activation of downstream transcription factors, which in turn regulate the expression of pro-inflammatory genes.[12][17] The p38 MAPK pathway, in particular, is a key regulator of the synthesis of TNF-α and IL-6.[4] Several small molecule inhibitors targeting the MAPK pathways have shown anti-inflammatory activity in preclinical models, and this represents another important mechanism through which benzimidazole derivatives may exert their effects.[4][17]

Caption: The MAPK signaling cascade and a potential point of inhibition by benzimidazole derivatives.

Part 2: In Vitro Assays for Evaluating Anti-inflammatory Activity

A tiered approach to in vitro screening is essential for the efficient identification and characterization of promising anti-inflammatory benzimidazole derivatives. The following protocols describe key assays for assessing the effects of these compounds on cellular and enzymatic targets.

Protocol: Measurement of LPS-Induced Cytokine (TNF-α and IL-6) Production in RAW 264.7 Macrophages

Rationale: RAW 264.7 murine macrophages are a widely used cell line for studying inflammatory responses.[18] Stimulation with LPS, a component of the outer membrane of Gram-negative bacteria, induces a robust inflammatory response, including the production and release of pro-inflammatory cytokines such as TNF-α and IL-6.[19][20] This assay allows for the quantification of the inhibitory effect of benzimidazole derivatives on cytokine production.

Materials:

• RAW 264.7 cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Benzimidazole derivatives to be tested

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• Phosphate-Buffered Saline (PBS)

• ELISA kits for mouse TNF-α and IL-6

• 96-well and 24-well tissue culture plates

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into 24-well plates at a density of 4 x 10⁵ cells/mL and incubate overnight to allow for cell attachment.[20]

• Compound Pre-treatment: Prepare stock solutions of the benzimidazole derivatives in DMSO. On the day of the experiment, dilute the compounds to the desired final concentrations in complete DMEM. Remove the old medium from the cells and pre-treat them with the compound-containing medium for 1-2 hours.[20] Include a vehicle control (DMSO at the same final concentration as the test compounds).

• LPS Stimulation: After pre-treatment, stimulate the cells by adding LPS to a final concentration of 1 µg/mL.[20] Do not add LPS to the negative control wells.

• Incubation: Incubate the plates for 24 hours in a humidified incubator.[20]

• Supernatant Collection: After incubation, centrifuge the plates to pellet any detached cells and carefully collect the cell-free supernatants.

• Cytokine Quantification: Determine the concentrations of TNF-α and IL-6 in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.[21]

• Data Analysis: Calculate the percentage inhibition of cytokine production for each compound concentration relative to the LPS-stimulated vehicle control.

Protocol: Nitric Oxide (NO) Production Assay using the Griess Reagent

Rationale: Inducible nitric oxide synthase (iNOS) is upregulated in macrophages during inflammation, leading to the production of large amounts of nitric oxide (NO).[18] While NO is important for host defense, excessive production contributes to inflammation-related tissue damage. This assay indirectly measures NO production by quantifying its stable breakdown product, nitrite (NO₂⁻), in the cell culture supernatant using the Griess reagent.[7][18]

Materials:

• All materials from the cytokine assay protocol

• Griess Reagent (Component A: Sulfanilamide solution; Component B: N-(1-naphthyl)ethylenediamine solution)

• Sodium nitrite (for standard curve)

• 96-well microplate

Procedure:

• Follow steps 1-4 of the cytokine production protocol.

• Sample and Standard Preparation: After the 24-hour incubation, carefully collect 100 µL of the culture supernatant from each well and transfer to a 96-well microplate.[18] Prepare a standard curve of sodium nitrite in complete DMEM (typically ranging from 1.95 µM to 250 µM).[7]

• Griess Reaction: Add 100 µL of the Griess reagent (prepared by mixing equal volumes of Component A and B immediately before use) to each well containing the samples and standards.[7]

• Incubation and Measurement: Incubate the plate at room temperature for 10-15 minutes, protected from light. Measure the absorbance at 540-550 nm using a microplate reader.[7][22]

• Data Analysis: Generate a standard curve by plotting the absorbance of the standards against their known concentrations. Determine the nitrite concentration in the samples by interpolating their absorbance values from the standard curve. Calculate the percentage inhibition of NO production.

Protocol: In Vitro COX-1 and COX-2 Inhibition Assay

Rationale: Cyclooxygenase (COX) enzymes exist in two main isoforms: COX-1, which is constitutively expressed and involved in physiological functions, and COX-2, which is induced during inflammation and is responsible for the production of pro-inflammatory prostaglandins.[23] Selective inhibition of COX-2 is a key strategy for developing anti-inflammatory drugs with reduced gastrointestinal side effects. This assay determines the inhibitory potency and selectivity of benzimidazole derivatives against both COX isoforms.

Materials:

• Purified ovine COX-1 and human recombinant COX-2 enzymes

• Assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme (cofactor)

• Arachidonic acid (substrate)

• Benzimidazole derivatives and reference inhibitors (e.g., celecoxib, indomethacin)

• DMSO

• Stop solution (e.g., HCl)

• Prostaglandin E₂ (PGE₂) EIA kit or LC-MS/MS for detection

• 96-well plate

Procedure:

• Reagent Preparation: Prepare all reagents and test compounds. Dissolve compounds in DMSO and prepare serial dilutions.

• Enzyme and Inhibitor Incubation: In a 96-well plate, add the assay buffer, heme, and either COX-1 or COX-2 enzyme to the appropriate wells. Add the benzimidazole derivatives or reference inhibitors and incubate for a defined period (e.g., 10-15 minutes) at 37°C to allow for inhibitor binding.[11][23]

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.[11]

• Reaction Incubation and Termination: Incubate the plate for a specific time (e.g., 2-10 minutes) at 37°C.[10][11] Stop the reaction by adding a suitable stop solution.[11]

• Detection: Measure the amount of PGE₂ produced using an EIA kit or by LC-MS/MS.[11][23]

• Data Analysis: Calculate the percentage of COX inhibition for each compound concentration. Determine the IC₅₀ values (the concentration of inhibitor that causes 50% inhibition of enzyme activity) for both COX-1 and COX-2. The selectivity index (SI) can be calculated as the ratio of IC₅₀ (COX-1) / IC₅₀ (COX-2).

Part 3: In Vivo Evaluation of Anti-inflammatory Activity

In vivo models are crucial for assessing the therapeutic potential of lead compounds in a whole-organism context, providing insights into their efficacy, pharmacokinetics, and potential side effects.

Protocol: Carrageenan-Induced Paw Edema in Rodents

Rationale: The carrageenan-induced paw edema model is a widely used and reproducible in vivo assay for evaluating the anti-inflammatory activity of new compounds against acute inflammation.[8][24][25] Subcutaneous injection of carrageenan into the paw induces a biphasic inflammatory response characterized by edema (swelling), which can be quantified.

Materials:

• Wistar rats or Swiss albino mice

• Carrageenan (lambda form)

• Normal saline

• Benzimidazole derivatives and a reference drug (e.g., indomethacin, diclofenac)

• Vehicle for drug administration (e.g., 0.5% carboxymethyl cellulose)

• Pletismometer or digital calipers for measuring paw volume/thickness

• Animal handling equipment

Procedure:

• Animal Acclimatization and Grouping: Acclimatize the animals for at least one week before the experiment. On the day of the experiment, fast the animals overnight with free access to water. Divide the animals into groups (e.g., vehicle control, reference drug, and different doses of the test compound).

• Compound Administration: Administer the benzimidazole derivatives and the reference drug orally or intraperitoneally, typically 30-60 minutes before carrageenan injection.[8] The vehicle control group receives the vehicle alone.

• Induction of Edema: Inject 0.1 mL of a 1% carrageenan solution in normal saline into the sub-plantar region of the right hind paw of each animal.[6]

• Measurement of Paw Edema: Measure the paw volume or thickness using a plethysmometer or digital calipers at baseline (before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours post-carrageenan injection).[24]

• Data Analysis: Calculate the percentage increase in paw volume for each animal at each time point. Determine the percentage inhibition of edema for the treated groups compared to the vehicle control group.

Part 4: Data Interpretation and Lead Optimization

Quantitative Data Summary

The following table summarizes the anti-inflammatory activity of selected benzimidazole derivatives from the literature, providing a comparative overview of their potency and selectivity.

Compound ID	Target	Assay	IC₅₀ / % Inhibition	Reference
AGU654	mPGES-1	Cell-free assay	IC₅₀ = 2.9 nM	[6]
Compound 13b	TNF-α, IL-6, NO	LPS-stimulated RAW264.7 cells	Potent inhibition	[17]
Compound 25	COX-1	In vitro enzyme assay	IC₅₀ = 0.044 µM	[26]
Compound 25	COX-2	In vitro enzyme assay	IC₅₀ = 4.52 nM	[26]
Compound 29	COX-1	In vitro enzyme assay	IC₅₀ = 0.044 µM	[26]
Compound 29	COX-2	In vitro enzyme assay	IC₅₀ = 4.52 nM	[26]
BIZ-4	COX-1 & COX-2	In vitro enzyme assay	IC₅₀ < 1 mM	[10]
Compound 129	NO	LPS-stimulated RAW 264.7 cells	IC₅₀ = 0.86 µM	[14]
Compound 129	TNF-α	LPS-stimulated RAW 264.7 cells	IC₅₀ = 1.87 µM	[14]
Compound 152	COX-2	In vitro enzyme assay	IC₅₀ = 8-13.7 µM	[14]
VIIa	COX-2	In vitro enzyme assay	IC₅₀ = 0.29 µM	[27]

General Experimental Workflow

The screening and evaluation of benzimidazole derivatives for anti-inflammatory properties typically follows a structured workflow, from initial library screening to in vivo validation.

Caption: A general workflow for the discovery and development of anti-inflammatory benzimidazole derivatives.

Conclusion

The protocols and application notes presented in this guide provide a robust framework for the systematic evaluation of benzimidazole derivatives as potential anti-inflammatory agents. By employing a combination of in vitro and in vivo assays, researchers can effectively identify and characterize novel compounds with promising therapeutic potential. The versatility of the benzimidazole scaffold, coupled with a deep understanding of the underlying inflammatory pathways, offers a compelling avenue for the development of next-generation anti-inflammatory drugs with improved efficacy and safety profiles.

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Application Notes and Protocols for the Evaluation of 1-benzyl-1H-benzimidazole-2-thiol in Anti-Diabetic Drug Development

Introduction: The Therapeutic Potential of 1-benzyl-1H-benzimidazole-2-thiol in Diabetes Mellitus

Diabetes mellitus is a chronic metabolic disorder characterized by hyperglycemia, stemming from defects in insulin secretion, insulin action, or both.[1] The global prevalence of diabetes is escalating, creating an urgent need for novel and effective therapeutic agents.[2] A promising strategy in the management of type 2 diabetes is to control postprandial hyperglycemia by inhibiting key carbohydrate-hydrolyzing enzymes and enhancing glucose uptake in peripheral tissues.[2][3]

The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[4] Benzimidazole derivatives have demonstrated a wide array of biological activities, including significant potential as anti-diabetic agents.[2][5][6] These compounds can target various pathways involved in glucose homeostasis, such as the inhibition of α-amylase, α-glucosidase, and protein tyrosine phosphatase 1B (PTP1B), as well as the modulation of glucose transport.[2][5][7][8]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and evaluation of 1-benzyl-1H-benzimidazole-2-thiol as a potential anti-diabetic agent. We will delve into the rationale behind its design, detailed protocols for its synthesis, and robust in vitro and in vivo assays to characterize its therapeutic efficacy.

Proposed Mechanism of Action

The anti-diabetic activity of 1-benzyl-1H-benzimidazole-2-thiol is hypothesized to be multi-faceted, primarily targeting key enzymes involved in glucose metabolism and insulin signaling. The proposed mechanisms include:

• Inhibition of Carbohydrate-Hydrolyzing Enzymes: By inhibiting α-amylase and α-glucosidase in the digestive tract, the compound can delay the breakdown of complex carbohydrates into absorbable monosaccharides, thereby reducing postprandial blood glucose spikes.[2][3]

• Modulation of Insulin Signaling: Protein tyrosine phosphatase 1B (PTP1B) is a negative regulator of the insulin signaling pathway.[7][8] Inhibition of PTP1B by 1-benzyl-1H-benzimidazole-2-thiol would enhance insulin sensitivity and promote glucose uptake in peripheral tissues like skeletal muscle.[7][8]

Below is a diagram illustrating the proposed mechanism of action.

Caption: Proposed multi-target mechanism of 1-benzyl-1H-benzimidazole-2-thiol.

Synthesis Protocol for 1-benzyl-1H-benzimidazole-2-thiol

This protocol outlines a reliable method for the synthesis of 1-benzyl-1H-benzimidazole-2-thiol. The synthesis involves the reaction of o-phenylenediamine with carbon disulfide to form the benzimidazole-2-thiol core, followed by N-alkylation with benzyl bromide.

Materials and Reagents:

• o-Phenylenediamine

• Carbon disulfide (CS₂)

• Potassium hydroxide (KOH)

• Ethanol

• Benzyl bromide

• Dimethylformamide (DMF)

• Potassium carbonate (K₂CO₃)

• Ethyl acetate

• Hexane

• Silica gel for column chromatography

Step-by-Step Procedure:

• Synthesis of 1H-benzimidazole-2-thiol:

  • In a round-bottom flask, dissolve potassium hydroxide in ethanol.

  • To this solution, add o-phenylenediamine and stir until dissolved.

  • Slowly add carbon disulfide to the reaction mixture at room temperature.

  • Reflux the mixture for 3-4 hours.

  • After cooling, the precipitate formed is filtered, washed with cold ethanol, and dried to yield 1H-benzimidazole-2-thiol.

• N-alkylation with Benzyl Bromide:

  • Dissolve 1H-benzimidazole-2-thiol in dimethylformamide (DMF).

  • Add potassium carbonate (K₂CO₃) to the solution and stir.[9]

  • Add benzyl bromide dropwise to the reaction mixture.

  • Heat the reaction at 70°C for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).[9]

  • After completion, pour the reaction mixture into ice-cold water.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to obtain pure 1-benzyl-1H-benzimidazole-2-thiol.

In Vitro Evaluation Protocols

The following protocols are designed to assess the anti-diabetic potential of 1-benzyl-1H-benzimidazole-2-thiol in vitro.

α-Amylase Inhibition Assay

This assay determines the ability of the compound to inhibit α-amylase, a key enzyme in carbohydrate digestion.[10]

Workflow for α-Amylase Inhibition Assay

Caption: Workflow for the in vitro α-amylase inhibition assay.

Detailed Protocol:

• Prepare Reagents:

  • Sodium Phosphate Buffer (0.02 M, pH 6.9 with 6 mM NaCl): Prepare and adjust the pH.

  • α-Amylase Solution (0.5 mg/mL): Dissolve porcine pancreatic α-amylase in the phosphate buffer. Prepare fresh.[10]

  • Starch Solution (1% w/v): Dissolve soluble starch in the phosphate buffer with gentle heating.[10]

  • 3,5-Dinitrosalicylic Acid (DNSA) Reagent: Dissolve 1 g of DNSA in 50 mL of distilled water. Add 30 g of sodium potassium tartrate and slowly add 20 mL of 2 M NaOH. Adjust the final volume to 100 mL.[10]

  • Test Compound & Acarbose (Positive Control): Prepare stock solutions in DMSO and make serial dilutions in phosphate buffer.

• Assay Procedure (96-well plate format):

  • Add 50 µL of the test compound solution (or acarbose for positive control, or buffer for blank) at various concentrations into the wells.[10]

  • Add 50 µL of the α-amylase solution to each well.[10]

  • Incubate the plate at 37°C for 10 minutes.[10]

  • Add 50 µL of the 1% starch solution to each well to start the reaction.[10]

  • Incubate again at 37°C for 20 minutes.[10]

  • Stop the reaction by adding 100 µL of DNSA reagent to each well.

  • Heat the plate in a boiling water bath for 5-10 minutes.

  • Cool to room temperature and measure the absorbance at 540 nm using a microplate reader.

• Calculation:

  • The percent inhibition is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC₅₀ value (the concentration of the inhibitor required to inhibit 50% of the enzyme activity) is determined by plotting the percent inhibition against the log of the inhibitor concentration.

α-Glucosidase Inhibition Assay

This assay evaluates the inhibitory effect of the compound on α-glucosidase, another crucial enzyme for carbohydrate digestion.[3][11]

Detailed Protocol:

• Prepare Reagents:

  • Phosphate Buffer (50 mM, pH 6.8): Prepare and adjust the pH.

  • α-Glucosidase Enzyme Solution (2 U/mL): Prepare in phosphate buffer.[11]

  • p-Nitrophenyl-α-D-glucopyranoside (pNPG) Solution (1 mM): Prepare in phosphate buffer.[11]

  • Sodium Carbonate (Na₂CO₃) Solution (1 M): Prepare in distilled water.

  • Test Compound & Acarbose (Positive Control): Prepare stock solutions in DMSO and make serial dilutions in phosphate buffer.

• Assay Procedure (96-well plate format):

  • Add 20 µL of the test compound solution at various concentrations to the wells.

  • Add 20 µL of the α-glucosidase enzyme solution and pre-incubate at 37°C for 5 minutes.[11]

  • Initiate the reaction by adding 20 µL of the pNPG solution.[11]

  • Incubate the mixture at 37°C for 20 minutes.[11]

  • Terminate the reaction by adding 50 µL of 1 M sodium carbonate.[11]

  • Measure the absorbance at 405 nm, which corresponds to the amount of p-nitrophenol released.[11]

• Calculation:

  • Calculate the percentage of α-glucosidase inhibition using the following formula: % Inhibition = [(Ac+) – (Ac-) – (As - Ab)] / [(Ac+) – (Ac-)] × 100 Where Ac+ is the absorbance of 100% enzyme activity, Ac- is the absorbance of 0% enzyme activity, As is the absorbance of the test sample, and Ab is the absorbance of the blank.[11][12]

  • Determine the IC₅₀ value from a dose-response curve.

Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition Assay

This assay measures the compound's ability to inhibit PTP1B, a negative regulator of insulin signaling.[7][8]

Detailed Protocol:

• Prepare Reagents:

  • Assay Buffer (e.g., 25 mM Tris-HCl, pH 7.5, 2 mM β-mercaptoethanol, 1 mM EDTA, 1 mM DTT): Prepare and adjust the pH.[8]

  • Recombinant Human PTP1B Enzyme: Dilute to the working concentration (e.g., 1 µg/mL) in the assay buffer.[8]

  • p-Nitrophenyl Phosphate (pNPP) Substrate (4 mM): Prepare in the assay buffer.[8]

  • Test Compound & Suramin/Vanadate (Positive Controls): Prepare stock solutions and serial dilutions.

• Assay Procedure (96-well plate format):

  • Add 10 µL of the test compound solution to the wells.[8]

  • Add 20 µL of the PTP1B enzyme solution.[8]

  • Add 130 µL of the assay buffer.[8]

  • Pre-incubate the mixture at 37°C for 10 minutes.

  • Initiate the reaction by adding 40 µL of the pNPP substrate.[8]

  • Incubate at 37°C for an appropriate time (e.g., 30 minutes).

  • Stop the reaction by adding a suitable stop solution (e.g., 1 M NaOH).

  • Measure the absorbance at 405 nm.

• Calculation:

  • Calculate the percent inhibition and determine the IC₅₀ value as described for the previous assays.

Glucose Uptake Assay in L6 Myotubes

This cell-based assay assesses the compound's ability to stimulate glucose uptake in a skeletal muscle cell line, a key target tissue for insulin action.[13]

Workflow for Glucose Uptake Assay

Caption: Workflow for the glucose uptake assay in L6 myotubes.

Detailed Protocol:

• Cell Culture and Differentiation:

  • Maintain L6 myoblasts in Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum (FBS).[13]

  • To induce differentiation into myotubes, switch to DMEM with 2% horse serum once the myoblasts reach confluence.[14]

  • Allow the cells to differentiate for 4-6 days.

• Glucose Uptake Assay:

  • Serum-starve the differentiated L6 myotubes for 18 hours in DMEM containing 0.2% bovine serum albumin (BSA).[13]

  • Wash the cells with Krebs-Ringer HEPES (KRH) buffer.

  • Treat the cells with various concentrations of the test compound, insulin (e.g., 100 nM) as a positive control, or vehicle for 15 minutes.[13]

  • Add radiolabeled 2-deoxy-D-glucose (e.g., [³H]2-DG) and incubate for an additional 5 minutes.[13]

  • Terminate glucose uptake by washing the cells four times with ice-cold KRH buffer.[13]

  • Lyse the cells with 0.05 N NaOH.[13]

  • Measure the radioactivity in the cell lysates using a liquid scintillation counter to quantify the amount of glucose taken up by the cells.[13]

In Vivo Evaluation Protocol

For promising candidates from in vitro screening, in vivo studies using animal models of diabetes are essential to confirm their anti-diabetic efficacy.

Streptozotocin (STZ)-Induced Diabetic Rat Model

STZ is a chemical that is toxic to the insulin-producing beta cells of the pancreas, inducing a state of hyperglycemia that mimics type 1 diabetes.[15] This model can also be adapted to mimic type 2 diabetes.

Detailed Protocol:

• Induction of Diabetes:

  • Administer a single intraperitoneal (i.p.) injection of STZ (e.g., 45-65 mg/kg body weight) dissolved in citrate buffer (pH 4.5) to rats.

  • Monitor blood glucose levels after 72 hours to confirm the induction of diabetes (fasting blood glucose > 250 mg/dL).

• Experimental Design:

  • Divide the diabetic rats into groups:

    • Diabetic control (vehicle-treated)

    • Test compound-treated groups (different doses)

    • Standard drug-treated group (e.g., metformin or glibenclamide)

  • A group of non-diabetic rats should be included as a normal control.

• Drug Administration and Monitoring:

  • Administer the test compound and standard drug orally once daily for a specified period (e.g., 21 or 28 days).

  • Monitor body weight and fasting blood glucose levels at regular intervals.

  • At the end of the study, collect blood samples for biochemical analysis (e.g., insulin, lipid profile, liver and kidney function tests).

  • Harvest organs (e.g., pancreas, liver, kidney) for histopathological examination.

Oral Glucose Tolerance Test (OGTT)

An OGTT is performed to assess the effect of the compound on glucose tolerance.

Procedure:

• Fast the rats overnight.

• Administer the test compound or vehicle orally.

• After 30-60 minutes, administer a glucose load (e.g., 2 g/kg body weight) orally.

• Collect blood samples at 0, 30, 60, 90, and 120 minutes after the glucose challenge.

• Measure blood glucose levels at each time point.

• Plot the blood glucose concentration against time and calculate the area under the curve (AUC) to evaluate the improvement in glucose tolerance.

Data Presentation

Quantitative data from the in vitro and in vivo studies should be summarized in clear and concise tables for easy comparison.

Table 1: In Vitro Enzyme Inhibition Data

Compound	α-Amylase IC₅₀ (µM)	α-Glucosidase IC₅₀ (µM)	PTP1B IC₅₀ (µM)
1-benzyl-1H-benzimidazole-2-thiol	Value	Value	Value
Acarbose	Value	Value	N/A
Suramin/Vanadate	N/A	N/A	Value

Table 2: In Vivo Anti-diabetic Activity in STZ-induced Diabetic Rats

Treatment Group	Dose (mg/kg)	Initial Fasting Blood Glucose (mg/dL)	Final Fasting Blood Glucose (mg/dL)	% Reduction in Blood Glucose
Normal Control	-	Value	Value	N/A
Diabetic Control	-	Value	Value	Value
Test Compound	Dose 1	Value	Value	Value
Test Compound	Dose 2	Value	Value	Value
Metformin	Dose	Value	Value	Value

Conclusion

The protocols and application notes provided in this document offer a comprehensive framework for the synthesis and evaluation of 1-benzyl-1H-benzimidazole-2-thiol as a potential anti-diabetic agent. The multi-targeted approach of this compound, potentially inhibiting key digestive enzymes and enhancing insulin signaling, makes it an attractive candidate for further investigation. Rigorous adherence to these validated protocols will ensure the generation of reliable and reproducible data, which is crucial for advancing this and similar compounds through the drug discovery pipeline.

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• การทดสอบฤทธิ์กระตุ้นการน ากลูโคสเข้าสู่เซลล์ L6 Myotubes ของสารสกัดผักพื้นบ้านไทย. (n.d.). ThaiJO. [Link]

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• Synthesis, in vitro biological assessment, and molecular docking study of benzimidazole-based thiadiazole derivatives as dual inhibitors of α-amylase and α-glucosidase. (2023). Frontiers. [Link]

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• Synthesis and Antibacterial Effect of 2-(Benzylthio) Methyl-1h-Benzimidazole Derivatives on Two Bacteria of Medical Interest. (2022). TSI Journals. [Link]

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• Novel 5-(Arylideneamino)-1H-Benzo[d]imidazole-2-thiols as Potent Anti-Diabetic Agents: Synthesis, In Vitro α-Glucosidase Inhibition, and Molecular Docking Studies. (2022). PubMed Central. [Link]

• Progress in experimental models to investigate the in vivo and in vitro antidiabetic activity of drugs. (2024). PubMed. [Link]

• Evaluating the antidiabetic and antioxidant properties of 5-Benzyl-1,3,4-oxadiazole-2-thiol. (n.d.). [Source not provided]. [Link]

• Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. (n.d.). [Source not provided]. [Link]

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High-Yield Synthesis of 2-Substituted Benzimidazoles: An Application Guide for Researchers

Introduction: The Enduring Significance of the Benzimidazole Scaffold

The benzimidazole nucleus, a bicyclic system comprising fused benzene and imidazole rings, stands as a "privileged scaffold" in medicinal chemistry and materials science.[1][2][3] Its derivatives exhibit a remarkable breadth of pharmacological activities, including antiulcer, anthelmintic, antiviral, anticancer, and anti-inflammatory properties.[1][3][4][5] The presence of this moiety in vital biomolecules like Vitamin B12 underscores its fundamental role in biological processes.[1][2] Consequently, the development of efficient, high-yield, and sustainable synthetic methodologies for 2-substituted benzimidazoles is a cornerstone of modern organic and medicinal chemistry research.[6][7]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of robust and high-yield synthetic strategies for 2-substituted benzimidazoles. Moving beyond a mere recitation of procedures, this document delves into the mechanistic underpinnings of these transformations, offering insights into the rationale behind experimental design and catalyst selection. The protocols detailed herein are designed to be self-validating, providing a reliable foundation for laboratory implementation.

Core Synthetic Strategies: A Comparative Overview

The most prevalent and versatile approach to 2-substituted benzimidazoles involves the condensation of an o-phenylenediamine with either an aldehyde or a carboxylic acid (or its derivatives).[6][8][9] The choice of coupling partner and reaction conditions dictates the efficiency, substrate scope, and environmental impact of the synthesis.

Method	Precursors	Key Features	Typical Yields	Advantages	Limitations
Oxidative Condensation	o-phenylenediamine + Aldehyde	Requires an oxidant to facilitate cyclization and aromatization.	80-99%	High yields, broad substrate scope, often mild conditions.	Requires stoichiometric or catalytic oxidants, potential for side products.
Phillips-Ladenburg Reaction	o-phenylenediamine + Carboxylic Acid	Typically requires strong acid catalysts and high temperatures.	60-95%	Utilizes readily available carboxylic acids.	Harsh reaction conditions, limited functional group tolerance.
Microwave-Assisted Synthesis	o-phenylenediamine + Aldehyde/Carboxylic Acid	Utilizes microwave irradiation to accelerate reaction rates.	70-98%	Drastically reduced reaction times, often improved yields, cleaner reactions.[10][11][12]	Requires specialized microwave equipment.
Green Chemistry Approaches	o-phenylenediamine + Aldehyde	Employs environmentally benign catalysts (e.g., nano-catalysts, biocatalysts) and solvents (e.g., water, deep eutectic solvents).[2][13]	85-99%	Sustainable, reduced waste, often milder conditions.[2]	Catalyst preparation and reusability can be a factor.

Mechanistic Insights: The Formation of the Benzimidazole Ring

The condensation of o-phenylenediamine with an aldehyde is a widely adopted and mechanistically insightful pathway. The reaction proceeds through a series of well-defined steps, the efficiency of which is often enhanced by a catalyst.

The general mechanism involves the initial formation of a Schiff base intermediate, followed by an intramolecular cyclization and subsequent oxidation to yield the aromatic benzimidazole ring.

Caption: Generalized mechanism for benzimidazole synthesis from o-phenylenediamine and an aldehyde.

Catalysts, such as Lewis acids or oxidizing agents, play a crucial role in activating the aldehyde carbonyl group, facilitating the cyclization, and promoting the final oxidation step to achieve high yields.[4][14]

Detailed Application Notes and Protocols

Method 1: High-Yield One-Pot Oxidative Condensation

This protocol describes a simple and highly efficient one-pot synthesis of 2-substituted benzimidazoles from o-phenylenediamines and aryl aldehydes using a hydrogen peroxide/hydrochloric acid system at room temperature.[15][16] This method is lauded for its short reaction times, excellent yields, and straightforward product isolation.

Rationale: The combination of H₂O₂ and HCl generates an in situ oxidizing species that facilitates the dehydrogenation of the dihydrobenzimidazole intermediate. Acetonitrile is an excellent solvent for this transformation, and the reaction proceeds smoothly at ambient temperature, making it highly practical and energy-efficient.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, dissolve o-phenylenediamine (1.0 mmol) and the desired aromatic aldehyde (1.0 mmol) in acetonitrile (10 mL).

• Reagent Addition: To the stirred solution, add 30% hydrogen peroxide (2.0 mmol) followed by the dropwise addition of concentrated hydrochloric acid (1.0 mmol).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 15-30 minutes).

• Workup and Isolation: Upon completion, pour the reaction mixture into cold water (20 mL). The product will precipitate out of the solution.

• Purification: Collect the solid product by filtration, wash with cold water, and dry. If necessary, recrystallize the crude product from an appropriate solvent (e.g., ethanol) to afford the pure 2-substituted benzimidazole.

Method 2: Microwave-Assisted Synthesis using a Green Catalyst

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool for accelerating chemical reactions, often leading to higher yields and cleaner product profiles in significantly shorter times compared to conventional heating.[10][11][12][17][18] This protocol utilizes sodium hypophosphite as an inexpensive and eco-friendly catalyst under microwave irradiation.[10]

Rationale: Microwave irradiation provides rapid and uniform heating of the reaction mixture, dramatically reducing reaction times from hours to minutes.[11] Sodium hypophosphite acts as an efficient catalyst, and the use of ethanol as a solvent aligns with green chemistry principles.

Experimental Protocol:

• Reaction Setup: In a 50 mL Erlenmeyer flask suitable for microwave synthesis, combine o-phenylenediamine (3 mmol), the aldehyde (3 mmol), and sodium hypophosphite (10 mol%).

• Microwave Irradiation: Place the flask in a microwave reactor and irradiate at a power of 300 W for the time specified by initial optimization experiments (typically 2-5 minutes).

• Reaction Monitoring: Monitor the reaction completion by TLC.

• Workup and Isolation: After irradiation, cool the mixture to room temperature. The solid product often forms directly.

• Purification: Filter the solid product and wash with a mixture of ethyl acetate/hexane. The catalyst can be removed by washing with water.[10] Recrystallize the crude product from ethanol to obtain the pure 2-substituted benzimidazole.

Caption: Workflow for microwave-assisted synthesis of 2-substituted benzimidazoles.

Method 3: Metal-Catalyzed Synthesis under Mild Conditions

A variety of metal catalysts, including those based on magnesium, cobalt, nickel, and gold, have been successfully employed for the synthesis of 2-substituted benzimidazoles.[4] These catalysts can offer high yields under mild conditions and may be recyclable.[4][5][19] This protocol highlights the use of a reusable heterogeneous catalyst, MgO@DFNS (magnesium oxide supported on dendritic fibrous nanosilica).[5]

Rationale: Heterogeneous catalysts offer significant advantages, including ease of separation from the reaction mixture and potential for recycling, which aligns with green chemistry principles.[5] The engineered MgO@DFNS catalyst provides a high surface area and active basic sites to promote the condensation and cyclization under ambient conditions.

Experimental Protocol:

• Reaction Setup: In a flask, suspend the MgO@DFNS catalyst in a suitable solvent.

• Reagent Addition: Add o-phenylenediamine (1 mmol) and the aldehyde (1 mmol) to the suspension.

• Reaction: Stir the mixture at ambient temperature.

• Reaction Monitoring: Monitor the progress of the reaction by TLC.

• Catalyst Recovery and Product Isolation: Upon completion, separate the catalyst by filtration or centrifugation. The catalyst can be washed, dried, and reused.[5][13]

• Purification: Evaporate the solvent from the filtrate and purify the resulting crude product by column chromatography or recrystallization.

Conclusion and Future Outlook

The synthesis of 2-substituted benzimidazoles has evolved significantly, with modern methods emphasizing high yields, operational simplicity, and environmental sustainability. The protocols detailed in this guide, from classic one-pot oxidative condensations to advanced microwave-assisted and heterogeneous catalytic systems, provide researchers with a versatile toolkit to access this important class of heterocyclic compounds. The continued development of novel catalysts, particularly those that are reusable and operate under benign conditions, will undoubtedly further enhance the efficiency and greenness of benzimidazole synthesis, paving the way for new discoveries in drug development and materials science.

References

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• Al-Azzawi, A. M., & Al-Rubaie, A. Z. (2017). Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst. Oriental Journal of Chemistry, 33(1), 446-452. ([Link])

• The Microwave Assisted and Efficient Synthesis of 2-Substituted Benzimidazole Mono-Condensation of O-Phenylenediamines and Aldehyde - Taylor & Francis Online. ([Link])

• A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities - MDPI. ([Link])

• Ultrasound-assisted green synthesis of 2-substituted benzimidazoles using copper oxide-decorated reduced graphene oxide nanocomposite - Taylor & Francis Online. ([Link])

• Green synthesis of benzimidazole derivatives by using zinc boron nitride catalyst and their application from DFT (B3LYP) study - NIH. ([Link])

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• Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles - MDPI. ([Link])

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• ONE POT SYNTHESIS OF SUBSTITUTED BENZIMIDAZOLE DERIVATIVES AND THEIR CHARCTERIZATION - Rasayan Journal of Chemistry. ([Link])

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Technical Notes & Optimization

Technical Support Center: Optimizing Benzimidazole Synthesis

Welcome to the technical support center for benzimidazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges encountered during the synthesis of this critical heterocyclic scaffold. Here, we move beyond simple protocols to explain the "why" behind experimental choices, providing you with the insights needed to troubleshoot and optimize your reactions effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common queries we receive regarding benzimidazole synthesis.

Q1: What are the primary methods for synthesizing benzimidazoles, and how do I choose the right one?

A1: The two foundational methods for benzimidazole synthesis are the Phillips-Ladenburg and Weidenhagen reactions.[1][2]

• Phillips-Ladenburg Reaction: This method involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivatives (e.g., esters, orthoesters).[3][4] It is a robust method, particularly for aliphatic acids. However, for aromatic acids, it often requires high temperatures (180-300 °C) and sometimes sealed reaction vessels, which can lead to the degradation of sensitive substrates.[1][2][3][5]

• Weidenhagen Reaction: This approach utilizes the condensation of an o-phenylenediamine with an aldehyde or ketone.[2][3] It has gained popularity due to the wide availability of aldehydes.[6][7] However, a significant challenge with this method is controlling selectivity, as it can lead to a mixture of 2-substituted and 1,2-disubstituted benzimidazoles.[6][7][8]

Choosing the right method depends on your starting materials and desired product:

• For simple, robust 2-alkylbenzimidazoles, the Phillips-Ladenburg method with an aliphatic carboxylic acid is often a good starting point.

• For 2-arylbenzimidazoles, the Weidenhagen reaction is common, but careful optimization is needed to control N-alkylation side products.

Modern variations of these classical methods often employ catalysts to improve yields and milden reaction conditions, including the use of "green" catalysts and solvents.[9][10][11][12]

Q2: My reaction yield is consistently low. What are the first parameters I should investigate?

A2: Low yields are a frequent challenge in benzimidazole synthesis.[1][13] A systematic approach to troubleshooting is crucial. The first parameters to investigate are:

• Reagent Quality and Stoichiometry: o-Phenylenediamine is susceptible to air oxidation, which can introduce colored impurities and reduce yield.[8][13] Using freshly purified starting materials is recommended.[13] Also, ensure the correct molar ratios of your reactants are being used.[13]

• Catalyst and Solvent: The absence of a catalyst can lead to very low conversion rates.[1] The choice of catalyst and solvent system is one of the most critical factors. Screening different solvents is a good first step; for example, a switch from solvent-free conditions to chloroform has been shown to double the yield in certain cases.[1]

• Reaction Temperature and Time: Classical methods often required harsh conditions.[2] Modern catalyzed reactions can often proceed at room temperature or with gentle heating (e.g., 80-90 °C).[3] Monitoring the reaction by Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time and prevent the formation of degradation products.[8]

Q3: I'm observing the formation of multiple products, including a 1,2-disubstituted side product. How can I improve selectivity for the 2-substituted benzimidazole?

A3: The formation of 1,2-disubstituted benzimidazoles is a common side reaction, especially when using aldehydes in the Weidenhagen synthesis.[8] Here’s how you can enhance selectivity:

• Control Stoichiometry: To favor the formation of the 2-substituted product, use a 1:1 molar ratio of o-phenylenediamine to the aldehyde, or even a slight excess of the diamine.[8]

• Catalyst Selection: Certain catalysts can steer the reaction towards the desired product. For instance, Erbium(III) triflate (Er(OTf)₃) has been shown to selectively produce 1,2-disubstituted benzimidazoles with electron-rich aldehydes, while the absence of this catalyst favors the mono-condensation product.[6][7][14]

• Solvent Choice: The polarity of the solvent can influence the product distribution. Non-polar solvents may favor the 2-substituted product.[8]

• Substituent Effects: Electron-withdrawing groups on the aldehyde can sometimes lead to higher yields of the 2-substituted product.[1]

Section 2: Troubleshooting Guide

This section provides a structured approach to resolving specific issues you may encounter during your experiments.

Problem	Potential Causes	Recommended Solutions
Low or No Product Yield	1. Inactive or insufficient catalyst.[1] 2. Suboptimal solvent choice.[1] 3. Inappropriate reaction temperature or time.[1] 4. Poor quality of starting materials (e.g., oxidized o-phenylenediamine).[13]	1. Increase catalyst loading or screen different catalysts (see Section 4 for examples). 2. Screen a range of solvents with varying polarities (e.g., ethanol, methanol, acetonitrile, chloroform).[15][16] 3. Monitor the reaction with TLC to find the optimal temperature and time.[8] 4. Use freshly purified starting materials. o-Phenylenediamine can be purified by recrystallization.[13]
Formation of Multiple Products/Side Products	1. Formation of 1,2-disubstituted benzimidazoles.[6][8] 2. Stable Schiff base intermediate that does not cyclize.[8] 3. Formation of benzodiazepine-2-ones with β-ketoesters.[1]	1. Adjust stoichiometry to a 1:1 ratio of diamine to aldehyde.[8] Choose a catalyst and solvent system known to favor 2-substitution. 2. Ensure reaction conditions (e.g., catalyst, temperature) are sufficient to promote cyclization. 3. Modify reaction conditions (e.g., catalyst, solvent) to favor benzimidazole formation.
Difficulty in Product Purification	1. Similar polarity of the product and impurities.[8] 2. Presence of persistent colored impurities.[17] 3. Degradation of the product on silica gel.[17]	1. Utilize acid-base extraction. Benzimidazoles are basic and can be extracted into an acidic aqueous layer and then precipitated by neutralization.[8] 2. During recrystallization, treat the hot solution with a small amount of activated carbon to adsorb colored impurities.[17] For stubborn discoloration, a potassium permanganate treatment followed by sodium bisulfite can be effective.[18] 3. Deactivate silica gel with a small amount of triethylamine in your eluent or consider alternative purification methods like recrystallization.[17]

Section 3: Reaction Mechanisms and Workflows

Understanding the underlying mechanisms and experimental workflows is key to successful synthesis.

Generalized Reaction Mechanism for Catalyzed Benzimidazole Synthesis

The synthesis of 2-substituted benzimidazoles from o-phenylenediamine and an aldehyde typically proceeds through the formation of a Schiff base intermediate, followed by cyclization and oxidation.

Caption: General experimental workflow for benzimidazole synthesis.

Section 4: Optimized Protocols and Comparative Data

This section provides detailed, step-by-step protocols for key synthesis methods and comparative data to aid in selecting the optimal conditions for your reaction.

Protocol 1: Green Synthesis of 2-Substituted Benzimidazoles using NH₄Cl

This protocol is an example of a more environmentally friendly and economical approach to benzimidazole synthesis. Materials:

• o-phenylenediamine

• Substituted aldehyde

• Ammonium chloride (NH₄Cl)

• Ethanol

• Ice-cold water

Procedure:

• To a mixture of o-phenylenediamine (0.92 mmol) and a substituted aldehyde (0.92 mmol) in 4 mL of ethanol, add NH₄Cl (0.15 g, 30 mol%).

• Stir the resulting mixture for 2 hours at 80°C.

• Monitor the completion of the reaction by TLC (ethyl acetate:hexane, 1:2 v/v).

• Once complete, pour the reaction mixture into ice-cold water.

• The product will precipitate as a solid. Filter the contents and wash the product with water twice.

• Dry the product and purify by recrystallization from ethanol.

Protocol 2: Synthesis of 2-Phenylbenzimidazole using a Heterogeneous Catalyst

This protocol utilizes a reusable heterogeneous catalyst, simplifying product purification.

Materials:

• o-phenylenediamine (OPDA)

• Benzaldehyde

• Engineered MgO@DFNS catalyst

• Ethanol

Procedure:

• In a round-bottom flask, combine o-phenylenediamine (1 mmol), benzaldehyde (1.2 mmol), and 10 wt% MgO@DFNS catalyst in ethanol (10 mL).

• Stir the mixture at room temperature for 4 hours.

• Monitor the reaction using TLC.

• After completion, filter the reaction mixture to recover the heterogeneous catalyst. The catalyst can be washed, dried, and reused.

• Evaporate the solvent from the filtrate to obtain the crude product.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexane).

Comparative Data: Catalyst and Solvent Effects

The choice of catalyst and solvent significantly impacts the yield of benzimidazole synthesis. The following table summarizes the yields obtained under different conditions for the synthesis of 2-phenyl benzimidazole from o-phenylenediamine and benzaldehyde.

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
None	Solvent-free	Room Temp	-	20	[15]
None	CHCl₃	Room Temp	-	40	[15]
NH₄Cl	CHCl₃	Room Temp	4	92-94	[15]
NH₄Cl	Ethanol	80-90	2	Moderate to Good
Er(OTf)₃	Water	80	0.25	72 (1,2-disubstituted)	[6]
MgO@DFNS	Ethanol	Room Temp	4	95	[16]
Al₂O₃/CuI/PANI	-	-	-	Excellent	[19]
Fe₃O₄@SiO₂/collagen	-	-	-	Good	[19]

References

• A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole (BnZ) and Their Derivatives for Biological Efficacy. (2022). National Institutes of Health. [Link]

• A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities. (2022). MDPI. [Link]

• Green Synthesis of Benzimidazole Derivatives. (n.d.). IJARIIE. [Link]

• Green synthesis of benzimidazole derivatives by using zinc boron nitride catalyst and their application from DFT (B3LYP) study. (2022). National Institutes of Health. [Link]

• SUSTAINABLE SYNTHESIS OF BENZIMIDAZOLES VIA SOLVENT-FREE REACTIONS USING RENEWABLE FEEDSTOCKS. (2024). EPRA JOURNALS. [Link]

• Note A green synthesis of benzimidazoles. (n.d.). Indian Academy of Sciences. [Link]

• A Review on Benzimidazole Heterocyclic Compounds: Synthesis and Their Medicinal Activity Applications. (2023). Oriental Journal of Chemistry. [Link]

• Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. (2023). Semantic Scholar. [Link]

• Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity. (2014). Beilstein Journals. [Link]

• SYNTHETIC APPROACHES OF BENZIMIDAZOLE DERIVATIVES: A REVIEW. (2022). Rasayan Journal of Chemistry. [Link]

• Synthesis, Characterization, and Biological Evaluation of Benzimidazole Derivatives as Potential Anxiolytics. (2014). National Institutes of Health. [Link]

• A process for the optical purification of benzimidazole derivatives. (2005).

• RESEARCH ON BENZIMIDAZOLE DERIVATIVES. (1963). DTIC. [Link]

• Various approaches for the synthesis of benzimidazole derivatives... (n.d.). ResearchGate. [Link]

• Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity. (2014). National Institutes of Health. [Link]

• Benzimidazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Facile one pot synthesis of 2-substituted benzimidazole derivatives under mild conditions by using engineered MgO@DFNS as heterogeneous catalyst. (2023). RSC Publishing. [Link]

• Recent achievements in the synthesis of benzimidazole derivatives. (2022). National Institutes of Health. [Link]

• Review On Synthesis Of Benzimidazole From O- phenyldiamine. (n.d.). ijariie. [Link]

• Phillips‐Ladenburg Benzimidazole Synthesis. (2010). CoLab. [Link]

• Recent advances in the synthesis of benzimidazol(on)es via rearrangements of quinoxalin(on)es. (2016). RSC Publishing. [Link]

• Benzimidazole. (n.d.). Organic Syntheses Procedure. [Link]

• A Critical Analysis of the Modern Synthetic Procedures Used to Produce Benzimidazole Candidates. (2024). Bentham Science. [Link]

• A review on benzimidazoles: Synthesis, properties, and therapeutic applications in medicinal chemistry. (2025). ResearchGate. [Link]

• The Phillips–Ladenburg imidazole synthesis. (n.d.). ResearchGate. [Link]

• BENZIMIDAZOLE SYNTHESIS#PREPARATION OF BENZIMIDAZOLE#PROPERTIES OF BENZIMIDAZOLE. (2021). YouTube. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent advances in the synthesis of benzimidazol(on)es via rearrangements of quinoxalin(on)es - RSC Advances (RSC Publishing) DOI:10.1039/C6RA03907C [pubs.rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Phillips‐Ladenburg Benzimidazole Synthesis | CoLab [colab.ws]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. BJOC - Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity [beilstein-journals.org]
• 7. Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities | MDPI [mdpi.com]
• 10. sphinxsai.com [sphinxsai.com]
• 11. eprajournals.com [eprajournals.com]
• 12. A Critical Analysis of the Modern Synthetic Procedures Used to Produce Benzimidazole Candidates | Bentham Science [benthamscience.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Synthesis, Characterization, and Biological Evaluation of Benzimidazole Derivatives as Potential Anxiolytics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Facile one pot synthesis of 2-substituted benzimidazole derivatives under mild conditions by using engineered MgO@DFNS as heterogeneous catalyst - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05761E [pubs.rsc.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Organic Syntheses Procedure [orgsyn.org]
• 19. Recent achievements in the synthesis of benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1-benzyl-1H-benzimidazole-2-thiol

Welcome to the technical support center for the purification of 1-benzyl-1H-benzimidazole-2-thiol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the purification of this compound. Our focus is on delivering practical, field-proven insights grounded in scientific principles to help you achieve the highest purity for your downstream applications.

Troubleshooting Guide: Navigating Common Purification Challenges

This section addresses specific issues you may encounter during the purification of 1-benzyl-1H-benzimidazole-2-thiol, providing potential causes and actionable solutions.

Issue 1: Low Overall Yield After Purification

• Question: My final yield of purified 1-benzyl-1H-benzimidazole-2-thiol is significantly lower than expected. What are the likely causes and how can I improve it?

• Answer: Low yield is a frequent challenge that can stem from several stages of your experiment. Here are the primary factors to investigate:

  • Incomplete Reaction: The synthesis of the benzimidazole may not have proceeded to completion. It is critical to monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting materials are no longer visible.

  • Product Loss During Workup: Benzimidazole derivatives can exhibit varying solubilities. Significant product loss can occur during aqueous washes or extractions if the compound has partial solubility in the aqueous phase. To mitigate this, consider back-extracting the aqueous layers with a suitable organic solvent to recover any dissolved product.

  • Sub-optimal Purification Technique: The chosen purification method may not be ideal for your specific impurity profile, leading to product loss. Both recrystallization and column chromatography need to be optimized for maximal recovery. For instance, in recrystallization, using an excessive amount of solvent or cooling the solution too rapidly can lead to a lower yield.

Issue 2: Persistent Impurities in the Final Product

• Question: After purification, my NMR or LC-MS analysis still shows the presence of impurities. What are these impurities likely to be, and how can I remove them?

• Answer: The nature of the impurities will depend on the synthetic route employed. However, for the synthesis of 1-benzyl-1H-benzimidazole-2-thiol, common impurities include:

  • Unreacted Starting Materials: Residual N-benzyl-o-phenylenediamine or other precursors may remain.

  • N-Benzylated Side-Product: A common impurity is the N-benzylated side-product, which can be difficult to separate due to similar polarities.[1]

  • Solvent Adducts: Solvents used in the reaction or purification may form adducts with the product.

  To address these, consider the following:

  • Optimize Column Chromatography: A shallow gradient elution during column chromatography can improve the separation of closely related impurities. Experiment with different solvent systems, such as mixtures of ethyl acetate and hexane, to find the optimal separation conditions.[2][3]

  • Sequential Purification: In some cases, a combination of purification techniques is necessary. For example, an initial purification by column chromatography to remove the bulk of impurities can be followed by a final recrystallization step to achieve high purity.

Issue 3: Oily Product Instead of Crystalline Solid

• Question: My purified product is an oil and refuses to crystallize. What could be the reason, and how can I induce crystallization?

• Answer: The failure of a product to crystallize is often due to the presence of residual solvents or minor impurities that inhibit the formation of a crystal lattice.

  • Ensure Complete Solvent Removal: Dry the product under high vacuum for an extended period to remove all traces of solvent.

  • Trituration: Try triturating the oil with a non-polar solvent like hexane. This can often help to crash out the solid product by dissolving the impurities that are preventing crystallization.

  • Seeding: If you have a small amount of crystalline product from a previous batch, adding a "seed" crystal to the oil can initiate crystallization.

  • Solvent-Antisolvent Crystallization: Dissolve the oil in a minimal amount of a good solvent (e.g., ethanol) and then slowly add a poor solvent (e.g., water or hexane) until the solution becomes turbid. Allowing this mixture to stand can often induce crystallization.

Frequently Asked Questions (FAQs)

Q1: What is the most effective purification method for 1-benzyl-1H-benzimidazole-2-thiol?

A1: Both column chromatography and recrystallization are effective methods, and the choice often depends on the scale of the reaction and the nature of the impurities. Column chromatography using silica gel with a hexane/ethyl acetate gradient is a reliable method for separating a wide range of impurities.[1] For achieving very high purity on a smaller scale, recrystallization from a suitable solvent like ethanol is often preferred.[3]

Q2: What are the recommended solvent systems for column chromatography?

A2: A gradient of ethyl acetate in hexane is a good starting point. You can begin with a low polarity mixture (e.g., 10% ethyl acetate in hexane) and gradually increase the polarity to elute your product. The optimal gradient will depend on the specific impurities present in your crude material. Monitoring the separation by TLC is crucial for developing an effective gradient.[2]

Q3: What is a good solvent for recrystallizing 1-benzyl-1H-benzimidazole-2-thiol?

A3: Ethanol is a commonly used and effective solvent for the recrystallization of benzimidazole derivatives.[3][4] An ethanol/water mixture can also be employed to fine-tune the solubility and improve crystal growth.[1] The key is to dissolve the crude product in a minimal amount of the hot solvent and allow it to cool slowly to form well-defined crystals.

Q4: How can I effectively monitor the purification process?

A4: Thin Layer Chromatography (TLC) is an indispensable tool for monitoring the progress of your purification.[1][2] By spotting the crude material, the fractions from your column, and the final product on a TLC plate and eluting with an appropriate solvent system (e.g., ethyl acetate/hexane), you can visualize the separation of your desired compound from impurities.

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol provides a general guideline for the purification of 1-benzyl-1H-benzimidazole-2-thiol using silica gel chromatography.

Materials:

• Crude 1-benzyl-1H-benzimidazole-2-thiol

• Silica gel (60-120 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• TLC plates (silica gel 60 F254)

• Glass column

• Collection tubes

Procedure:

• TLC Analysis: Determine an appropriate eluent system by running TLC plates of the crude material in various ratios of hexane and ethyl acetate. An ideal Rf value for the product is typically between 0.2 and 0.4.

• Column Packing: Prepare a slurry of silica gel in hexane and carefully pack the column, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dry powder onto the top of the column.

• Elution: Begin eluting the column with a low-polarity solvent mixture (e.g., 95:5 hexane/ethyl acetate). Gradually increase the polarity of the eluent by increasing the proportion of ethyl acetate.

• Fraction Collection: Collect fractions and monitor them by TLC.

• Product Isolation: Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified product.

Protocol 2: Purification by Recrystallization

This protocol describes the recrystallization of 1-benzyl-1H-benzimidazole-2-thiol from ethanol.

Materials:

• Crude 1-benzyl-1H-benzimidazole-2-thiol

• Ethanol (reagent grade)

• Erlenmeyer flask

• Heating mantle or hot plate

• Buchner funnel and filter paper

Procedure:

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of ethanol.

• Heating: Gently heat the mixture with stirring until the solid completely dissolves. If necessary, add more ethanol dropwise to achieve complete dissolution.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. To promote further crystallization, you can place the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Data Presentation

Purification Technique	Recommended Solvent System	Key Considerations
Column Chromatography	Hexane/Ethyl Acetate (gradient)	Optimal for separating mixtures with multiple components of varying polarities.
Recrystallization	Ethanol or Ethanol/Water	Best for removing small amounts of impurities and for obtaining a highly crystalline final product.

Visualization of the Purification Workflow

Caption: General workflow for the purification and analysis of 1-benzyl-1H-benzimidazole-2-thiol.

References

• Synthesis, characterization and in vitro, in vivo, in silico biological evaluations of substituted benzimidazole derivatives. PubMed Central. Available at: [Link]

• New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity. Royal Society of Chemistry. Available at: [Link]

• Synthesis and Crystal Structures of Benzimidazole-2-thione Derivatives by Alkylation Reactions. MDPI. Available at: [Link]

• 1-Benzyl-1H-benzimidazol-2(3H)-one. PubMed Central. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis, characterization and in vitro, in vivo, in silico biological evaluations of substituted benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Benzyl-1H-benzimidazol-2(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Crystal Structures of Benzimidazole-2-thione Derivatives by Alkylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges of Benzimidazole Derivatives

Welcome to the technical support center dedicated to addressing the solubility challenges frequently encountered with benzimidazole derivatives. This guide is designed for researchers, scientists, and drug development professionals, providing practical, in-depth solutions to common experimental hurdles. Here, we will explore the underlying reasons for poor solubility and offer a range of troubleshooting strategies, from straightforward formulation adjustments to advanced chemical modifications.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we receive regarding the solubility of benzimidazole derivatives.

Q1: Why do so many of my benzimidazole derivatives have poor aqueous solubility?

A1: The limited aqueous solubility of many benzimidazole derivatives is often intrinsic to their chemical structure. These compounds are frequently hydrophobic, meaning they have a low affinity for water.[1] Many are classified under the Biopharmaceutics Classification System (BCS) as Class II drugs, which are characterized by high permeability but low solubility.[2] This inherent hydrophobicity is a primary obstacle to achieving desired concentrations in aqueous buffers and media, which is a critical rate-limiting step for their absorption in biological systems.[2]

Q2: I've dissolved my benzimidazole compound in DMSO, but it precipitates when I add it to my aqueous assay buffer. What is happening?

A2: This common phenomenon is known as "solvent shock."[1] When a concentrated stock solution of your compound in a water-miscible organic solvent like DMSO is rapidly diluted into an aqueous buffer, the solvent environment changes abruptly. This can cause the compound to exceed its solubility limit in the final aqueous solution, leading to precipitation.[1] It is generally recommended to keep the final concentration of DMSO below 0.5% to minimize its potential toxic effects on cells and interference with enzyme activity.[1]

Q3: Can adjusting the pH of my buffer improve the solubility of my benzimidazole derivative?

A3: Yes, for many benzimidazole derivatives, solubility is pH-dependent.[1] The benzimidazole ring contains ionizable groups, and altering the pH of the medium can change the ionization state of the molecule, potentially increasing its solubility. For instance, some thiazolobenzimidazole compounds have shown a significant increase in solubility at a more acidic pH.[1] However, it is crucial to consider that changing the pH can also affect the compound's biological activity and the stability of other components in your assay, such as proteins or cells.[1]

Q4: What are the main strategies I can use to improve the solubility of my benzimidazole compound for in vitro and in vivo studies?

A4: There are several effective strategies, ranging from simple formulation adjustments to more complex chemical modifications. The most common approaches include:

• Formulation Techniques:

  • Co-solvents: Using a mixture of solvents to increase solubility.

  • pH Adjustment: Modifying the pH of the solution to ionize the compound.[1]

  • Surfactants: Using surfactants to form micelles that can encapsulate and solubilize hydrophobic compounds.[1]

  • Cyclodextrin Complexation: Encapsulating the benzimidazole molecule within cyclodextrin complexes to enhance its aqueous solubility.[2][3]

  • Solid Dispersions: Dispersing the drug in a hydrophilic polymer matrix to create an amorphous form with a higher dissolution rate.[2]

  • Nanotechnology: Reducing the particle size to the nanometer range to increase the surface area and, consequently, the dissolution rate.[2][4][5]

• Chemical Modifications:

  • Salt Formation: Converting the benzimidazole into a more soluble salt form by reacting it with an acid or a base.[1][2]

  • Prodrugs: Modifying the chemical structure to create a more soluble derivative that is converted back to the active parent drug in vivo.[6][7][8]

  • Co-crystals: Forming a crystalline structure with a pharmaceutically acceptable co-former to improve physicochemical properties like solubility.[9][10]

Troubleshooting Guides

This section provides detailed, step-by-step protocols for some of the most effective techniques to enhance the solubility of your benzimidazole derivatives.

Guide 1: Optimizing Your Dilution Strategy to Avoid Solvent Shock

Issue: Your compound precipitates out of solution upon dilution from a DMSO stock into an aqueous buffer.

Causality: Rapid dilution of a high-concentration DMSO stock into an aqueous medium causes the compound to crash out due to a sudden decrease in solvent polarity.

Step-by-Step Protocol:

• Prepare a High-Concentration Stock Solution: Dissolve your benzimidazole derivative in 100% high-quality, anhydrous DMSO to create a concentrated stock solution (e.g., 10-50 mM).

• Perform a Serial Dilution: Instead of a single large dilution, perform a series of smaller dilutions.

  • Intermediate Dilution: First, dilute your DMSO stock in a small volume of an intermediate solvent that is miscible with both DMSO and water, such as ethanol or polyethylene glycol (PEG).[1]

  • Final Dilution: Subsequently, dilute this intermediate solution into your final aqueous assay buffer.

• Vortex Gently: After each dilution step, vortex the solution gently to ensure thorough mixing.

• Visual Inspection: Visually inspect the solution for any signs of precipitation. If precipitation occurs, you may need to adjust the concentration of your stock solution or the dilution factor at each step.

Guide 2: Determining the pH-Solubility Profile of Your Compound

Issue: You need to determine if adjusting the pH of your buffer is a viable strategy to increase the solubility of your benzimidazole derivative.

Causality: The ionization state of a benzimidazole derivative can be altered by pH, which in turn affects its solubility. By systematically measuring solubility across a range of pH values, you can identify the optimal pH for your experiments.

Step-by-Step Protocol:

• Prepare a Series of Buffers: Prepare a set of buffers with a range of pH values (e.g., from pH 2 to pH 10).

• Add Excess Compound: Add an excess amount of your benzimidazole compound to a fixed volume of each buffer in separate vials. Ensure that there is undissolved solid material in each vial.

• Equilibrate the Samples: Seal the vials and place them on an orbital shaker or rotator at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (e.g., 24-72 hours) to reach equilibrium solubility.[1]

• Measure Final pH: After equilibration, measure and record the final pH of each solution.[1]

• Separate Solid from Supernatant: Filter an aliquot from the supernatant of each vial using a 0.22 µm filter to remove any undissolved solid.[1]

• Quantify Dissolved Compound: Quantify the concentration of the dissolved benzimidazole compound in each filtered sample using a suitable analytical method (e.g., HPLC-UV, LC-MS).

• Plot the Profile: Plot the measured solubility (y-axis) against the final pH (x-axis) to generate the pH-solubility profile of your compound.[1]

Guide 3: Enhancing Solubility with Cyclodextrin Complexation

Issue: Your benzimidazole derivative has very low intrinsic aqueous solubility, and simple formulation adjustments are insufficient.

Causality: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can encapsulate hydrophobic molecules like benzimidazole derivatives, forming inclusion complexes that have significantly higher aqueous solubility.[3][11]

Step-by-Step Protocol for Phase Solubility Study:

• Prepare Cyclodextrin Solutions: Prepare a series of aqueous solutions with increasing concentrations of a selected cyclodextrin (e.g., β-cyclodextrin, hydroxypropyl-β-cyclodextrin (HPβCD)) in your chosen buffer.[1] Common concentration ranges are 0-10 mM.

• Add Excess Benzimidazole: Add an excess amount of your benzimidazole compound to each cyclodextrin solution in separate vials, ensuring undissolved solid remains.[1]

• Equilibrate: Seal the vials and shake them at a constant temperature until equilibrium is reached (typically 24-72 hours).[1]

• Sample and Analyze: Filter the supernatant from each vial and quantify the concentration of the dissolved benzimidazole derivative using a suitable analytical method.

• Determine Stoichiometry and Stability Constant: Plot the concentration of the dissolved benzimidazole against the concentration of the cyclodextrin. The shape of the phase solubility diagram will indicate the stoichiometry of the complex (e.g., 1:1, 1:2) and allow for the calculation of the stability constant.

Data Presentation: Impact of Cyclodextrins on Benzimidazole Solubility

Benzimidazole Compound	Solubilization Method	Fold Increase in Solubility (Approximate)
Albendazole	β-cyclodextrin	223x[1][3]
Albendazole	Hydroxypropyl-β-cyclodextrin (HPβCD)	1058x[1][3]
Albendazole	HPβCD with polyvinylpyrrolidone (PVP)	1412x[1][3]
Fenbendazole	β-cyclodextrin	432x[1][3]
Fenbendazole	Hydroxypropyl-β-cyclodextrin (HPβCD)	1512x[1][3]
Fenbendazole	HPβCD with polyvinylpyrrolidone (PVP)	1373x[1][3]

Advanced Strategies for Solubility Enhancement

For particularly challenging compounds, more advanced techniques may be necessary.

Solid Dispersions

Concept: In a solid dispersion, the poorly soluble drug is dispersed in a hydrophilic polymer matrix.[2] This can lead to the amorphization of the drug, which increases its dissolution rate and bioavailability.[2]

Commonly Used Polymers:

• Polyethylene glycols (PEGs)

• Polyvinylpyrrolidone (PVP)

• Hydroxypropyl methylcellulose (HPMC)

• Low-substituted hydroxypropylcellulose (L-HPC)[2]

Methods of Preparation:

• Melting/Fusion Method: The drug and carrier are heated to a molten state, mixed, and then cooled and solidified.[12]

• Solvent Evaporation Method: The drug and carrier are dissolved in a common solvent, which is then evaporated to leave a solid dispersion.[12][13]

• Kneading Method: The carrier is made into a paste with water, and the drug is added and kneaded. The mixture is then dried.[12]

Prodrug Approach

Concept: A prodrug is a bioreversible derivative of a drug that is designed to improve its physicochemical properties, such as solubility.[6][7][8] The prodrug is inactive and is converted to the active parent drug in the body through enzymatic or chemical cleavage.[14]

Example: N-alkoxycarbonyl and N-acyloxymethyl derivatives of thiabendazole have been shown to have significantly higher water solubility than the parent drug.[6] An N-(4-amino-methylbenzoyl)oxymethyl derivative of thiabendazole had a 300-fold higher water solubility.[6]

Nanotechnology

Concept: Reducing the particle size of a drug to the nanometer range significantly increases its surface area, which can lead to enhanced dissolution and permeability.[2][4][5]

Nanotechnology-based Approaches:

• Nanonization/Nanosuspensions: Production of drug nanoparticles that can be stabilized in a liquid medium.[2][15]

• Nanoemulsions: Oil-in-water emulsions with droplet sizes in the nanometer range, which are effective for solubilizing lipophilic benzimidazoles.[2]

• Nanoparticle-based Formulations: Encapsulating benzimidazoles within nanocarriers can improve their solubility, stability, and pharmacokinetic profile.[4][5]

Visualizing the Workflow for Solubility Enhancement

Caption: A decision-making workflow for selecting a suitable solubility enhancement strategy.

References

• Benchchem. (n.d.). Technical Support Center: Enhancing Benzimidazole Compound Solubility for Biological Assays.
• Benchchem. (n.d.). Technical Support Center: Enhancing the Bioavailability of Benzimidazole Compounds.

• Bundgaard, H., & Nielsen, N. M. (1988). Prodrugs of thiabendazole with increased water-solubility. International Journal of Pharmaceutics, 43(1-2), 113-121. Retrieved from [Link]

• Moriwaki, C., Costa, G., Ferraz, H. G., & Pissinatti, L. (2018). Inclusion complexes and self-assembled cyclodextrin aggregates for increasing the solubility of benzimidazoles. Brazilian Journal of Pharmaceutical Sciences, 54(1). Retrieved from [Link]

• GSC Online Press. (2025). Emerging Role of Benzimidazole-Loaded Nanoparticles in Targeted Drug Delivery and Cancer Therapy: A review. GSC Biological and Pharmaceutical Sciences, 32(3), 001-007. Retrieved from [Link]

• ResearchGate. (2025). Emerging Role of Benzimidazole-Loaded Nanoparticles in Targeted Drug Delivery and Cancer Therapy: A review. Retrieved from [Link]

• dos Santos, P. S., de Oliveira, E. L., de Lima, D. P., de Almeida, F. B., Garcia, J. S., & de Albuquerque, S. (2018). Inclusion complex and nanoclusters of cyclodextrin to increase the solubility and efficacy of albendazole. Parasitology Research, 117(3), 741-750. Retrieved from [Link]

• Anticancer Research. (n.d.). Oral Fenbendazole for Cancer Therapy in Humans and Animals. Retrieved from [Link]

• Google Patents. (n.d.). WO2017085258A1 - Co-crystals of benzimidazole compounds.

• von der Pahlen, C., Amdisen, M., & Nielsen, N. M. (1993). Highly water-soluble prodrugs of anthelmintic benzimidazole carbamates: synthesis, pharmacodynamics, and pharmacokinetics. Journal of Medicinal Chemistry, 36(15), 2149-2154. Retrieved from [Link]

• MDPI. (2021). Applying Nanotechnology in the Synthesis of Benzimidazole Derivatives: A Pharmacological Approach. Polymers, 13(9), 1361. Retrieved from [Link]

• Semantic Scholar. (n.d.). Inclusion complex and nanoclusters of cyclodextrin to increase the solubility and efficacy of albendazole. Retrieved from [Link]

• Addis Ababa University. (n.d.). Dissolution Enhancement of Albendazole Using Solid Dispersion Technique. Retrieved from [Link]

• PubMed. (n.d.). The effect of solubilization on the oral bioavailability of three benzimidazole carbamate drugs. Retrieved from [Link]

• Preprints.org. (2025). Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review. Retrieved from [Link]

• ResearchGate. (n.d.). Effects of different pH and surfactants on the solubility of albendazole (n = 3). Retrieved from [Link]

• ResearchGate. (n.d.). Prodrugs for Improved Aqueous Solubility. Retrieved from [Link]

• DTIC. (2020). RESEARCH ON BENZIMIDAZOLE DERIVATIVES. Retrieved from [Link]

• ResearchGate. (n.d.). Influence of water-soluble polymers, pH and surfactants on mebendazole (MBZ) sulibilization by β-and partially methylated-β-cyclodextrins. Retrieved from [Link]

• CR Subscription Agency. (2022). Techniques used for Solubility Enhancement of Albendazole. Retrieved from [Link]

• PubMed. (2015). The Prodrug Approach: A Successful Tool for Improving Drug Solubility. Retrieved from [Link]

• SciELO. (n.d.). Solubility improvement of an anthelmintic benzimidazole carbamate by association with dendrimers. Retrieved from [Link]

• Insight Medical Publishing. (n.d.). The Effect of pH and Surfactant on the Dissolution Profile of Poorly Water Soluble Drug and it’s in vivo Implications. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of Benzimidazoles in Alcohols. Retrieved from [Link]

• ResearchGate. (n.d.). Applying Nanotechnology in the Synthesis of Benzimidazole Derivatives: A Pharmacological Approach. Retrieved from [Link]

• Ask this paper. (2020). solid-dispersions-as-a-technological-strategy-to-improve-the-bio-performance-of-antiparasitic-drugs-with-limited-solubility. Retrieved from [Link]

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• ResearchGate. (n.d.). The physicochemical properties of synthesized benzimidazole derivatives. Retrieved from [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

• MDPI. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Retrieved from [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

• Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Retrieved from [Link]

• Neo Scientific Peer Reviewed Journal. (2023). “STUDY OF THE PHYSICOCHEMICAL PROPERTIES OF BENZIMIDAZOLE DERIVATIVES”. Retrieved from [Link]

• PubMed. (n.d.). Synthesis, physicochemical properties and antimicrobial activity of some new benzimidazole derivatives. Retrieved from [Link]

• International Journal of Scientific Research & Technology. (n.d.). Co-Crystallization as a Strategy for Solubility Enhancement: Design, Development, and Pharmaceutical Applications. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (2012). Solid Dispersion: Methods and Polymers to increase the solubility of poorly soluble drugs. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, physicochemical properties and antimicrobial activity of some new benzimidazole derivatives. Retrieved from [Link]

• INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (2014). CO-CRYSTALLIZATION- A TECHNIQUE FOR SOLUBILITY ENHANCEMENT. Retrieved from [Link]

• PubMed. (n.d.). Novel solid dispersions of benznidazole: preparation, dissolution profile and biological evaluation as alternative antichagasic drug delivery system. Retrieved from [Link]

• A Practical Approach for Solubility Enhancement of Albendazole. (n.d.). Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2022). Role of Coformers in Solubility Enhancement of Poorly Soluble Drugs through Cocrystallization: An Overview Review Article. Retrieved from [Link]

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Technical Support Center: Optimization of N-Alkylation of Benzimidazoles

As a Senior Application Scientist, this guide provides in-depth technical support for the N-alkylation of benzimidazoles, a cornerstone reaction in the synthesis of pharmacologically significant molecules. This resource is designed to move beyond simple protocols, offering a framework for rational optimization and troubleshooting based on mechanistic principles. We will explore the critical parameters that govern yield, regioselectivity, and purity, enabling you to confidently navigate challenges in your synthetic workflow.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the N-alkylation of benzimidazoles, providing the core knowledge needed for successful experimental design.

Q1: What are the reactive sites for alkylation on an unsymmetrical benzimidazole, and why is regioselectivity a primary challenge?

Answer: An unsymmetrical benzimidazole possesses two distinct nitrogen atoms within its heterocyclic ring, designated N1 and N3. Due to proton tautomerism, the N-H proton can reside on either nitrogen, creating two rapidly equilibrating tautomers.[1] When a base is introduced, it deprotonates the ring to form a single, resonance-stabilized benzimidazolide anion where the negative charge is delocalized across both N1 and N3.[2] Consequently, the incoming alkylating agent can attack either nitrogen atom, potentially leading to a mixture of N1- and N3-alkylated regioisomers. Achieving high regioselectivity—the preferential alkylation of one nitrogen over the other—is the principal challenge in this reaction.[1][2]

Q2: What are the key factors that control which nitrogen atom (N1 vs. N3) is alkylated?

Answer: The regiochemical outcome of the N-alkylation is primarily governed by a combination of steric and electronic effects imposed by the substituents on the benzimidazole ring.[1][3]

• Steric Hindrance: This is often the most dominant factor. The alkylating agent will preferentially react at the less sterically hindered nitrogen atom. A bulky substituent at the C4 position, for example, will sterically shield the adjacent N3 atom, directing alkylation towards the more accessible N1 position.[1][3]

• Electronic Effects: The electronic nature of substituents influences the nucleophilicity of the adjacent nitrogen atoms. Electron-donating groups (EDGs) can increase the electron density and nucleophilicity of the nearby nitrogen, while electron-withdrawing groups (EWGs) decrease it.[1] However, this effect can be complex and is often secondary to steric considerations.[3]

Q3: How do the choices of base, solvent, and alkylating agent impact the reaction?

Answer: These three components form the core of the reaction conditions and must be chosen carefully to ensure success.

• Base: The base's role is to deprotonate the benzimidazole N-H to form the reactive benzimidazolide anion. The choice of base is critical.

  • Strong Bases (e.g., NaH): Used in anhydrous aprotic solvents (THF, DMF), they ensure complete and irreversible deprotonation, which is often necessary for less reactive systems.[4][5]

  • Weaker Bases (e.g., K₂CO₃, Cs₂CO₃): These are widely used due to their operational simplicity.[5][6] Cesium carbonate (Cs₂CO₃) is often particularly effective, attributed to the "cesium effect," which involves the formation of a looser ion pair that enhances the nucleophilicity of the anion.[5][7]

• Solvent: The solvent must dissolve the reactants and facilitate the reaction.

  • Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These are the most common choices as they effectively solvate the cation of the base, leaving the benzimidazolide anion highly reactive.[1][5] Using anhydrous solvents is crucial, as protic solvents like water or alcohols can quench the anion.[1]

• Alkylating Agent: The reactivity of the alkylating agent depends on the leaving group. The general order of reactivity for alkyl halides is R-I > R-Br > R-Cl.[5] More reactive agents like alkyl iodides are preferred for sluggish reactions, but may increase the risk of side reactions like over-alkylation.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the N-alkylation of benzimidazoles.

Issue 1: Low to no yield of the desired N-alkylated product.

• Potential Cause: Incomplete deprotonation of the benzimidazole.

  • Solution: The base may be too weak for your specific substrate. If you are using a mild base like K₂CO₃, consider switching to a stronger base such as sodium hydride (NaH) in an anhydrous solvent like THF or DMF to ensure complete formation of the nucleophilic anion.[1][5]

• Potential Cause: Presence of moisture in the reaction.

  • Solution: Water or other protic impurities will quench the benzimidazolide anion. Ensure all glassware is oven-dried, use anhydrous solvents, and handle hygroscopic bases (like NaH or K₂CO₃) under an inert atmosphere (e.g., Nitrogen or Argon).[1]

• Potential Cause: Low reactivity of the alkylating agent.

  • Solution: If you are using an alkyl chloride, its reactivity may be too low. Substitute it with a more reactive alkyl bromide or, preferably, an alkyl iodide.[5] Also, ensure the alkylating agent is not degraded; use a fresh bottle if in doubt.

• Potential Cause: Suboptimal reaction temperature.

  • Solution: Many N-alkylation reactions require heating to proceed at a practical rate.[1] If the reaction is sluggish at room temperature, try heating it to 40-60 °C or even reflux, while monitoring for potential side product formation via TLC.

Issue 2: A mixture of N1 and N3 regioisomers is formed, and separation is difficult.

• Potential Cause: The steric and electronic environments of the N1 and N3 positions are too similar.

  • Solution: This is a fundamental challenge of this reaction.[1] The most effective strategy is to modify the reaction conditions to maximize the subtle differences between the two sites.

    • Change the Base/Solvent System: The choice of cation (from the base) can influence regioselectivity. Experiment with different bases (e.g., K₂CO₃, Cs₂CO₃, NaH) and solvents (e.g., DMF, THF, Acetonitrile) as ion-pairing effects can alter the accessibility of the two nitrogen atoms.

    • Lower the Temperature: Running the reaction at a lower temperature can sometimes enhance selectivity by favoring the transition state with the lower activation energy, which often corresponds to the sterically less hindered product.

    • Specialized Methods: For synthesizing the more sterically hindered isomer, advanced methods may be necessary, such as those employing organomagnesium reagents or specific catalytic systems.[8][9]

Issue 3: Formation of a 1,3-dialkylbenzimidazolium salt (over-alkylation).

• Potential Cause: Use of excess alkylating agent or harsh reaction conditions.

  • Solution: The mono-alkylated benzimidazole product can be more nucleophilic than the starting material, leading to a second alkylation to form a quaternary salt.[1][4]

    • Control Stoichiometry: Use a carefully controlled amount of the alkylating agent, typically between 1.0 and 1.2 equivalents.[1]

    • Slow Addition: Add the alkylating agent dropwise to the reaction mixture to avoid localized high concentrations that favor over-alkylation.[1]

    • Moderate Temperature: Avoid excessive heating, as higher temperatures can promote this side reaction.

Issue 4: Evidence of benzimidazole ring opening.

• Potential Cause: The reaction conditions are too harsh.

  • Solution: Under conditions of high temperature, strong bases, and an excess of a reactive alkylating agent, the benzimidazole ring can undergo a nucleophilic attack leading to ring-opening.[4][10] If you suspect this is occurring, moderate your conditions: use a weaker base, lower the reaction temperature, and ensure you are not using a large excess of the alkylating agent.

Summary of Common Reaction Parameters

Parameter	Common Choices	Rationale & Key Considerations
Base	K₂CO₃, Cs₂CO₃, NaH, KOH	NaH: Strong, for complete deprotonation. Requires anhydrous conditions.[4] Cs₂CO₃/K₂CO₃: Milder, easier to handle. Cs₂CO₃ often gives higher yields.[5][7]
Solvent	DMF, Acetonitrile, THF, DMSO	Polar aprotic solvents are standard. Must be anhydrous to prevent quenching the anion.[1] DMF and DMSO have high boiling points, good for heating.
Alkylating Agent	Alkyl Iodides, Bromides, Chlorides; Sulfates	Reactivity order: I > Br > Cl .[5] Use more reactive agents for difficult substrates, but be wary of over-alkylation.
Temperature	Room Temp to Reflux	Highly substrate-dependent. Start at RT and gently heat if needed. Monitor by TLC to balance reaction rate and side products.[1]

Experimental Protocols & Visual Guides

General Protocol for N-Alkylation using Potassium Carbonate

This protocol provides a standard starting point for the N-alkylation of a substituted benzimidazole.

• Preparation: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the substituted benzimidazole (1.0 eq).

• Solvent and Base Addition: Add anhydrous DMF (or acetone) to create a suspension. Add finely ground, anhydrous potassium carbonate (K₂CO₃, 1.5 - 2.0 eq) to the mixture.[1]

• Addition of Alkylating Agent: While stirring vigorously, add the alkylating agent (e.g., methyl iodide, 1.1 eq) dropwise to the reaction mixture at room temperature.[1]

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 50 °C) and monitor its progress by Thin Layer Chromatography (TLC).

• Work-up: Once the starting material is consumed, cool the mixture to room temperature. Filter off the inorganic salts and wash the filter cake with a small amount of the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel, typically using a gradient elution of hexane and ethyl acetate to separate the product from any remaining starting material or isomers.[1]

Visualizing the Core Mechanism and Troubleshooting Logic

The following diagrams illustrate the fundamental reaction pathway and a logical workflow for troubleshooting common issues.

Caption: Troubleshooting decision tree for N-alkylation.

References

• Srivastava, R., et al. (2020). Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV. PubMed Central. [Link]

• Mondal, P., & Bora, U. (2018). A sustainable route for the N-1 alkylation of imidazole and benzimidazole derivatives. ResearchGate. [Link]

• Ravindran, A., et al. (2022). Synthesis of 1,2‐Disubstituted Benzimidazoles via Acceptorless Dehydrogenative Coupling. ResearchGate. [Link]

• Singh, R., et al. (2016). N-Alkylation of 2-Substituted Benzimidazole Derivatives and Their Evaluation as Antinemic Agents. ResearchGate. [Link]

• Mhasni, O., et al. (2023). Metal catalyst-free N-allylation/alkylation of imidazole and benzimidazole with Morita–Baylis–Hillman (MBH) alcohols and acetates. Beilstein Journal of Organic Chemistry. [Link]

• Bie, F., et al. (2021). Convenient synthesis of N-1-alkyl benzimidazoles via Pd catalyzed C–N bond formation and cyclization. Synthetic Communications, 51(15), 2354-2363. [Link]

• Roman, G. (2015). N-Alkylation of benzimidazoles with ketonic Mannich bases and the reduction of the resulting 1-(3-oxopropyl)benzimidazoles. ResearchGate. [Link]

• Mhasni, O., et al. (2023). Metal catalyst-free N-allylation/alkylation of imidazole and benzimidazole with Morita–Baylis–Hillman (MBH) alcohols and acetates. PubMed Central. [Link]

• El-Moussaouiti, M., et al. (2022). Design, Synthesis of a Novel N-substituted Benzimidazole Derivatives. TSI Journals. [Link]

• Ravindran, A., et al. (2022). Failure on N-alkylation of benzimidazole. ResearchGate. [Link]

• Wisdomlib. (2024). N-alkylation: Significance and symbolism. Wisdomlib. [Link]

• Jones, S. S. (1980). N-Alkylation of imidazoles. University of Otago. [Link]

• Reddit. (2023). This is why selective N-alkylation of imidazoles is difficult. r/OrganicChemistry. [Link]

• Bellina, F., et al. (2013). Development of a regioselective N-methylation of (benz)imidazoles providing the more sterically hindered isomer. Journal of Organic Chemistry, 78(23), 12220-3. [Link]

• Lu, Z., & Twieg, R. J. (2007). Copper-Catalyzed N-Arylation of Imidazoles and Benzimidazoles. The Journal of Organic Chemistry, 72(22), 8571-8574. [Link]

• Le, Z.-G., et al. (2010). Green and Efficient Protocol for N-Alkylation of Benzotriazole Using Basic Ionic Liquid [Bmim]OH as Catalyst Under Solvent-Free Conditions. ResearchGate. [Link]

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Deacetylation issues in the synthesis of benzimidazole-2-thione derivatives.

Welcome to the technical support center for the synthesis of benzimidazole-2-thione derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during their synthetic workflows, with a particular focus on issues related to the N-acetyl protecting group. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols grounded in established chemical principles.

Section 1: Troubleshooting Guide - Deacetylation Issues

This section addresses the most common and often unexpected problem in the multistep synthesis involving N-acetylated benzimidazole-2-thiones: premature or incomplete deacetylation.

Q1: I lost my N-acetyl group during a subsequent reaction, such as alkylation. What happened?

This is a frequent issue, and the primary cause is the basicity of your reaction medium. The N-acetyl group, being an amide, is susceptible to hydrolysis under both acidic and basic conditions, although the latter is a more common culprit in this specific context.[1][2] Many standard alkylation reactions for benzimidazole-2-thiones employ a base to deprotonate the thiol tautomer or the remaining N-H group, creating a nucleophile. However, this same base can also catalyze the hydrolysis of the N-acetyl group.

One study directly observed that attempting to alkylate 1-acetyl-benzimidazole-2-thione in the presence of a base led to the formation of the same products as alkylating the unprotected benzimidazole-2-thione, indicating a loss of the acetyl group.[3][4] The rate of this unintended deacetylation was found to be dependent on the strength of the base used.[3][4]

Causality Explained:

The mechanism of base-catalyzed amide hydrolysis involves the nucleophilic attack of a hydroxide ion (or other base) on the acetyl carbonyl carbon. This forms a tetrahedral intermediate, which then collapses, expelling the benzimidazole-2-thione anion as a leaving group.[1][2] A subsequent acid-base reaction between the resulting carboxylic acid and the amine affords the final deacetylated product and a carboxylate salt.

Q2: My deacetylation reaction is incomplete, or the yield is very low. How can I improve it?

Incomplete deacetylation can stem from several factors, including insufficient reaction time, inadequate temperature, or a suboptimal choice of acid or base.

Troubleshooting Steps:

• Reaction Monitoring: Actively monitor the reaction's progress. The disappearance of the starting material can be tracked using Thin Layer Chromatography (TLC). A more quantitative method is ¹H NMR spectroscopy, where the disappearance of the singlet peak corresponding to the acetyl methyl protons (typically around 1.9 ppm) and the appearance of the N-H proton signal can be observed.[3][5]

• Choice of Reagent and Conditions:

  • Basic Hydrolysis: For robust deacetylation, strong bases like sodium hydroxide or potassium hydroxide with heating are often necessary to drive the reaction to completion, as amides are relatively stable.[1] A study on the deacetylation of 1-(2-thioxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)ethanone found piperidine to be a very efficient base for this purpose, followed by potassium hydroxide, and then triethylamine.[3][4]

  • Acidic Hydrolysis: Strong acids such as sulfuric acid (H₂SO₄) or hydrochloric acid (HCl) with heating are effective. The mechanism involves protonation of the carbonyl oxygen, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by water.[6]

• Solvent Selection: Ensure your solvent is appropriate for the chosen conditions. For basic hydrolysis, aqueous or alcoholic solutions are common. For acid-catalyzed hydrolysis, aqueous acid is typically used.

Troubleshooting Workflow Diagram:

Caption: A workflow for troubleshooting incomplete deacetylation reactions.

Section 2: Frequently Asked Questions (FAQs)

Q3: Which base is most likely to cause unintentional deacetylation during other reaction steps?

Based on reported findings, stronger organic bases and inorganic bases are more likely to cause this issue. Piperidine was found to be the most efficient at causing deacetylation of an N-acetylated benzimidazole-2-thione, followed by potassium hydroxide (KOH), triethylamine (Et₃N), and then potassium carbonate (K₂CO₃).[3][4] Therefore, if you wish to avoid deacetylation during a subsequent step, using a weaker base like K₂CO₃ might be preferable, although this could also lead to lower yields in your primary reaction.[3][4]

Base	Relative Deacetylation Efficiency
Piperidine	Very High
Potassium Hydroxide	High
Triethylamine	Moderate
Potassium Carbonate	Low
This table is a qualitative summary based on literature findings.[3][4]

Q4: Are there mild methods for N-deacetylation that preserve other sensitive functional groups?

Yes, for substrates with sensitive functional groups that cannot tolerate harsh acidic or basic conditions, milder and more chemoselective methods have been developed. One such method employs the Schwartz reagent (zirconocene hydrochloride, Cp₂ZrHCl).[7][8][9] This reagent can achieve N-deacetylation at room temperature under neutral conditions, preserving common protecting groups like Boc, Fmoc, and Cbz, as well as ester functionalities that would be cleaved by standard hydrolysis conditions.[7][8]

Q5: How can I confirm that deacetylation has occurred?

You can use several analytical techniques:

• ¹H NMR: Look for the disappearance of the characteristic singlet from the acetyl methyl protons (CH₃) and the appearance of a broad singlet for the N-H proton.[3][5]

• IR Spectroscopy: The disappearance of the amide carbonyl (C=O) stretch, typically seen around 1716 cm⁻¹, is a strong indicator of deacetylation.[4]

• Mass Spectrometry: A decrease in the molecular weight corresponding to the mass of an acetyl group (42.04 g/mol ) will be observed.

• TLC: The deacetylated product will have a different polarity and thus a different Rf value compared to the starting material.

Section 3: Experimental Protocols

Protocol 1: General Procedure for Base-Catalyzed Deacetylation

This protocol is a general guideline for the hydrolysis of an N-acetyl group from a benzimidazole-2-thione derivative using a strong base.

Materials:

• N-acetylated benzimidazole-2-thione derivative

• Ethanol or Methanol

• 10% aqueous Sodium Hydroxide (NaOH) solution

• 1 M Hydrochloric Acid (HCl)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the N-acetylated benzimidazole-2-thione derivative (1 equivalent) in ethanol or methanol in a round-bottom flask.

• Add the 10% aqueous NaOH solution (3-5 equivalents).

• Heat the mixture to reflux and monitor the reaction by TLC (e.g., using a 1:1 mixture of n-hexane and ethyl acetate as the mobile phase).

• Once the starting material is consumed (typically after 2-4 hours), cool the reaction mixture to room temperature.

• Carefully neutralize the mixture by dropwise addition of 1 M HCl until the pH is approximately 7. The deacetylated product may precipitate.

• Extract the aqueous mixture with ethyl acetate (3 x volume of the aqueous phase).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography as needed.

Protocol 2: Monitoring Deacetylation by ¹H NMR

Procedure:

• At the start of your reaction (t=0), carefully take a small aliquot from the reaction mixture.

• Quench the reaction in the aliquot (e.g., by neutralizing it if it's a basic or acidic reaction).

• Extract the compound of interest into a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Acquire a ¹H NMR spectrum. Identify the singlet peak for the acetyl group's methyl protons.

• Repeat this process at regular intervals (e.g., every 30-60 minutes).

• Calculate the percentage conversion by comparing the integration of the starting material's acetyl peak with the integration of a stable, non-reacting peak in the molecule or an internal standard.[5]

Reaction Mechanism Diagram:

Caption: Mechanisms for base- and acid-catalyzed deacetylation.

References

• Chemistry Steps. (n.d.). Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• Allen, A. (n.d.). Amide Hydrolysis: Mechanism, Conditions and Applications. Retrieved from [Link]

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• University of Calgary. (n.d.). Ch20 : Amide hydrolysis. Retrieved from [Link]

• O'Connor, C. (1970). Acidic and Basic Amide Hydrolysis. Quarterly Reviews, Chemical Society, 24(4), 553-564. Retrieved from [Link]

• Al-Soud, Y. A., et al. (2015). Synthesis and Crystal Structures of Benzimidazole-2-thione Derivatives by Alkylation Reactions. Molecules, 20(10), 18881-18894. Retrieved from [Link]

• Al-Soud, Y. A., et al. (2015). Synthesis and Crystal Structures of Benzimidazole-2-thione Derivatives by Alkylation Reactions. Molecules, 20(10), 18881-18894. Retrieved from [Link]

• Rivera, A., et al. (2012). A Facile and Efficient Procedure for the Synthesis of New Benzimidazole-2-thione Derivatives. Molecules, 17(7), 8578-8586. Retrieved from [Link]

• Contreras-Corpas, C., et al. (2021). Direct Monitoring of Biocatalytic Deacetylation Reactions by 1H NMR Reveals Fine Details of Substrate Specificity. Organic & Biomolecular Chemistry, 19(22), 4947-4954. Retrieved from [Link]

• Al-Soud, Y. A., et al. (2015). Synthesis and Crystal Structures of Benzimidazole-2-thione Derivatives by Alkylation Reactions. ResearchGate. Retrieved from [Link]

• Reddy, C. R., et al. (2014). Chemoselective N-Deacetylation under Mild Conditions. Organic & Biomolecular Chemistry, 12(2), 244-248. Retrieved from [Link]

• Wang, M.-L., & Liu, B.-L. (2007). Reaction of Carbon Disulfide and o-Phenylenediamine Catalyzed by Tertiary Amines in a Homogeneous Solution. Industrial & Engineering Chemistry Research, 46(18), 5823-5828. Retrieved from [Link]

• Wang, M.-L., & Liu, Y.-C. (2009). Synthesis of 2-mercaptobenzimidazole from the reaction of o-phenylene diamine and carbon disulfide in the presence of potassium hydroxide. Journal of the Taiwan Institute of Chemical Engineers, 40(5), 553-559. Retrieved from [Link]

• Pertusati, F., et al. (2012). Chemoselective N-Deacetylation of Protected Nucleosides and Nucleotides Promoted by Schwartz's Reagent. Molecules, 17(12), 14066-14081. Retrieved from [Link]

• Reddy, C. R., et al. (2014). Chemoselective N-deacetylation under mild conditions. Organic & Biomolecular Chemistry, 12(2), 244-248. Retrieved from [Link]

• Al-Ostath, A., et al. (2021). Novel Benzimidazol‐2‐Thione Derivatives: Synthesis, In Vitro Anticancer, Antimicrobial Activities, And In Silico Molecular Docking Study. Chemistry & Biodiversity, 18(7), e2100185. Retrieved from [Link]

• Pertusati, F., et al. (2012). Chemoselective N-Deacetylation of Protected Nucleosides and Nucleotides Promoted by Schwartz's Reagent. Molecules, 17(12), 14066-14081. Retrieved from [Link]

• Rivera, A., et al. (2012). A Facile and Efficient Procedure for the Synthesis of New Benzimidazole-2-thione Derivatives. ResearchGate. Retrieved from [Link]

• Bressi, J. C., et al. (2010). Benzimidazole and imidazole inhibitors of histone deacetylases: Synthesis and biological activity. Bioorganic & Medicinal Chemistry Letters, 20(10), 3138-3141. Retrieved from [Link]

• Henkel, K., & Weygand, C. (1974). US Patent 3,842,098.

• Kumar, R., et al. (2024). Unlocking the Pharmacological Potential of Benzimidazole Derivatives: A Pathway to Drug Development. Current Drug Discovery Technologies, 21(1), e090124225354. Retrieved from [Link]

• Bora, U. (2011). An Eco-friendly and Mild Process for Deacetylation Reactions in Water. Journal of the Korean Chemical Society, 55(4), 643-645. Retrieved from [Link]

• O'Malley, G. J., & Hartwig, J. F. (2019). US Patent App. 15/778,921.

• Wang, Y., et al. (2018). Selective and facile deacetylation of pentacyclic triterpenoid under methanolic ammonia condition and unambiguous NMR analysis. Scientific Reports, 8(1), 1-7. Retrieved from [Link]

• Wang, Y., et al. (2018). Selective and facile deacetylation of pentacyclic triterpenoid under methanolic ammonia condition and unambiguous NMR analysis. ResearchGate. Retrieved from [Link]

• Bressi, J. C., et al. (2010). Benzimidazole and imidazole inhibitors of histone deacetylases: Synthesis and biological activity. Bioorganic & Medicinal Chemistry Letters, 20(10), 3138-3141. Retrieved from [Link]

• Al-Juboori, A. A. H., & Al-Masoudi, W. A. M. (2016). Synthesis of Benzimidazole Derived Chalcones and their Heterocyclic Derivatives. International Journal of Engineering and Applied Sciences, 3(6), 13-17. Retrieved from [Link]

• Sharma, C., et al. (2024). A Convenient One-Pot Synthesis of Novel Benzimidazole–Thiazinone Derivatives and Their Antimicrobial Activity. Molecules, 29(1), 223. Retrieved from [Link]

• Kumar, A., et al. (2021). 2-Acetylbenzimidazole: a Valuable Synthon for the Synthesis of Biologically Active Molecules. Chemistry of Heterocyclic Compounds, 57(1), 1-14. Retrieved from [Link]

• Wang, X.-C., et al. (2018). Recent achievements in the synthesis of benzimidazole derivatives. RSC advances, 8(71), 40696-40717. Retrieved from [Link]

• Li, N., et al. (2021). Selective Utilization of N-acetyl Groups in Chitin for Transamidation of Amines. Frontiers in Chemistry, 8, 621163. Retrieved from [Link]

• Yotova, L., et al. (2011). New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity. Bioorganic & Medicinal Chemistry Letters, 21(17), 5043-5047. Retrieved from [Link]

Sources

• 1. Amide Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 2. Amide Hydrolysis: Mechanism, Conditions and Applications [allen.in]
• 3. Synthesis and Crystal Structures of Benzimidazole-2-thione Derivatives by Alkylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
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• 9. Chemoselective N-Deacetylation of Protected Nucleosides and Nucleotides Promoted by Schwartz's Reagent - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to Scaling Up the Synthesis of 1-Benzyl-1H-benzimidazole-2-thiol

Welcome to the comprehensive technical support guide for the synthesis and scale-up of 1-benzyl-1H-benzimidazole-2-thiol. This resource is meticulously designed for researchers, scientists, and drug development professionals to navigate the intricacies of this chemical transformation, ensuring both efficiency and reproducibility. Here, we delve into the causality behind experimental choices, offering field-proven insights to troubleshoot common challenges and optimize your synthetic route.

I. Foundational Knowledge: Synthesis Overview

The synthesis of 1-benzyl-1H-benzimidazole-2-thiol is most commonly achieved via a nucleophilic substitution reaction. The process involves the S-alkylation of 2-mercaptobenzimidazole with a suitable benzylating agent, typically benzyl chloride or benzyl bromide. The reaction is generally carried out in the presence of a base to deprotonate the thiol group, thereby activating it as a nucleophile.

Reaction Scheme:

Caption: General reaction scheme for the synthesis of 1-benzyl-1H-benzimidazole-2-thiol.

II. Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the synthesis and scale-up of 1-benzyl-1H-benzimidazole-2-thiol, providing actionable solutions based on established chemical principles.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	- Incomplete reaction. - Suboptimal reaction temperature. - Ineffective base. - Poor quality of starting materials.	- Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed. - Optimize the reaction temperature; refluxing in a suitable solvent is often effective. - Ensure the base is strong enough to deprotonate the thiol but not so strong as to promote side reactions. Potassium carbonate is a common choice. - Use high-purity, dry starting materials and solvents.
Formation of Significant Side Products	- N-benzylation: The nitrogen atoms in the benzimidazole ring are also nucleophilic and can react with the benzyl halide. - N,N'-dibenzylation: Further benzylation of the nitrogen atoms can occur, especially with excess benzyl halide or harsh reaction conditions. - Dibenzyl ether formation: Self-condensation of benzyl alcohol, which can form from the hydrolysis of benzyl chloride, can lead to this impurity.[1]	- Use a milder base such as potassium carbonate or sodium bicarbonate to favor S-alkylation over N-alkylation.[1] - Use a stoichiometric amount or a slight excess (1.1-1.2 equivalents) of the benzyl halide. - Maintain anhydrous (dry) reaction conditions to prevent the formation of benzyl alcohol.[1]
Product is Off-Color (e.g., yellow or brown)	- Presence of unreacted starting materials or impurities. - Oxidation of the product or starting materials. - Thermal degradation.	- Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography. - Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. - Avoid excessive heating during the reaction and work-up.
Difficulty in Product Isolation	- Product is soluble in the reaction solvent. - Formation of an emulsion during work-up.	- If the product is soluble, remove the solvent under reduced pressure. The crude product can then be purified. - To break an emulsion, add a saturated brine solution during the aqueous work-up.

III. Frequently Asked Questions (FAQs)

Q1: What is the best solvent for this reaction?

A1: The choice of solvent depends on the scale and specific conditions. For laboratory-scale synthesis, polar aprotic solvents like ethanol, acetone, or dimethylformamide (DMF) are commonly used.[2][3] When scaling up, consider factors like boiling point for temperature control, cost, and ease of removal.

Q2: Can I use benzyl bromide instead of benzyl chloride?

A2: Yes, benzyl bromide is a more reactive alkylating agent than benzyl chloride and can be used.[4] This may lead to a faster reaction but could also increase the formation of side products if the reaction conditions are not carefully controlled.

Q3: How can I effectively purify the final product on a large scale?

A3: For large-scale purification, recrystallization is often more practical and cost-effective than column chromatography.[5] A suitable solvent system should be identified at the lab scale to ensure high recovery and purity. Filtration and washing of the precipitated product are also crucial steps.

Q4: What are the key safety precautions I should take?

A4: Always work in a well-ventilated fume hood.[6][7] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[6][7][8] Benzyl halides are lachrymatory and should be handled with care. Refer to the Safety Data Sheets (SDS) for all reagents before starting the experiment.[6][8][9]

IV. Detailed Experimental Protocols

A. Laboratory-Scale Synthesis of 1-Benzyl-1H-benzimidazole-2-thiol

This protocol is designed for a laboratory setting and can be scaled up with appropriate modifications.

Materials:

• 2-Mercaptobenzimidazole

• Benzyl chloride

• Potassium carbonate (anhydrous)

• Ethanol (anhydrous)

• Ethyl acetate

• Hexane

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-mercaptobenzimidazole (1.0 equivalent) in anhydrous ethanol.

• Base Addition: Add anhydrous potassium carbonate (1.5 equivalents) to the solution and stir the mixture for 15-20 minutes at room temperature.

• Addition of Benzyl Chloride: Slowly add benzyl chloride (1.1 equivalents) to the reaction mixture.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by TLC (e.g., using a 3:7 mixture of ethyl acetate and hexane as the eluent). The reaction is typically complete within 2-4 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Solvent Removal: Remove the ethanol from the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel using a gradient of ethyl acetate in hexane.[3]

B. Scale-Up Considerations

When scaling up the synthesis, the following points are critical:

• Heat Management: The reaction can be exothermic. Ensure the reactor has adequate cooling capacity to maintain the desired temperature.

• Mixing: Efficient stirring is crucial to ensure homogeneity and prevent localized overheating.

• Reagent Addition: For larger scales, the benzyl chloride should be added portion-wise or via an addition funnel to control the reaction rate and temperature.

• Work-up and Isolation: Filtration of large quantities of solids can be challenging. Consider using a filter press or a centrifuge for efficient solid-liquid separation.

V. Visualization of Workflow and Troubleshooting

Caption: A workflow diagram illustrating the synthesis and troubleshooting steps.

VI. References

• 1-BENZYL-1H-BENZIMIDAZOLE-2-THIOL SDS, 31493-51-3 Safety Data Sheets - ECHEMI. Link

• SAFETY DATA SHEET - Fisher Scientific. Link

• Safeguarding Your Research: A Comprehensive Guide to Handling 2-(Benzylthio)-1H-benzimidazole - Benchchem. Link

• material safety data sheet sds/msds - CDH Fine Chemical. Link

• SAFETY DATA SHEET - Sigma-Aldrich. Link

• Synthesis and Antibacterial Effect of 2-(Benzylthio) Methyl-1h-Benzimidazole Derivatives on Two Bacteria of Medical Interest - TSI Journals. Link

• SYNTHESIS OF PHENYL 1-BENZYL-1H-BENZO [d] IMIDAZOL-2-YLCARBAMATES - Connect Journals. Link

• mitigating side-products in the synthesis of 2-(benzylthio)-1H-benzimidazole - Benchchem. Link

• 1-Benzyl-1H-benzimidazole|Research Chemical - Benchchem. Link

• Novel 5-(Arylideneamino)-1H-Benzo[d]imidazole-2-thiols as Potent Anti-Diabetic Agents: Synthesis, In Vitro α-Glucosidase Inhibition, and Molecular Docking Studies - PMC - NIH. Link

• Synthesis and Crystal Structures of Benzimidazole-2-thione Derivatives by Alkylation Reactions - PMC - NIH. Link

• A process for the optical purification of benzimidazole derivatives - Google Patents. Link

• 1-Benzyl-2-(thien-2-yl)-4,5-dihydro-1H-imidazole - MDPI. Link

• New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity. Link

• Technical Support Center: Pilot-Scale Synthesis of 1H-Benzimidazole-2-methanol - Benchchem. Link

• Spectroscopic Analysis of 2-(benzylthio)-1H-benzimidazole: A Technical Guide - Benchchem. Link

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• 9. cdhfinechemical.com [cdhfinechemical.com]

Technical Support Center: Troubleshooting Benzimidazole Derivative Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for benzimidazole derivative synthesis. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this critical heterocyclic scaffold. Benzimidazoles are a cornerstone in medicinal chemistry, forming the core of numerous pharmaceuticals.[1][2][3] However, their synthesis is not without challenges.

This document moves beyond simple protocols to provide in-depth, field-tested insights into overcoming common hurdles. We will explore the causality behind experimental failures and provide logical, step-by-step solutions to get your synthesis back on track.

Section 1: Troubleshooting Low or No Product Yield

Low yields are one of the most frequent issues encountered in benzimidazole synthesis. The problem can often be traced back to one of three areas: starting material quality, reaction conditions, or the choice of synthetic route.

Q1: My reaction of o-phenylenediamine (OPD) with an aldehyde is sluggish and giving a low yield. What's the likely cause?

This is a classic issue, often rooted in the quality of the o-phenylenediamine (OPD) and the reaction conditions.

A1: The primary suspects are oxidized OPD, suboptimal catalyst choice, and inappropriate solvent.

• Expertise & Experience: o-Phenylenediamine is highly susceptible to air oxidation, which is visually indicated by a color change from off-white/colorless to brownish-yellow or purple.[4] Oxidized OPD is a poor nucleophile and will not participate effectively in the condensation, drastically reducing your yield.

• Authoritative Grounding: The initial step in this reaction is the condensation between one amino group of OPD and the aldehyde to form a Schiff base (imine), which then cyclizes. The final step is an oxidative aromatization to form the benzimidazole ring.[5] If any of these steps are inefficient, the overall yield will suffer.

Troubleshooting Protocol: Addressing Low Yields with Aldehydes

• Assess and Purify Starting Material (OPD):

  • Visual Inspection: If your OPD is not a colorless or light sandy solid, it has likely oxidized.

  • Purification: Purify the OPD before use. Common methods include:

    • Recrystallization: Dissolve the OPD in hot water containing ~1% sodium hydrosulfite (a reducing agent) and charcoal to decolorize. Filter hot and allow to crystallize. Wash the crystals with ice-cold water and dry thoroughly in a vacuum desiccator.[6]

    • Sublimation: Vacuum sublimation is a highly effective method for purifying OPD and other thermally stable benzimidazole precursors.[7]

• Optimize Catalyst and Solvent System:

  • Catalyst Selection: While the reaction can proceed without a catalyst, yields are often low.[8] A wide range of catalysts can be employed, from simple Lewis acids to heterogeneous catalysts.[1][9] For a starting point, consider a mild Lewis acid like Er(OTf)₃ or a heterogeneous catalyst like supported gold nanoparticles, which can facilitate the oxidative cyclization step under mild conditions.[5][10]

  • Solvent Screening: The choice of solvent is critical. Polar protic solvents like methanol and ethanol are often effective as they can facilitate both the condensation and cyclization steps.[11][12][13] A solvent screen is highly recommended.

Solvent	Typical Performance	Reference
Methanol	Often provides the highest yields in catalytic systems.	[11][12]
Ethanol	A good alternative to methanol, also promoting high yields.	[14]
Chloroform	Can increase yield compared to solvent-free conditions.	[8]
Water	An excellent "green" solvent, especially with specific catalysts like Er(OTf)₃.	[10]

• Control the Atmosphere: The final aromatization step requires an oxidant. Often, atmospheric oxygen is sufficient, especially with an appropriate catalyst.[5] However, if yields remain low, you may consider introducing a mild oxidant.

Q2: The Phillips-Ladenburg condensation of my o-phenylenediamine and a carboxylic acid is failing. Why?

The Phillips-Ladenburg reaction is a robust method but is highly sensitive to reaction conditions, particularly temperature.

A2: The most common failure points are insufficient temperature, lack of water removal, and incorrect acid catalyst concentration.

• Expertise & Experience: This is a condensation reaction that produces water as a byproduct. According to Le Châtelier's principle, the presence of water can inhibit the reaction from proceeding to completion. Furthermore, the reaction often requires harsh conditions, including high temperatures (sometimes >180 °C), to drive the cyclization, especially with aromatic carboxylic acids.[15][16][17]

• Authoritative Grounding: The reaction involves the formation of an amide intermediate, followed by an acid-catalyzed intramolecular cyclization and dehydration to form the benzimidazole ring. Each step is an equilibrium, making the removal of water crucial for driving the reaction forward.

Troubleshooting Workflow: Phillips-Ladenburg Synthesis

Below is a logical workflow for troubleshooting this synthesis.

Caption: Troubleshooting workflow for the Phillips-Ladenburg reaction.

Recommended Protocol: Phillips-Ladenburg Synthesis using Polyphosphoric Acid (PPA)

PPA serves as both the acidic catalyst and a dehydrating agent, making it highly effective for this synthesis.

• Setup: In a round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet, add polyphosphoric acid (PPA).

• Reagent Addition: Warm the PPA to ~80-100 °C to reduce its viscosity. Add the o-phenylenediamine (1.0 eq) and the carboxylic acid (1.0-1.1 eq) slowly.

• Reaction: Increase the temperature to 150-180 °C and stir vigorously for 2-4 hours. Monitor the reaction progress by TLC (a sample can be quenched in water, neutralized with base, and extracted with ethyl acetate for spotting).

• Workup: Cool the reaction mixture to below 100 °C and pour it slowly onto crushed ice with vigorous stirring. The benzimidazole product will often precipitate.

• Neutralization: Carefully neutralize the aqueous solution with a strong base (e.g., NaOH or NH₄OH) to a pH of 7-8. This will precipitate the product fully.

• Isolation: Collect the solid product by filtration, wash thoroughly with water, and dry under vacuum.

Section 2: Managing Side Products and Purification

Even with good yields, the formation of side products can complicate purification and reduce the isolated yield of your target benzimidazole.

Q3: My reaction with an aldehyde is producing a mixture of the desired 2-substituted benzimidazole and a 1,2-disubstituted byproduct. How can I improve selectivity?

This is a common selectivity issue, especially when using a 1:1 stoichiometry of OPD to aldehyde.

A3: The formation of the 1,2-disubstituted product arises from the N-alkylation of the initially formed 2-substituted benzimidazole by another molecule of the aldehyde. Selectivity can be controlled by stoichiometry and catalyst choice.

• Expertise & Experience: The benzimidazole N-H is nucleophilic and can react with the aldehyde in a reductive amination-type process, leading to the 1,2-disubstituted product. This is particularly prevalent with electron-rich aldehydes.

• Authoritative Grounding: Studies have shown that the reaction selectivity can be tuned by the choice of catalyst and reaction conditions. For example, using Er(OTf)₃ as a catalyst allows for the selective synthesis of either the 2-substituted or 1,2-disubstituted product by simply adjusting the temperature and stoichiometry.[10]

Strategies for Controlling Selectivity

• Stoichiometry Control: To favor the 2-substituted product, use a slight excess of the o-phenylenediamine (e.g., 1.1 eq OPD to 1.0 eq aldehyde). To favor the 1,2-disubstituted product, use an excess of the aldehyde (e.g., 1.0 eq OPD to >2.0 eq aldehyde).[10]

• Temperature Control: Lower temperatures often favor the formation of the 2-substituted product. For instance, with an Er(OTf)₃ catalyst in water, reacting at 1-2 °C selectively yields the 2-substituted benzimidazole, while heating to 80 °C produces the 1,2-disubstituted version.[10]

• Alternative C1 Sources: If you are trying to synthesize a benzimidazole with no substituent at the 2-position, using formic acid is the standard and most selective method.[7][18]

Q4: My final product is persistently colored (yellow/brown) even after column chromatography. How can I get a clean, colorless product?

Colored impurities are often highly conjugated, polar species that can be difficult to remove by standard silica gel chromatography.

A4: The best approach for removing persistent color is often a combination of chemical treatment and recrystallization.

• Expertise & Experience: These colored impurities frequently arise from minor oxidative side reactions. While chromatography can remove bulk impurities, trace amounts of intensely colored species can persist. Activated carbon (charcoal) is excellent at adsorbing these types of planar, conjugated molecules.

Protocol: Decolorization and Purification

• Choose a Recrystallization Solvent: Select a solvent (or solvent pair) in which your product is soluble when hot but sparingly soluble when cold.

• Dissolve the Product: In a flask, dissolve your impure benzimidazole in the minimum amount of hot solvent.

• Activated Carbon Treatment: Add a very small amount of activated carbon (decolorizing charcoal) to the hot solution – typically 1-2% of the product's weight.

  • Caution: Do not add charcoal to a boiling solution, as it can cause violent bumping. Add it to the hot, but not boiling, solution. Adding too much charcoal will adsorb your product and reduce recovery.[19]

• Hot Filtration: Keep the solution hot and filter it quickly through a pre-heated funnel containing fluted filter paper or a pad of Celite. This removes the charcoal and any insoluble impurities. The goal is to prevent your product from crystallizing prematurely in the funnel.

• Crystallization: Allow the clear, colorless filtrate to cool slowly to room temperature, then in an ice bath, to induce crystallization.

• Isolation: Collect the pure, colorless crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.[18]

Section 3: Frequently Asked Questions (FAQs)

Q5: What is the general mechanism for the reaction between o-phenylenediamine and an aldehyde?

A5: The reaction proceeds through a three-step sequence:

• Condensation: One of the nucleophilic amino groups of OPD attacks the electrophilic carbonyl carbon of the aldehyde. Loss of water forms a Schiff base (imine) intermediate.

• Cyclization: The second amino group attacks the imine carbon in an intramolecular fashion, forming a five-membered dihydrobenzimidazole ring.

• Oxidation/Aromatization: The dihydrobenzimidazole intermediate is then oxidized to the aromatic benzimidazole. This step often utilizes atmospheric oxygen and can be accelerated by a catalyst.[5]

Caption: General mechanism for benzimidazole synthesis from OPD and an aldehyde.

Q6: Are there "green" or more environmentally friendly methods for benzimidazole synthesis?

A6: Yes, significant research has focused on developing greener synthetic routes.[1] Key approaches include:

• Use of Water as a Solvent: Water is an excellent green solvent, and several catalytic systems have been developed that work efficiently in aqueous media.[10]

• Heterogeneous Catalysts: Using solid-supported catalysts (e.g., MgO@DFNS, supported nanoparticles) simplifies purification, as the catalyst can be removed by simple filtration and often reused, minimizing waste.[9][14]

• Catalyst-Free and Solvent-Free Conditions: Some reactions can be performed under neat (solvent-free) conditions, often with microwave irradiation to accelerate the reaction, which drastically reduces solvent waste.[8][20]

Q7: Can I scale up my benzimidazole synthesis? What are the main challenges?

A7: Yes, these reactions are scalable. The main challenges are:

• Heat Management: These reactions, particularly the Phillips-Ladenburg synthesis, can be highly exothermic or require high temperatures. On a large scale, ensuring uniform heating and efficient heat dissipation is critical for safety and consistent product quality.

• Mixing: As reactions scale, ensuring efficient mixing becomes more challenging, especially in viscous media like PPA. Mechanical stirring is essential.

• Workup and Isolation: Handling large volumes of acidic or basic aqueous waste during workup requires appropriate equipment and disposal procedures. Filtration and drying of kilograms of product also require larger equipment than a standard lab Büchner funnel.[21]

References

• Effect of different solvents on synthesis of 2-phenyl benzimidazole and its derivatives. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

• Al-Masoudi, N. A., & Al-Sultani, A. A. (2021). A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities. Pharmaceuticals, 14(8), 791. [Link]

• A Review on Modern Approaches to Benzimidazole Synthesis. (2023). Current Organic Synthesis, 20(6), 595-605. [Link]

• A Review: Synthesis of Benzimidazole derivatives by using Various Nanoparticles as a Catalyst. (2022). International Journal of Advanced Research in Science, Communication and Technology. [Link]

• Recent advances in the application of heterogeneous catalysts for the synthesis of benzimidazole derivatives. (2024). Coordination Chemistry Reviews, 501, 215714. [Link]

• Effect of different solvents on synthesis of 2-phenyl benzimidazole and its derivatives. (2020). International Journal of Pharmaceutical Quality Assurance, 11(3), 470-473. [Link]

• Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. (2023). Applied Chemical Engineering. [Link]

• Tzani, M., Gabriel, C., & Lykakis, I. N. (2020). Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles. Nanomaterials, 10(12), 2405. [Link]

• Synthesis And Characterization Of Novel Derivatives Of Benzeimidazole. (2023). International Journal of Creative Research Thoughts. [Link]

• RESEARCH ON BENZIMIDAZOLE DERIVATIVES. (1963). Defense Technical Information Center. [Link]

• Synthesis and Characterization of Benzimidazole Derivatives for Antimicrobial Property. (2021). International Journal of Pharmaceutical Sciences and Medicine, 6(10), 1-10. [Link]

• Effect of different solvents for the synthesis of benzimidazole and benzothiazole. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

• Benzimidazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved January 15, 2026, from [Link]

• Kusuma, S., Bawiskar, D. B., Singh, C., Panneerselvam, P., Sinha, P., Samal, A. K., & Jadhav, A. H. (2023). Facile one pot synthesis of 2-substituted benzimidazole derivatives under mild conditions by using engineered MgO@DFNS as heterogeneous catalyst. RSC Advances, 13(48), 33815-33827. [Link]

• A process for the optical purification of benzimidazole derivatives. (2005).
• Purification method for exquisite o-phenylenediamine. (2009).

• o-Phenylenediamine. (n.d.). PubChem. Retrieved January 15, 2026, from [Link]

• Phillips‐Ladenburg Benzimidazole Synthesis. (2010). CoLab. [Link]

• Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. (2023). Semantic Scholar. [Link]

• Purification process for o-phenylenediamine. (2013).
• Process for purifying a phenylenediamine. (1967).

• Mamedov, V. A., Kalinina, A. A., Gubaidullin, A. T., & Litvinov, I. A. (2016). Recent advances in the synthesis of benzimidazol(on)es via rearrangements of quinoxalin(on)es. RSC Advances, 6(47), 42132-42172. [Link]

• Reaction of o-phenylenediamine with aldehydes. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

• A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole (BnZ) and Their Derivatives for Biological Efficacy. (2022). Molecules, 27(19), 6296. [Link]

• The Phillips–Ladenburg imidazole synthesis. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

• Recent achievements in the synthesis of benzimidazole derivatives. (2023). RSC Advances, 13(50), 35439-35467. [Link]

• A Critical Analysis of the Modern Synthetic Procedures Used to Produce Benzimidazole Candidates. (2023). Current Organic Synthesis, 20(10), 1083-1094. [Link]

• Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity. (2012). Beilstein Journal of Organic Chemistry, 8, 2056-2061. [Link]

• The reaction of o-phenylenediamine with ethoxymethylene compounds and aromatic aldehydes. (2010). Arkivoc, 2010(9), 118-128. [Link]

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• 21. researchgate.net [researchgate.net]

Technical Support Center: Refinement of Experimental Protocols for Biological Assays

Welcome to the Technical Support Center, your resource for refining and troubleshooting common biological assays. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming experimental hurdles. Here, we move beyond simple step-by-step instructions to explain the causality behind experimental choices, ensuring that every protocol becomes a self-validating system.

Section 1: Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a powerful technique for detecting and quantifying soluble substances like proteins, antibodies, and hormones. However, its sensitivity can also make it prone to various issues. This section addresses the most common challenges encountered during ELISA experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: High Background

Q: My blank wells and negative controls show high optical density (OD) readings, obscuring my results. What's causing this high background?

A: High background in an ELISA often indicates excessive color development or high OD readings across the plate, which can mask the true signal from your samples.[1][2] This can stem from several factors related to non-specific binding, reagent issues, or procedural errors.

Causality & Troubleshooting Workflow:

Detailed Troubleshooting Steps:

• Insufficient Washing: This is a primary culprit. Residual unbound antibodies or detection reagents will generate a false positive signal.[2]

  • Solution: Increase the number of wash cycles (e.g., from 3 to 5). Ensure each well is filled with an adequate volume of wash buffer (at least 400 µL).[1] Adding a 30-second soak time for each wash can also improve efficiency.[3] After the final wash, invert the plate and tap it firmly on absorbent paper to remove any residual buffer.[3]

• Inadequate Blocking: The blocking buffer's role is to occupy all non-specific binding sites on the plate. If this is incomplete, antibodies can bind non-specifically.[4][5]

  • Solution: Increase the concentration of your blocking agent (e.g., 1-5% BSA or non-fat milk) or extend the blocking incubation time (e.g., 1-2 hours at room temperature).[6] You can also try a different blocking agent altogether.[2] For detection of phosphorylated proteins, avoid milk-based blockers as they contain phosphoproteins like casein.[7][8]

• Antibody Concentration Too High: Excess primary or secondary antibody can lead to non-specific binding.[4][9]

  • Solution: Perform a titration to determine the optimal concentration for both your primary and secondary antibodies.[9] As a control, run a well with only the secondary antibody to see if it's binding non-specifically.[7]

• Substrate Issues: Contaminated or degraded substrate can auto-react, leading to a high signal.[1][9]

  • Solution: Always use fresh TMB substrate solution, which should be clear and colorless before use.[9] Ensure substrate incubation is performed in the dark, as TMB is light-sensitive.[3][9]

Issue 2: Weak or No Signal

Q: My standard curve is flat and my samples show no signal, even though I expect the analyte to be present. What went wrong?

A: A weak or absent signal can be frustrating and may point to issues with reagent preparation, incubation steps, or the analyte's presence below the detection limit.[4][9]

Causality & Troubleshooting Steps:

Potential Cause	Explanation & Causality	Recommended Solution	Source
Incorrect Reagent Preparation/Order	Reagents added in the wrong sequence, prepared incorrectly, or expired will disrupt the assay chemistry. Forgetting a reagent is a common mistake.	Double-check the protocol for the correct order of reagent addition. Ensure all reagents are within their expiration date and were prepared according to instructions.	[3][4]
Reagents Not at Room Temperature	Cold reagents can slow down enzymatic reactions and binding kinetics, leading to a weaker signal.	Allow all reagents and the plate to equilibrate to room temperature for at least 15-30 minutes before starting the assay.	[3][5][10]
Insufficient Incubation Time/Temperature	Binding events and enzymatic reactions are time and temperature-dependent. Short or cool incubations can prevent the reaction from reaching completion.	Ensure incubation times and temperatures adhere to the protocol. Consider increasing incubation time (e.g., overnight at 4°C for the primary antibody).	[4][11]
Low Antibody Concentration	If the primary or secondary antibody concentration is too low, there won't be enough binding to generate a detectable signal.	Increase the concentration of the primary and/or secondary antibody. A titration experiment is recommended for optimization.	[4]
Analyte Concentration Below Detection Limit	The sample may not contain a sufficient amount of the target analyte for the assay to detect.	Concentrate the sample if possible. Ensure the sample was not over-diluted.	[11]
Vigorous Washing	Overly aggressive washing can strip away bound antibodies or antigen from the wells.	If washing manually, be gentle. For automated washers, check the pressure settings.	[11][12]

Issue 3: Poor Standard Curve

Q: My standard curve has a low R-squared value and is not linear. How can I improve it?

A: The standard curve is critical for accurate quantification. A poor curve can result from pipetting errors, degraded standards, or incorrect curve fitting.[13][14]

Troubleshooting Protocol:

• Verify Standard Preparation:

  • Action: Double-check all calculations for your serial dilutions.[13] When reconstituting a lyophilized standard, ensure it is fully dissolved as per the manufacturer's instructions.[13]

  • Causality: An incorrectly prepared standard series is the most common cause of a poor curve.

• Assess Pipetting Technique:

  • Action: Ensure your pipettes are calibrated.[13] When pipetting, pre-wet the tip and dispense the liquid against the side of the well to avoid splashing.[5] Use fresh tips for each standard dilution.[15]

  • Causality: Inaccurate pipetting introduces variability that directly impacts the precision of the standard curve.

• Check for Standard Degradation:

  • Action: Use a fresh vial of the standard if you suspect degradation due to improper storage or age.[4][13]

  • Causality: Degraded standards will yield lower-than-expected OD values, compressing the dynamic range of the curve.[5]

• Review Plate Reader Settings and Curve Fit:

  • Action: Ensure the correct wavelength is being used for the substrate.[11] Use the appropriate curve-fitting model (e.g., four-parameter logistic [4-PL] fit is common for ELISAs).[16]

  • Causality: An incorrect analysis setting will misinterpret the raw OD data.

Issue 4: High Coefficient of Variation (CV)

Q: My replicate wells show very different OD readings, resulting in a high CV (>20%). What causes this variability?

A: High CV indicates poor precision in your assay, often stemming from inconsistent technique across the plate.[17][18] The goal is typically an intra-assay CV of less than 10% and an inter-assay CV of less than 15%.[17][19]

Causality & Troubleshooting Workflow:

Section 2: Western Blot

Western blotting is a fundamental technique for detecting specific proteins in a complex mixture. Achieving a clean, specific, and strong signal requires careful optimization at multiple stages.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: High Background or Non-Specific Bands

Q: My blot is very dark, or I see multiple bands in addition to my band of interest. How can I clean this up?

A: High background can manifest as a uniform haze or as distinct, non-specific bands.[20] This is generally caused by antibodies binding to unintended targets or to the membrane itself.[7][21]

Causality & Troubleshooting Steps:

Potential Cause	Explanation & Causality	Recommended Solution	Source
Insufficient Blocking	If the membrane is not fully blocked, antibodies will bind non-specifically to open surfaces, causing a high background.	Increase blocking time (e.g., 1 hour at RT or overnight at 4°C) and/or the concentration of the blocking agent (e.g., 5% non-fat milk or BSA). Consider adding 0.05% Tween 20 to the blocking buffer.	[7]
Antibody Concentration Too High	Excessive primary or secondary antibody concentration increases the likelihood of low-affinity, non-specific binding.	Reduce the concentration of the primary and/or secondary antibody. Perform a titration to find the optimal dilution. A dot blot is an efficient way to optimize this.	[6][22][23]
Inadequate Washing	Insufficient washing fails to remove unbound antibodies, leading to a dirty blot.	Increase the number and/or duration of wash steps. Ensure the volume of wash buffer is sufficient to fully submerge the membrane with agitation.	[6][7][22]
Secondary Antibody Cross-Reactivity	The secondary antibody may be binding to other proteins in the lysate.	Run a control lane with only the secondary antibody (no primary). If bands appear, consider using a pre-adsorbed secondary antibody.	[7]
Too Much Protein Loaded	Overloading the gel can cause proteins to bleed into adjacent lanes and can lead to "ghost" bands.	Reduce the amount of protein loaded per well. Aim for 10-30 µg of cell lysate.	[22][23]
Membrane Dried Out	Allowing the membrane to dry at any point can cause irreversible, non-specific antibody binding.	Ensure the membrane remains submerged in buffer during all incubation and washing steps.	[20][24]

Issue 2: Weak or No Signal

Q: I can't see my protein band, or the signal is very faint. What should I do?

A: A lack of signal can be due to problems with the protein itself, the transfer process, or the antibodies.[25]

Troubleshooting Workflow:

Detailed Troubleshooting Steps:

• Confirm Protein Transfer: Before blocking, stain the membrane with Ponceau S to visualize total protein and confirm that the transfer from the gel to the membrane was successful and even.[25] Air bubbles between the gel and membrane are a common cause of failed transfer in specific spots.[26]

• Optimize Antibodies: The antibody may have lost activity or be used at too low a concentration.[25][27]

  • Solution: Increase the primary antibody concentration or extend the incubation to overnight at 4°C. Use a fresh aliquot of antibody. You can quickly check antibody activity with a dot blot.[25][28] Ensure the secondary antibody is appropriate for the primary (e.g., use an anti-mouse secondary for a mouse primary).[4]

• Check Target Protein Abundance: The target protein may be expressed at very low levels or may have been degraded.[25]

  • Solution: Load more protein onto the gel (20-50 µg is a good starting point).[29] Always include a positive control lysate known to express the protein. Ensure protease inhibitors were included in your lysis buffer during sample preparation.[25]

• Verify Detection Reagents: The chemiluminescent substrate may be expired or may have been prepared incorrectly.[30]

  • Solution: Use fresh substrate. Ensure you are incubating the blot with the substrate for the recommended amount of time (typically 1-5 minutes) before imaging.[30][31] Also, confirm that no buffers contain sodium azide, as it inhibits horseradish peroxidase (HRP).[22]

Issue 3: Patchy or Uneven Bands/Blot

Q: My bands are smiling, frowning, or the blot has splotches and uneven signal. What is causing this?

A: Uneven protein migration or transfer results in distorted bands and inconsistent quantification.[32][33]

Causality & Troubleshooting:

Potential Cause	Explanation & Causality	Recommended Solution	Source
Gel Polymerization Issues	If the acrylamide gel polymerizes unevenly, it will create a non-uniform matrix, causing proteins to migrate at different rates across the gel.	Prepare fresh APS and ensure all gel components are mixed thoroughly but gently before casting. Allow the gel to polymerize completely on a level surface.	[32][33]
Uneven Heat Distribution (Smiling)	Running the gel at too high a voltage generates excess heat, causing the center of the gel to run faster than the cooler edges ("frowning") or vice-versa ("smiling").	Run the gel at a lower, constant voltage in a temperature-controlled environment or with a cooling pack.	[26]
Air Bubbles in Transfer	Air bubbles trapped between the gel and the membrane will block the transfer of proteins, resulting in white, signal-less spots on the blot.	Meticulously assemble the transfer sandwich submerged in transfer buffer, using a roller or pipette to squeeze out any bubbles.	[25][26]
Improper Membrane Handling	Touching the membrane with bare hands or dirty forceps can transfer oils and contaminants that block protein binding or cause splotches.	Always handle the membrane with clean forceps and only by the edges. Ensure the membrane is fully submerged and agitated during all steps to prevent it from sticking to the container.	[22][26]

Protocol: Antibody Titration using Dot Blot

A dot blot is a simple and effective method to determine the optimal antibody concentration without the time and expense of running multiple full Western blots.[28][31]

Step-by-Step Methodology:

• Prepare Antigen: Dilute your protein lysate (the same you would use for a Western) to a standard concentration (e.g., 1 µg/µL) in PBS.

• Spot Membrane: Cut a small strip of nitrocellulose or PVDF membrane. Pipette 1-2 µL of the lysate directly onto the membrane, creating a small spot. Let it air dry completely. You can spot multiple identical dots to test different antibody concentrations.

• Block: Block the membrane for 1 hour at room temperature in your standard blocking buffer (e.g., 5% non-fat milk in TBST).[31]

• Primary Antibody Incubation: Prepare a series of dilutions for your primary antibody (e.g., 1:500, 1:1000, 1:2000, 1:5000).[34] Incubate each spotted membrane strip in a different antibody dilution for 1 hour at room temperature.[34]

• Wash: Wash the membrane strips 3 times for 5 minutes each in wash buffer (e.g., TBST).[28]

• Secondary Antibody Incubation: Incubate all strips in the same dilution of your secondary antibody for 1 hour at room temperature.

• Wash: Repeat the wash step as in step 5.

• Detect: Apply chemiluminescent substrate and image the blot.[31]

• Analyze: The optimal primary antibody concentration is the one that gives a strong, clear signal with the lowest background.

References

• Bio-Techne. ELISA Troubleshooting Guide. [Link]

• Assay Genie. 101 ELISA Troubleshooting Tips for Research in 2024. [Link]

• Azure Biosystems. Western Blot Troubleshooting: Non-specific bands. [Link]

• American Research Products. ELISA troubleshooting tips – Poor standard curve. [Link]

• Bio-Rad. Western Blot Doctor™ — Blot Background Problems. [Link]

• Automata. Common errors in manual ELISA assays and how automation can help. [Link]

• Sino Biological. ELISA Troubleshooting: High Background. [Link]

• Surmodics. What are Some Potential Errors that can Occur in an ELISA?. [Link]

• Sino Biological. High Background Troubleshooting in Western Blots. [Link]

• American Research Products, Inc. Elisa troubleshooting tips – High background. [Link]

• American Research Products, Inc. ELISA Troubleshooting tips – No signal. [Link]

• Assay Genie. Understanding Blotchy Western Blots: Causes and Remedies. [Link]

• Sino Biological. Western Blot Troubleshooting Low Signal or No Signal. [Link]

• American Research Products, Inc. ELISA Troubleshooting tips – High CV. [Link]

• Boster Bio. 5 Common Pitfalls to Avoid in ELISA Experiments. [Link]

• Bitesize Bio. A Scientist's Guide to Conquering High Background in Western Blotting. [Link]

• Boster Bio. Western Blotting Antibody Concentration Optimization. [Link]

• ABclonal. ELISA Troubleshooting Guide. [Link]

• Mtoz Biolabs. What Causes Uneven Band Intensities in Western Blotting?. [Link]

• LI-COR. 10 Possible Causes of Weak Signals on Chemiluminescent Western Blot Images. [Link]

• Bio-Techne. Western Blot Troubleshooting Guide. [Link]

• 2BScientific. CV in ELISA. [Link]

• Bio-Rad Antibodies. ELISA Troubleshooting & Advice. [Link]

• ResearchGate. Why does my western blot keep running so unevenly?. [Link]

• American Research Products. Western Blot troubleshooting: Non-Specific Bands. [Link]

• G-Biosciences. Optimize Antigen and Antibody Concentration for Western Blots. [Link]

• Western Blot Service. Western Blot Troubleshooting: Guide to Fixing Splotchy or Uneven Bands. [Link]

• Expedeon. Western blot optimization enhance detection & quantification of low abundance protein. [Link]

• G-Biosciences. Three most common ELISA Challenges. [Link]

• Cygnus Technologies. ELISA Assay Qualification: Precision & Reproducibility Tips. [Link]

• Bio-Rad. Western Blot Doctor™ — Signal Strength Problems. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of 1-benzyl-1H-benzimidazole-2-thiol with Leading Antifungal Compounds: A Guide for Researchers

In the ever-evolving landscape of antimicrobial research, the quest for novel, potent, and less toxic antifungal agents is a paramount objective. Benzimidazole derivatives have emerged as a promising class of heterocyclic compounds, exhibiting a wide spectrum of biological activities, including antifungal properties.[1][2] This guide provides a detailed comparative analysis of a specific derivative, 1-benzyl-1H-benzimidazole-2-thiol, against established antifungal agents: the azole Fluconazole, the polyene Amphotericin B, and the second-generation triazole Voriconazole.

This analysis is designed for researchers, scientists, and drug development professionals, offering an in-depth perspective on the potential of this benzimidazole scaffold. We will delve into the mechanisms of action, present available comparative data on related compounds, and provide detailed experimental protocols to facilitate further investigation.

Introduction to the Antifungal Candidates

A successful antifungal agent must selectively target fungal cells while exhibiting minimal toxicity to the host. The compounds under review achieve this through distinct mechanisms, primarily by targeting the fungal cell membrane or its essential components.

1-benzyl-1H-benzimidazole-2-thiol: A Compound of Interest

The benzimidazole core is a key pharmacophore in medicinal chemistry due to its structural similarity to purine nucleosides, allowing for interaction with various biological systems.[3] The 2-thiol substituted benzimidazoles, in particular, have garnered attention for their therapeutic potential. The addition of a benzyl group at the N-1 position is a common strategy in drug design to enhance lipophilicity and potentially improve biological activity.[4]

Comparator Antifungal Agents

• Fluconazole: A first-generation triazole, Fluconazole is a widely used antifungal medication. Its mechanism of action involves the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14-α-demethylase.[5] This enzyme is crucial for the conversion of lanosterol to ergosterol. The depletion of ergosterol and the accumulation of toxic sterol intermediates disrupt the fungal cell membrane's structure and function.[5]

• Amphotericin B: A polyene macrolide antibiotic, Amphotericin B is a broad-spectrum antifungal agent often reserved for severe systemic fungal infections.[1] It exhibits a high affinity for ergosterol in the fungal cell membrane.[5] Upon binding, it forms pores or channels that disrupt the membrane's integrity, leading to the leakage of essential intracellular ions and molecules, causing cell death.[5]

• Voriconazole: A second-generation triazole, Voriconazole is structurally related to fluconazole but possesses a broader spectrum of activity.[6] Like fluconazole, it inhibits lanosterol 14-α-demethylase, but with a higher affinity and broader range of susceptible fungi, including many fluconazole-resistant strains.[7]

Comparative In Vitro Antifungal Activity

Direct comparative Minimum Inhibitory Concentration (MIC) data for 1-benzyl-1H-benzimidazole-2-thiol against the selected comparators from a single study is limited. However, by examining studies on closely related benzimidazole derivatives, we can infer its potential efficacy. The following tables summarize representative MIC values for the comparator drugs against common fungal pathogens.

Table 1: Minimum Inhibitory Concentration (MIC) of Fluconazole against various fungal strains.

Fungal Strain	MIC Range (µg/mL)	Reference
Candida albicans	0.39 - 1.56	[8]
Candida glabrata	0.97	[9]
Candida krusei	0.97	[9]
Candida parapsilosis	0.97	[9]
Aspergillus fumigatus	Resistant

Table 2: Minimum Inhibitory Concentration (MIC) of Amphotericin B against various fungal strains.

Fungal Strain	MIC Range (µg/mL)	Reference
Candida albicans	≤1
Candida glabrata	≤1
Candida krusei	≤2
Candida parapsilosis	≤1
Aspergillus fumigatus	0.5 - 2

Table 3: Minimum Inhibitory Concentration (MIC) of Voriconazole against various fungal strains.

Fungal Strain	MIC Range (µg/mL)	Reference
Candida albicans	≤0.03 - 0.25
Candida glabrata	0.03 - 4
Candida krusei	0.06 - 1
Candida parapsilosis	≤0.03 - 0.12
Aspergillus fumigatus	0.25 - 1

Inference for 1-benzyl-1H-benzimidazole-2-thiol: Studies on various substituted benzimidazole derivatives have shown promising antifungal activity. For instance, some 2-(benzylthio)-1H-benzimidazole derivatives have demonstrated activity against Candida species. Other research on N-substituted benzimidazoles reported MIC values against Candida albicans and Aspergillus niger ranging from 64 to over 1024 µg/mL, with some derivatives showing moderate activity.[2] It is plausible that 1-benzyl-1H-benzimidazole-2-thiol could exhibit activity within this range, but rigorous experimental validation is necessary.

Mechanisms of Action: A Visual Comparison

Understanding the molecular targets of these antifungal agents is crucial for rational drug design and for anticipating potential resistance mechanisms.

Azole Antifungals: Inhibition of Ergosterol Synthesis

Fluconazole and Voriconazole share a common mechanism of action, targeting the synthesis of ergosterol.

Caption: Mechanism of action of azole antifungals.

Polyene Antifungals: Direct Membrane Disruption

Amphotericin B directly interacts with ergosterol, leading to the formation of pores in the fungal cell membrane.

Caption: Mechanism of action of polyene antifungals.

Experimental Protocols for Antifungal Susceptibility Testing

To facilitate further research and direct comparison, we provide a standardized protocol for determining the Minimum Inhibitory Concentration (MIC) of antifungal compounds.

Broth Microdilution Method (CLSI M27-A4 Guideline)

This method is a gold standard for determining the MIC of antifungal agents against yeasts.

Workflow Diagram:

Caption: Workflow for the Broth Microdilution MIC Assay.

Step-by-Step Methodology:

• Preparation of Antifungal Stock Solution: Dissolve the antifungal compound in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 1280 µg/mL).

• Preparation of Microtiter Plates:

  • Add 100 µL of RPMI-1640 medium to wells 2-12 of a 96-well microtiter plate.

  • Add 200 µL of the antifungal stock solution to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and continuing this process to well 10. Discard 100 µL from well 10.

  • Well 11 serves as the growth control (no drug), and well 12 as the sterility control (no inoculum).

• Inoculum Preparation:

  • Culture the fungal strain on an appropriate agar medium (e.g., Sabouraud Dextrose Agar) at 35°C.

  • Prepare a suspension of the fungal colonies in sterile saline and adjust the turbidity to match a 0.5 McFarland standard.

  • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL.

• Inoculation and Incubation:

  • Add 100 µL of the diluted fungal inoculum to wells 1-11.

  • Incubate the plate at 35°C for 24-48 hours.

• MIC Determination:

  • The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50% for azoles and complete inhibition for Amphotericin B) compared to the growth control well.

Concluding Remarks and Future Directions

The benzimidazole scaffold, and specifically 1-benzyl-1H-benzimidazole-2-thiol, represents a promising area for the development of new antifungal agents. While direct comparative data is currently sparse, the documented activity of related compounds suggests potential efficacy. The likely mechanism of action, inhibition of ergosterol biosynthesis, is a validated and effective antifungal strategy.

To definitively establish the potential of 1-benzyl-1H-benzimidazole-2-thiol, further research is essential. Direct, head-to-head comparative studies using standardized methodologies, such as the one outlined in this guide, are required to accurately assess its in vitro activity against a broad panel of clinically relevant fungal pathogens. Furthermore, investigations into its precise mechanism of action, potential for resistance development, and in vivo efficacy and toxicity are critical next steps in the drug development pipeline. The insights from such studies will be invaluable in determining if this compound can be a viable candidate to address the growing challenge of fungal infections.

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• Synthesis, Spectral Characterization and Antimicrobial Studies of New Hybrid Heterocyclic Compounds Bearing 1H-benzimidazol-2-yl Thiomethyl Motif. Indian Journal of Pharmaceutical Sciences. Available from: [Link]

• Synthesis and Evaluation of Selected Benzimidazole Derivatives as Potential Antimicrobial Agents. Molecules. Available from: [Link]

• Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. ACS Omega. Available from: [Link]

• Synthesis and antifungal activity of 2-chloromethyl-1H-benzimidazole derivatives against phytopathogenic fungi in vitro. Molecules. Available from: [Link]

• Synthesis of some new substituted fluoro benzimidazoles and their antimicrobial screening. Der Pharma Chemica. Available from: [Link]

• Biological Activities of 2-Mercaptobenzothiazole Derivatives: A Review. Molecules. Available from: [Link]

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• The Chemistry Behind 2-Mercaptobenzimidazole's Applications. Available from: [Link]

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A Senior Application Scientist's Guide to Structure-Activity Relationships of Benzimidazole-2-thiol Derivatives

Welcome to an in-depth exploration of the structure-activity relationships (SAR) governing the diverse biological activities of benzimidazole-2-thiol derivatives. This guide is designed for researchers, scientists, and drug development professionals seeking to navigate the chemical space of this privileged scaffold. We will dissect the nuanced interplay between chemical structure and biological function, providing a comparative analysis of derivatives across key therapeutic areas. Our focus is on elucidating the "why" behind the activity, empowering you to make informed decisions in your own research and development endeavors.

The Benzimidazole-2-thiol Scaffold: A Privileged Core in Medicinal Chemistry

The benzimidazole ring system, an isostere of naturally occurring purines, is a cornerstone in medicinal chemistry. Its fusion of a benzene and an imidazole ring creates a unique electronic and structural environment, allowing for facile interaction with a multitude of biological macromolecules.[1][2] The introduction of a thiol group at the 2-position, leading to the benzimidazole-2-thiol (or its tautomeric thione form), further enhances its versatility as a pharmacophore. This sulfur-containing moiety provides an additional site for chemical modification, profoundly influencing the compound's pharmacokinetic and pharmacodynamic properties.

The thione-thiol tautomerism of the benzimidazole-2-thiol core is a critical aspect to consider in its SAR. The equilibrium between these two forms can be influenced by the surrounding chemical environment and the nature of substituents on the benzimidazole ring. This dynamic character plays a significant role in how these derivatives interact with their biological targets.

Caption: Key structural modifications influencing the antimicrobial activity of benzimidazole-2-thiol derivatives.

Anticancer Activity: Targeting Proliferative Pathways

The structural similarity of benzimidazoles to purine nucleobases makes them attractive candidates for anticancer drug development, as they can interfere with nucleic acid and protein synthesis in cancer cells. [1][3] Key SAR Insights:

• Substitution at the 2-position: Modifications at the 2-position of the benzimidazole ring are crucial for anticancer activity. Replacing the thiol with other functional groups or linking it to various heterocyclic moieties has been a successful strategy.

• N-1 and N-3 Substitution: The introduction of substituents at the N-1 and N-3 positions of the imidazole ring has yielded potent anticancer agents. For instance, the presence of substituted benzyl groups or other aromatic systems can enhance cytotoxicity against various cancer cell lines.

• Hybrid Molecules: The conjugation of the benzimidazole-2-thiol scaffold with other known anticancer pharmacophores, such as triazoles or thiadiazoles, has led to the development of hybrid molecules with synergistic or enhanced anticancer activity. [3][4] Comparative Data Summary:

Compound ID	N1-Substitution	S-Substitution	Cancer Cell Line	IC50 (µM)	Reference
BZC-1	H	CH2-CO-NH-Ph	HeLa	15.2	[5]
BZC-2	CH2-Ph	H	MCF-7	8.5	[6]
BZC-3	H	CH2-(4-pyridyl)	HepG2	5.1	[7]
BZC-4	H	2-(1,3,4-thiadiazolyl)	A549	2.3	[4]

IC50: Half-maximal inhibitory concentration

Caption: A typical workflow for the development of benzimidazole-2-thiol-based anticancer agents.

Antiviral Activity: Inhibiting Viral Replication

Benzimidazole derivatives have a long history as antiviral agents, and the benzimidazole-2-thiol scaffold is no exception. [8][9]These compounds can interfere with various stages of the viral life cycle, including entry, replication, and assembly. [9] Key SAR Insights:

• Substitutions at the 2- and 5(6)-positions: The antiviral activity of benzimidazole-2-thiol derivatives is highly sensitive to substitutions at the 2- and 5(6)-positions. For example, the introduction of (thio)semicarbazone and hydrazone functionalities at the 5-position has been shown to confer activity against respiratory viruses. [10]* Nature of the S-substituent: The substituent attached to the sulfur atom plays a critical role. The presence of moieties capable of forming hydrogen bonds or engaging in other non-covalent interactions with viral proteins can significantly enhance antiviral potency.

• Hybridization with other Heterocycles: Linking the benzimidazole-2-thiol core to other heterocyclic systems, such as triazoles, can lead to compounds with broad-spectrum antiviral activity. [11] Comparative Data Summary:

Compound ID	5-Position Substitution	S-Substitution	Target Virus	EC50 (µM)	Reference
BZV-1	H	H	Influenza A	>50	[10]
BZV-2	Acetyl	H	RSV	25	[10]
BZV-3	5-Thiosemicarbazone	H	RSV	5.2	[10]
BZV-4	H	2-(1,2,3-triazolyl)	Coxsackie B3	1.8	[11]

EC50: Half-maximal effective concentration; RSV: Respiratory Syncytial Virus

Experimental Protocols

To ensure the reproducibility and validation of the findings discussed, this section provides detailed, step-by-step methodologies for key experiments.

General Synthesis of Benzimidazole-2-thiol Derivatives

The synthesis of the benzimidazole-2-thiol core is typically achieved through the condensation of an o-phenylenediamine with carbon disulfide. [12][13]Subsequent modifications at the nitrogen and sulfur atoms allow for the generation of a diverse library of derivatives.

Synthesis of 2-Mercaptobenzimidazole (A Representative Protocol): [13]

• Dissolve o-phenylenediamine (1 equivalent) in absolute ethanol.

• Add carbon disulfide (1.2 equivalents) to the solution.

• Transfer the mixture to an autoclave and heat at a specified temperature and pressure for a designated time.

• After cooling, the precipitate is filtered, washed with a suitable solvent (e.g., ethanol/water), and dried to yield 2-mercaptobenzimidazole.

General Procedure for S-Alkylation: [14][15]

• Dissolve 2-mercaptobenzimidazole (1 equivalent) in a suitable solvent (e.g., ethanol, DMF).

• Add a base (e.g., triethylamine, sodium hydride) to the solution and stir for a short period.

• Add the desired alkyl or benzyl halide (1.1 equivalents) dropwise to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating until completion (monitored by TLC).

• Work up the reaction mixture by pouring it into ice-cold water.

• The resulting precipitate is filtered, washed, and purified by recrystallization or column chromatography.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of the synthesized compounds. [16]

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• In a 96-well microtiter plate, perform serial two-fold dilutions of the compound in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

• Inoculate each well with a standardized suspension of the target microorganism.

• Include positive (microorganism with no compound) and negative (broth only) controls.

• Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for a specified period (e.g., 18-24 hours).

• The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to measure the cytotoxic effects of compounds on cancer cell lines. [5][6]

• Seed cancer cells in a 96-well plate at a specific density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 hours).

• Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Remove the medium and dissolve the formazan crystals in a suitable solvent (e.g., DMSO).

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• The IC50 value is calculated as the concentration of the compound that causes a 50% reduction in cell viability compared to the untreated control.

Conclusion and Future Directions

The benzimidazole-2-thiol scaffold remains a highly versatile and promising platform for the discovery of new therapeutic agents. The structure-activity relationship studies highlighted in this guide underscore the critical role of targeted chemical modifications in optimizing biological activity. Future research should focus on:

• Mechanism of Action Studies: Elucidating the precise molecular targets and mechanisms by which these derivatives exert their biological effects.

• Pharmacokinetic Profiling: Investigating the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds to improve their drug-like characteristics.

• In Vivo Efficacy and Safety: Evaluating the most promising derivatives in relevant animal models to assess their therapeutic potential and safety profiles.

By leveraging the insights from SAR studies and employing rigorous experimental validation, the scientific community can continue to unlock the full therapeutic potential of benzimidazole-2-thiol derivatives.

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A Comparative Guide to Benzimidazole Synthesis: Conventional Heating vs. Microwave Irradiation

Introduction: The Enduring Significance of the Benzimidazole Scaffold

The benzimidazole nucleus, a heterocyclic aromatic compound formed by the fusion of benzene and imidazole rings, stands as a cornerstone in medicinal chemistry and materials science.[1][2] Its derivatives exhibit a remarkable breadth of pharmacological activities, including anti-inflammatory, antiviral, antimicrobial, and anticancer properties.[1][3] This has cemented the benzimidazole scaffold as a "privileged structure" in drug discovery, forming the core of numerous clinically significant pharmaceuticals.[4] Consequently, the efficient and sustainable synthesis of benzimidazole derivatives is a topic of paramount importance for researchers and drug development professionals.

Historically, the synthesis of benzimidazoles has been dominated by conventional heating methods, often requiring harsh reaction conditions and prolonged reaction times.[4][5] However, the last few decades have witnessed the emergence of microwave-assisted organic synthesis (MAOS) as a powerful and green alternative.[6][7] This guide provides an in-depth, objective comparison of conventional versus microwave-assisted synthesis of benzimidazoles, supported by experimental data and detailed protocols, to empower researchers in selecting the optimal strategy for their specific needs.

The Fundamental Chemistry: Mechanism of Benzimidazole Formation

The most prevalent and versatile method for synthesizing the benzimidazole core involves the condensation of an o-phenylenediamine with either a carboxylic acid or an aldehyde.[3][8]

The generally accepted mechanism for the reaction with an aldehyde proceeds as follows:

• Schiff Base Formation: The reaction initiates with the nucleophilic attack of one of the amino groups of o-phenylenediamine on the carbonyl carbon of the aldehyde, forming a hemiaminal intermediate. This intermediate then dehydrates to form a Schiff base.

• Intramolecular Cyclization: The second amino group of the o-phenylenediamine then attacks the imine carbon of the Schiff base in an intramolecular fashion, leading to the formation of a five-membered ring intermediate, a dihydrobenzimidazole.

• Oxidation/Aromatization: The final step involves the oxidation of the dihydrobenzimidazole intermediate to the stable, aromatic benzimidazole ring system. This step often requires an oxidizing agent or can occur via aerobic oxidation.

Conventional Synthesis: The Time-Honored Approach

Conventional synthesis of benzimidazoles typically involves refluxing the reactants in a suitable solvent for several hours. While effective, this method often suffers from drawbacks such as long reaction times, high energy consumption, and sometimes, the need for harsh acidic or oxidative conditions which can lead to the formation of byproducts.[4][9]

Experimental Protocol: Conventional Synthesis of 2-Phenylbenzimidazole

This protocol is a representative example of a conventional synthesis of a 2-substituted benzimidazole.

Materials:

• o-Phenylenediamine

• Benzaldehyde

• Ethanol

• Concentrated Hydrochloric Acid

• 10% Sodium Hydroxide Solution

• Round-bottom flask with reflux condenser

• Heating mantle

• Magnetic stirrer

• Beakers, filtration apparatus

Procedure:

• In a 250 mL round-bottom flask, dissolve o-phenylenediamine (0.01 mol) in ethanol (50 mL).

• To this solution, add benzaldehyde (0.01 mol) and a few drops of concentrated hydrochloric acid as a catalyst.[4]

• Equip the flask with a reflux condenser and heat the mixture to reflux using a heating mantle with constant stirring.

• Maintain the reflux for 4-6 hours, monitoring the reaction progress using Thin Layer Chromatography (TLC).[4]

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Slowly neutralize the reaction mixture with a 10% sodium hydroxide solution until the product precipitates.

• Collect the crude product by vacuum filtration and wash it thoroughly with cold water.

• Dry the crude product and recrystallize from ethanol to obtain pure 2-phenylbenzimidazole.

Microwave-Assisted Synthesis: A Paradigm Shift in Efficiency

Microwave-assisted organic synthesis (MAOS) has revolutionized the synthesis of benzimidazoles by offering a rapid, efficient, and environmentally friendly alternative to conventional heating.[10][11] Microwave irradiation directly and uniformly heats the reaction mixture, leading to a dramatic acceleration of reaction rates.[6][12] This is due to the efficient interaction of the microwave energy with polar molecules in the reaction, a mechanism known as dipolar polarization.[6]

The key advantages of microwave synthesis include:

• Drastically Reduced Reaction Times: Reactions that take hours under conventional heating can often be completed in minutes with microwave irradiation.[10][13][14]

• Increased Yields and Purity: The rapid and uniform heating often leads to cleaner reactions with fewer side products, resulting in higher yields and simplified purification.[11][13]

• Energy Efficiency: By heating only the reaction vessel and its contents, microwave synthesis is significantly more energy-efficient than conventional methods.[7][12]

• Alignment with Green Chemistry Principles: Reduced reaction times, lower energy consumption, and the potential for solvent-free reactions position MAOS as a cornerstone of green chemistry.[7][12][15]

Experimental Protocol: Microwave-Assisted Synthesis of 2-Substituted Benzimidazoles

This protocol exemplifies a typical microwave-assisted synthesis of 2-substituted benzimidazoles.

Materials:

• o-Phenylenediamine

• Substituted Aldehyde (e.g., 4-chlorobenzaldehyde)

• Acetonitrile (minimal amount)

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) as an oxidant[16]

• Microwave reactor

• Microwave-safe reaction vessel with a stirrer bar

• Beakers, filtration apparatus

Procedure:

• In a microwave-safe reaction vessel, prepare a solution of o-phenylenediamine (1 mmol) and the desired aldehyde (1.0 mmol) in a minimal amount of acetonitrile.[16]

• Add DDQ (0.60 mmol) to the mixture in an open Erlenmeyer flask.[16]

• Place the vessel in the microwave reactor and irradiate the mixture. The optimal power and time will vary depending on the specific reactants and microwave system, but typical conditions are in the range of 100-150 W for 3-10 minutes.[14][16]

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture and add it dropwise to a mixture of ice and water.[16]

• The crude solid product will precipitate. Collect it by vacuum filtration and wash with water.[16]

• If necessary, the crude product can be further purified by recrystallization.

Quantitative Comparison: Performance at a Glance

The following table summarizes the key performance differences between conventional and microwave-assisted benzimidazole synthesis based on experimental data from the literature.

Parameter	Conventional Synthesis	Microwave-Assisted Synthesis	Fold Improvement	References
Reaction Time	2 - 8 hours	3 - 10 minutes	40x - 160x	[14][17]
Yield	Typically 50-80%	80 - 98%	1.1x - 1.9x	[13][14][17][18]
Energy Consumption	High	Low	Significant Reduction	[6][11][12]
Solvent Usage	Often requires large volumes	Minimal or solvent-free	Significant Reduction	[12][19]
Byproduct Formation	More prevalent	Generally lower	Cleaner Reactions	[6][11]

Visualizing the Workflow: A Comparative Diagram

The following diagrams illustrate the stark contrast in the experimental workflows for conventional and microwave-assisted benzimidazole synthesis.

Conclusion: Embracing a Greener, Faster Future for Benzimidazole Synthesis

The evidence overwhelmingly supports the superiority of microwave-assisted synthesis over conventional heating for the preparation of benzimidazoles. The dramatic reduction in reaction times, coupled with increased yields and a significantly improved environmental footprint, makes MAOS the preferred method for modern organic and medicinal chemistry.[8][20] While conventional methods laid the historical groundwork, the adoption of microwave technology empowers researchers to accelerate the discovery and development of novel benzimidazole-based compounds, driving innovation in medicine and materials science. This guide provides the foundational knowledge and practical protocols to confidently implement this transformative technology in your laboratory.

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A Comparative Analysis of the Biological Activity of 1-benzyl-1H-benzimidazole-2-thiol Versus Its Precursors

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the benzimidazole scaffold is a cornerstone, renowned for its presence in a multitude of pharmacologically active compounds.[1] The strategic modification of this core structure often leads to compounds with enhanced or entirely novel therapeutic properties. This guide provides an in-depth, objective comparison of the biological activities of a promising derivative, 1-benzyl-1H-benzimidazole-2-thiol, against its fundamental chemical precursors: o-phenylenediamine, carbon disulfide, and benzyl chloride. Through the lens of experimental data, we will explore how the strategic combination of these precursors culminates in a molecule with a distinct and potent biological profile, particularly in the realms of antimicrobial, anticancer, and antioxidant activities. This analysis is designed to offer valuable insights for researchers engaged in the discovery and development of new therapeutic agents.

From Simple Precursors to a Bioactive Scaffold: The Synthesis of 1-benzyl-1H-benzimidazole-2-thiol

The journey from simple, and in some cases toxic, precursors to the bioactive 1-benzyl-1H-benzimidazole-2-thiol is a testament to the power of synthetic chemistry to unlock therapeutic potential. The synthesis is a well-established two-step process.[2] Initially, o-phenylenediamine is reacted with carbon disulfide in an alcoholic medium, typically in the presence of a strong base like potassium hydroxide, to form the intermediate 1H-benzimidazole-2-thiol. This intermediate, a crucial pharmacophore in its own right, is then subjected to N-alkylation using benzyl chloride to yield the final product.[2]

This synthetic route is not merely a sequence of chemical reactions but a deliberate construction of a molecule with enhanced biological efficacy. The introduction of the benzyl group at the N-1 position is a key modification known to significantly influence the therapeutic potential of the benzimidazole system.[1]

Experimental Protocol: Synthesis of 1-benzyl-1H-benzimidazole-2-thiol

Step 1: Synthesis of 1H-benzimidazole-2-thiol

• To a solution of potassium hydroxide in ethanol, add o-phenylenediamine with stirring.

• Slowly add carbon disulfide to the mixture and reflux for 3-4 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• After completion, cool the reaction mixture and pour it into ice-cold water.

• Acidify the mixture with a dilute acid (e.g., acetic acid) to precipitate the product.

• Filter the precipitate, wash with cold water, and dry to obtain 1H-benzimidazole-2-thiol.

Step 2: Synthesis of 1-benzyl-1H-benzimidazole-2-thiol

• Dissolve the synthesized 1H-benzimidazole-2-thiol in a suitable solvent such as ethanol or acetone, in the presence of a base (e.g., sodium hydroxide or potassium carbonate).

• Add benzyl chloride to the solution and reflux for 2-3 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and pour it into cold water to precipitate the product.

• Filter, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain pure 1-benzyl-1H-benzimidazole-2-thiol.

Below is a diagrammatic representation of the synthetic workflow:

Caption: Synthetic workflow for 1-benzyl-1H-benzimidazole-2-thiol.

Comparative Biological Activity

The true measure of a synthetic compound's value lies in its biological activity. Here, we present a comparative analysis of 1-benzyl-1H-benzimidazole-2-thiol and its precursors across key therapeutic areas.

Antimicrobial Activity

Benzimidazole derivatives are well-documented for their broad-spectrum antimicrobial properties.[3] The parent compound, 1-benzyl-1H-benzimidazole-2-thiol, is expected to exhibit significant activity, while its precursors have varied and often limited antimicrobial efficacy.

Compound	Antibacterial Activity (MIC µg/mL)	Antifungal Activity (MIC µg/mL)
1-benzyl-1H-benzimidazole-2-thiol	8 - 32 (against various Gram-positive and Gram-negative bacteria)	16 - 64 (against various fungal strains)
o-Phenylenediamine	Limited to no activity	Limited to no activity
Carbon Disulfide	Not typically used as an antimicrobial; primarily a fumigant.	Potent fungicidal activity as dithiocarbamates.[4]
Benzyl Chloride	Limited to no activity	Limited to no activity

Note: The MIC values for 1-benzyl-1H-benzimidazole-2-thiol are representative values from literature on similar benzimidazole-2-thiol derivatives and are intended for comparative purposes.[3][5]

The enhanced antimicrobial activity of the final compound can be attributed to the benzimidazole-2-thiol core, which is a known pharmacophore that can interfere with microbial metabolic pathways.[5] The benzyl group can further enhance this activity by increasing the lipophilicity of the molecule, facilitating its transport across microbial cell membranes.

The MIC, the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism, is a standard measure of antimicrobial efficacy.[6] The broth microdilution method is a commonly used technique.[6][7]

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth to a concentration of approximately 5 x 10^5 CFU/mL.[8]

• Serial Dilution: The test compound is serially diluted in a 96-well microtiter plate containing broth to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C for bacteria, 28°C for fungi) for 18-24 hours.

• Observation: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.[6]

Caption: Workflow for MIC determination by broth microdilution.

Anticancer Activity

The benzimidazole scaffold is a prominent feature in many anticancer agents.[9][10] 1-benzyl-1H-benzimidazole-2-thiol and its derivatives have shown promise as cytotoxic agents against various cancer cell lines.[2] In stark contrast, its precursors exhibit toxicity but not in a therapeutically useful manner.

Compound	Cytotoxicity (IC50 µM)	Mechanism of Action
1-benzyl-1H-benzimidazole-2-thiol	1 - 20 (against various cancer cell lines)	Induction of apoptosis, cell cycle arrest.[1][11]
o-Phenylenediamine	Carcinogenic.[12]	-
Carbon Disulfide	Toxic, with neuro- and reproductive toxicity.[4][13]	-
Benzyl Chloride	Probable human carcinogen, mutagenic.[14][15][16]	-

Note: The IC50 values for 1-benzyl-1H-benzimidazole-2-thiol are representative values from literature on similar benzimidazole derivatives.[10][11]

The anticancer activity of benzimidazole derivatives is often attributed to their ability to interact with crucial cellular targets like tubulin and various kinases, leading to the disruption of cell division and signaling pathways that are vital for cancer cell proliferation.[9][11]

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[17][18][19]

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a suitable density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well.[20]

• Incubation: The plate is incubated for 2-4 hours to allow metabolically active cells to reduce the yellow MTT to purple formazan crystals.[17][20]

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO).[17]

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.[19] The IC50 value is then calculated from the dose-response curve.

Caption: Principle of the MTT assay for cell viability.

Antioxidant Activity

Many benzimidazole derivatives, particularly those with a thiol group, exhibit significant antioxidant activity.[21][22][23] They can act as radical scavengers, protecting cells from oxidative damage. The precursors, on the other hand, do not typically possess beneficial antioxidant properties.

Compound	Antioxidant Activity (DPPH Scavenging IC50 µM)
1-benzyl-1H-benzimidazole-2-thiol	20 - 100
o-Phenylenediamine	Not known for antioxidant activity.
Carbon Disulfide	Not an antioxidant; can induce oxidative stress.
Benzyl Chloride	Not an antioxidant.

Note: The IC50 values for 1-benzyl-1H-benzimidazole-2-thiol are representative values based on literature for benzimidazole-2-thiol derivatives.[22][24]

The antioxidant potential of 1-benzyl-1H-benzimidazole-2-thiol is largely attributed to the thiol group at the 2-position, which can donate a hydrogen atom to neutralize free radicals.

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and straightforward method for evaluating the antioxidant capacity of a compound.[25][26]

• Preparation of Solutions: A stock solution of DPPH in a suitable solvent (e.g., methanol or ethanol) is prepared.[25] The test compound is also dissolved to create a series of concentrations.

• Reaction Mixture: The test compound solutions are mixed with the DPPH solution. A control containing only the solvent and DPPH is also prepared.

• Incubation: The mixtures are incubated in the dark at room temperature for a specified time (e.g., 30 minutes).[27]

• Absorbance Measurement: The absorbance of the solutions is measured at approximately 517 nm.[25]

• Calculation: The percentage of DPPH radical scavenging activity is calculated, and the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined.

Conclusion

This comparative guide unequivocally demonstrates the profound transformation in biological activity that occurs when simple, and often hazardous, precursors are synthetically assembled into the more complex and structured 1-benzyl-1H-benzimidazole-2-thiol molecule. While o-phenylenediamine, carbon disulfide, and benzyl chloride possess inherent toxicities and lack targeted therapeutic effects, their strategic combination yields a compound with significant antimicrobial, anticancer, and antioxidant potential. This analysis underscores the fundamental principle of medicinal chemistry: that the biological properties of a molecule are intricately linked to its chemical architecture. For researchers in drug development, this serves as a compelling example of how a well-designed synthetic strategy can unlock potent and diverse biological activities from basic chemical building blocks, paving the way for the discovery of novel therapeutic agents.

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From Benchtop to Bedside: Navigating the Efficacy Gap of Benzimidazole-Based Therapeutics

An In-Depth Technical Guide for Drug Development Professionals

The benzimidazole scaffold is a cornerstone in medicinal chemistry, celebrated for its remarkable versatility and potent biological activity. From eradicating parasitic worms to showing profound promise in oncology, this heterocyclic pharmacophore is central to numerous therapeutic agents.[1] However, for researchers in drug development, the journey of a benzimidazole candidate is often fraught with a critical challenge: a frequent and frustrating disconnect between stellar in vitro performance and attenuated in vivo efficacy.

This guide provides a comparative analysis of the in vitro and in vivo efficacy of benzimidazole-based agents. Moving beyond a simple data summary, we will dissect the underlying causality of this efficacy gap, explore the self-validating systems used in their evaluation, and present the experimental frameworks necessary for a robust assessment. Our objective is to equip researchers with the field-proven insights needed to anticipate, understand, and ultimately bridge this translational divide.

The Unifying Mechanism: A Double-Edged Sword

The broad-spectrum activity of most therapeutic benzimidazoles—whether against helminths or cancer cells—stems from a shared mechanism of action: the disruption of microtubule polymerization.[2] These agents selectively bind to the colchicine-binding site of the β-tubulin subunit, a critical protein component of microtubules.[3][4] This binding event inhibits the assembly of tubulin dimers into microtubules, shifting the dynamic equilibrium toward disassembly.[5][6]

The consequences are catastrophic for the target cell or organism. Microtubules are essential for a host of vital functions, including the formation of the mitotic spindle for cell division, maintenance of cell structure, and intracellular transport.[4] By compromising these structures, benzimidazoles induce a G2/M phase cell cycle arrest and ultimately trigger apoptosis in rapidly dividing cancer cells or cause paralysis and death in parasites.[7] This potent, targeted mechanism is responsible for the low nanomolar to micromolar efficacy often observed in controlled laboratory assays.

Caption: Benzimidazoles bind to β-tubulin, inhibiting microtubule polymerization and leading to cell death.

Part I: The Promise of In Vitro Efficacy

Initial screening in a controlled in vitro environment is an indispensable, high-throughput method for identifying promising drug candidates and elucidating their mechanism of action. These assays provide a direct measure of a compound's intrinsic biological activity against its target, free from the complexities of organismal metabolism and biodistribution.

Anthelmintic Activity: Measuring Paralysis and Arrested Development

For anthelmintic benzimidazoles, in vitro assays are crucial for determining potency and for monitoring the emergence of drug resistance in parasite populations.[8][9] Assays typically use pre-parasitic stages (eggs or larvae) and measure efficacy by inhibiting development or motility.[8]

A widely used and reliable method is the Larval Migration Inhibition Assay (LMIA). This assay quantifies the ability of a compound to inhibit the natural migratory behavior of parasitic larvae, a proxy for neuromuscular function.

Experimental Protocol: Larval Migration Inhibition Assay (LMIA)

Objective: To determine the concentration of a benzimidazole agent that inhibits 50% of larval migration (EC50).

Methodology:

• Preparation of Larvae: Obtain third-stage (L3) parasitic larvae (e.g., Ascaris suum or Haemonchus contortus) from fecal cultures and wash them thoroughly to remove debris.

• Assay Setup:

  • Use a 96-well plate with a sieve bottom (e.g., 20 µm mesh) placed inside a corresponding collection plate.

  • Prepare serial dilutions of the benzimidazole test compound (e.g., Thiabendazole) in a suitable buffer or culture medium.

  • Add approximately 100-200 L3 larvae to each well of the sieve plate.

  • Add the test compound dilutions to the wells. Include a negative control (vehicle only) and a positive control (e.g., Levamisole).

• Incubation: Incubate the plates at 37°C for 24-48 hours.

• Migration & Quantification:

  • During incubation, healthy larvae will actively migrate through the sieve into the collection plate below. Paralyzed or dead larvae will remain in the upper sieve plate.

  • After incubation, carefully remove the sieve plate.

  • Quantify the number of migrated larvae in the collection plate, often with the aid of a microscope or an automated counter.

• Data Analysis:

  • Calculate the percentage of migration inhibition for each concentration relative to the negative control.

  • Plot the inhibition percentage against the log of the drug concentration and use a non-linear regression model to determine the EC50 value.[10]

Table 1: Comparative In Vitro Efficacy of Benzimidazoles Against Parasitic Nematodes

Compound	Parasite Species	Assay Type	Efficacy (EC50)	Reference
Thiabendazole	Ascaris suum	LMIA	74-150 nM	[10]
Fenbendazole	Ascaris suum	LMIA	4.9-13.9 nM	[10]
Mebendazole	Ascaris suum	LMIA	2.3-4.3 nM	[10]
Thiabendazole	Ascaridia galli	LDA	0.084 µg/ml	[11]
Fenbendazole	Ascaridia galli	LDA	0.071 µg/ml	[11]

LMIA: Larval Migration Inhibition Assay; LDA: Larval Development Assay. Values represent the concentration required to inhibit 50% of the measured activity.

Anticancer Activity: Gauging Cytotoxicity in Cell Lines

For anticancer applications, the initial evaluation of benzimidazoles involves assessing their cytotoxic effects against a panel of human cancer cell lines.[12] These assays are fundamental for determining a compound's potency (IC50) and its selectivity for cancer cells over normal cells.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a classic colorimetric method used to measure cellular metabolic activity as an indicator of cell viability.

Experimental Protocol: MTT Cytotoxicity Assay

Objective: To determine the concentration of a benzimidazole agent that inhibits the growth of a cancer cell line by 50% (IC50).

Methodology:

• Cell Seeding: Seed cancer cells (e.g., HT-29 colorectal adenocarcinoma) into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight in a CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the benzimidazole test compound (e.g., Mebendazole). Remove the old media from the cells and add media containing the various concentrations of the compound. Include a vehicle-only control.

• Incubation: Incubate the cells for a specified period, typically 48 to 72 hours, to allow the compound to exert its effect.

• MTT Addition: Add MTT solution to each well and incubate for an additional 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the purple solution using a microplate reader at a wavelength of ~570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the control wells.

  • Plot the viability percentage against the log of the drug concentration and use a non-linear regression model to calculate the IC50 value.[13][14]

Table 2: Comparative In Vitro Efficacy of Benzimidazoles Against Human Cancer Cell Lines

Compound	Cancer Cell Line	Efficacy (IC50)	Exposure Time	Reference
Mebendazole	HT-29 (Colon)	0.29 µM	72h	[13]
Mebendazole	MCF-10 (Normal-like)	0.80 µM	72h	[13]
Mebendazole	H295R (Adrenocortical)	0.23 µM	N/A	[15]
Mebendazole	SW-13 (Adrenocortical)	0.27 µM	N/A	[15]
Fenbendazole	Multiple Cell Lines	1-10 µM	N/A	[4]

IC50: Half-maximal inhibitory concentration. Lower values indicate higher potency.

Part II: The Reality of In Vivo Performance

While in vitro data confirms target engagement and intrinsic potency, it cannot predict how a drug will behave within the complex, dynamic environment of a living organism. In vivo models are essential to assess a drug's true therapeutic potential by integrating its pharmacokinetic profile with its pharmacodynamic effects.[16]

Anthelmintic Efficacy: The Challenge of the Host

In veterinary and human medicine, the gold standard for assessing anthelmintic efficacy is the Faecal Egg Count Reduction Test (FECRT).[17] This test directly measures the reduction in parasite burden in a treated host, providing a real-world measure of effectiveness.

However, studies often reveal a stark contrast between in vitro sensitivity and in vivo outcomes. For instance, a study on goat farms found that while an in vitro Egg Hatch Test (EHT) identified benzimidazole-resistant nematodes on all 30 farms, the in vivo FECRT using a standard albendazole dose showed a much wider range of efficacy, suggesting that factors beyond intrinsic parasite sensitivity were at play.[17] This discrepancy is critical, as it highlights how in vivo conditions can modulate drug efficacy. Some anthelmintics may even require a host immune component for the effective clearance of parasites, a factor entirely absent in in vitro assays.[18]

Anticancer Efficacy: The Xenograft Model

In oncology, the most common preclinical in vivo model is the patient-derived or cell line-derived xenograft (PDX or CDX) model.[19] In this system, human tumor cells are implanted subcutaneously into immunocompromised mice. The growth of the resulting tumor is then monitored following treatment with the test agent.

Caption: Workflow for assessing in vivo anticancer efficacy using a xenograft mouse model.

Studies using these models have successfully demonstrated the in vivo potential of benzimidazoles. For example, oral administration of mebendazole to mice bearing colon cancer xenografts resulted in a dramatic reduction in tumor size and weight, validating the promise seen in cell culture.[13]

Table 3: In Vitro vs. In Vivo Efficacy of Mebendazole in Colon Cancer

Metric	Condition	Result	Reference
In Vitro IC50	HT-29 Cells (72h)	0.29 µM	[13]
In Vivo Tumor Volume	Control Mice (Day 35)	7346 ± 1077 mm³	[13]
Mebendazole-Treated Mice	1177 ± 1109 mm³ (P ≤ 0.001)	[13]
In Vivo Tumor Weight	Control Mice (Day 35)	12.45 ± 2.0 g	[13]
Mebendazole-Treated Mice	2.30 ± 1.97 g (P ≤ 0.0001)	[13]

This table powerfully illustrates a successful translation from in vitro potency to in vivo efficacy. However, this success is not always guaranteed and is often the result of overcoming significant physiological barriers.

Bridging the Gap: Why In Vitro Potency Doesn't Always Translate

The chasm between the benchtop and the bedside for benzimidazoles is primarily defined by pharmacokinetics—what the body does to the drug. The elegant mechanism of tubulin inhibition is irrelevant if the compound cannot reach its target in sufficient concentrations.

The ADME Challenge: Absorption and Metabolism

The primary culprits for the poor in vivo performance of many benzimidazoles are their challenging physicochemical properties.[20]

• Poor Aqueous Solubility: Many benzimidazoles are classified as Biopharmaceutics Classification System (BCS) Class II drugs, characterized by high permeability but very low solubility.[21] This poor solubility is a major rate-limiting step for absorption in the gastrointestinal tract, meaning much of an oral dose may pass through the body unabsorbed.[21]

• Extensive First-Pass Metabolism: After absorption, benzimidazoles undergo rapid and extensive metabolism in the liver, primarily by Cytochrome P450 (CYP450) enzymes.[21] This "first-pass effect" converts the active parent drug into less active metabolites before it can reach systemic circulation, drastically reducing its bioavailability.[7]

Caption: The journey of an oral benzimidazole, highlighting the primary barriers of poor solubility and first-pass metabolism.

The Solution: Rational Formulation Design

Overcoming these pharmacokinetic hurdles is the key to aligning in vivo efficacy with in vitro potential. This is where formulation science becomes paramount. Strategies employed to enhance the bioavailability of benzimidazoles include:

• Solid Dispersions: Dispersing the drug in a hydrophilic polymer matrix to create an amorphous state, which increases the dissolution rate.[21]

• Nanotechnology: Reducing the drug's particle size to the nanometer range (nanonization) dramatically increases the surface area available for dissolution.[21][22]

• Cyclodextrin Complexation: Encapsulating the poorly soluble drug molecule within a cyclodextrin complex to improve its aqueous solubility.[21]

Conclusion: An Integrated Approach to Development

The benzimidazole scaffold holds immense therapeutic promise, but its successful development hinges on a clear-eyed understanding of the in vitro versus in vivo efficacy challenge. While in vitro assays are unparalleled for high-throughput screening and mechanistic studies, they represent an idealized scenario. The true test of a compound's mettle lies in its ability to navigate the complex physiological landscape of a living organism.

For drug development professionals, the path forward is clear. Potent in vitro activity should be seen not as a final answer, but as a compelling hypothesis. This hypothesis must then be rigorously tested in vivo, with a proactive and informed approach to overcoming the inherent pharmacokinetic challenges of the benzimidazole class through rational formulation design. By embracing this integrated strategy, we can more effectively translate the remarkable promise of these compounds from the benchtop into meaningful clinical therapies.

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A Researcher's Guide to Confirming the Mechanism of Action for Benzimidazole Drug Candidates

For decades, the benzimidazole scaffold has been a cornerstone in the development of therapeutics, demonstrating remarkable versatility as anthelmintics and, more recently, as promising anticancer agents.[1][2] The primary mechanism of action for many benzimidazole derivatives is the disruption of microtubule polymerization by binding to β-tubulin.[2][3][4][5][6] This guide provides a comprehensive framework for researchers to rigorously confirm this mechanism for novel benzimidazole drug candidates, integrating both established and contemporary experimental approaches.

I. The Central Hypothesis: Targeting Tubulin Dynamics

The fundamental principle underlying the action of many benzimidazoles is their interference with the dynamic instability of microtubules. These cytoskeletal polymers, composed of α- and β-tubulin heterodimers, are crucial for essential cellular processes, including cell division, intracellular transport, and the maintenance of cell shape.[4] By binding to β-tubulin, benzimidazoles inhibit the polymerization of tubulin into microtubules, leading to cell cycle arrest and, ultimately, apoptosis in rapidly dividing cells like parasites and cancer cells.[1][3]

It's important to note that the binding affinity of benzimidazoles for parasite tubulin can be significantly higher (100-400 fold) than for mammalian tubulin, which is a key factor in their selective toxicity and safety as anthelmintic agents.[7] However, this selectivity may be less pronounced in the context of anticancer applications, where the target is mammalian tubulin.

dot graph TD { layout=dot; rankdir=TB; splines=ortho; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption: "Proposed Mechanism of Action for Benzimidazole Drug Candidates."

II. The Experimental Toolkit: A Multi-pronged Approach to Validation

Confirming the mechanism of action requires a series of well-designed experiments that progress from in vitro biochemical assays to cell-based functional studies. This tiered approach provides a robust validation of the drug candidate's primary target and its cellular consequences.

The initial step is to demonstrate a direct interaction between the benzimidazole candidate and purified tubulin.

1. Tubulin Polymerization Assay:

This is the foundational assay to determine if a compound affects microtubule formation. The assay monitors the polymerization of purified tubulin into microtubules, which can be measured by an increase in turbidity (light scattering) or through a fluorescence-based reporter.[8] Inhibitors of polymerization will reduce the rate and extent of this increase.[8]

Experimental Protocol: Fluorescence-Based Tubulin Polymerization Assay [8]

• Reagent Preparation:

  • Tubulin Stock: Reconstitute lyophilized tubulin in a general tubulin buffer containing GTP.

  • Test Compound: Prepare a concentrated stock of the benzimidazole candidate in an appropriate solvent (e.g., DMSO). Ensure the final solvent concentration in the assay does not interfere with polymerization.

  • Controls: Include a known polymerization inhibitor (e.g., nocodazole) and a polymerization enhancer (e.g., paclitaxel) as positive and negative controls, respectively. A vehicle control (buffer with solvent) is also essential.[8]

• Assay Procedure:

  • In a 96-well plate, add the test compound, controls, or vehicle.

  • Initiate the reaction by adding the ice-cold tubulin reaction mix (containing tubulin, GTP, and a fluorescent reporter).

  • Immediately place the plate in a microplate reader pre-warmed to 37°C and measure fluorescence intensity over time.

• Data Analysis:

  • Plot fluorescence intensity versus time to generate polymerization curves.

  • Calculate the IC50 value, which is the concentration of the compound that inhibits tubulin polymerization by 50%.[9]

dot graph TD { layout=dot; rankdir=TB; splines=ortho; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption: "In Vitro Tubulin Polymerization Assay Workflow."

2. Microtubule Binding Assay:

To further confirm direct binding, an in vitro microtubule binding assay can be performed. This assay assesses the ability of the test compound to co-sediment with polymerized microtubules.

Experimental Protocol: Microtubule Co-sedimentation Assay [10]

• Microtubule Polymerization: Polymerize purified tubulin in the presence of a stabilizing agent like taxol.

• Incubation: Incubate the pre-formed microtubules with varying concentrations of the benzimidazole candidate.

• Centrifugation: Separate the microtubules (pellet) from the unbound protein (supernatant) by ultracentrifugation.

• Analysis: Analyze both the pellet and supernatant fractions by SDS-PAGE and Coomassie blue staining or Western blotting to determine the amount of the compound that has bound to the microtubules.

While in vitro assays are crucial, it is essential to demonstrate that the drug candidate engages its target within the complex environment of a living cell and elicits the expected biological response.[11][12]

1. Cellular Microtubule Integrity Assay:

This assay visually and quantitatively assesses the effect of the drug candidate on the microtubule network in cultured cells.

Experimental Protocol: Immunofluorescence Staining of Microtubules [13]

• Cell Culture and Treatment: Plate cells (e.g., HeLa, A549) on coverslips and treat with a range of concentrations of the benzimidazole candidate for a specified time.

• Fixation and Permeabilization: Fix the cells with a suitable fixative (e.g., paraformaldehyde) and permeabilize the cell membranes to allow antibody entry.

• Immunostaining: Incubate the cells with a primary antibody against α-tubulin or β-tubulin, followed by a fluorescently labeled secondary antibody.

• Microscopy and Analysis: Visualize the microtubule network using fluorescence microscopy. Quantify changes in microtubule density, length, and organization. A disrupted and depolymerized microtubule network is the expected outcome for a tubulin polymerization inhibitor.

A more quantitative, high-throughput alternative to microscopy is a cell-based assay that measures the resistance of the microtubule network to a depolymerizing agent after treatment with the test compound.[14][15][16]

2. Cell Cycle Analysis:

Since microtubule disruption is known to arrest the cell cycle at the G2/M phase, this assay provides functional evidence of the drug's mechanism.

Experimental Protocol: Flow Cytometry-Based Cell Cycle Analysis

• Cell Treatment: Treat cultured cells with the benzimidazole candidate for a duration that allows for at least one cell cycle to complete (e.g., 24-48 hours).

• Cell Staining: Harvest the cells and stain their DNA with a fluorescent dye such as propidium iodide (PI).

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Interpretation: An accumulation of cells in the G2/M phase of the cell cycle is indicative of mitotic arrest caused by microtubule disruption.

dot graph TD { layout=dot; rankdir=LR; splines=ortho; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption: "Cellular Cascade Following Benzimidazole Treatment."

While tubulin is the primary target for many benzimidazoles, some derivatives have been shown to interact with other cellular targets, such as protein kinases.[17] It is therefore prudent to investigate potential off-target activities, especially for candidates being developed as anticancer agents.

1. Kinase Inhibition Profiling:

Screening the benzimidazole candidate against a panel of kinases can identify any significant off-target inhibitory activity.

Experimental Protocol: In Vitro Kinase Assay [18][19][20]

• Assay Platform: Utilize a commercially available kinase profiling service or an in-house platform. These assays typically measure the transfer of a phosphate group from ATP to a substrate peptide.

• Screening: Test the compound at a fixed concentration (e.g., 10 µM) against a broad panel of kinases.

• Dose-Response Analysis: For any "hits" identified in the primary screen, perform a dose-response analysis to determine the IC50 value.

Interpreting the Data:

A critical aspect of these studies is the careful interpretation of quantitative data.

Parameter	Definition	Significance
IC50	The concentration of an inhibitor required to reduce the activity of an enzyme or a biological process by 50%.	A measure of the functional strength of the inhibitor. It is dependent on experimental conditions.[21][22]
Ki	The inhibition constant, which reflects the binding affinity of the inhibitor for the enzyme.[21][23]	An intrinsic measure of affinity that is independent of enzyme concentration and allows for more direct comparison between inhibitors.[23][24]

The Cheng-Prusoff equation can be used to calculate the Ki from the IC50 value, provided the substrate concentration and the Michaelis constant (Km) are known.[24]

III. Conclusion: Building a Robust Case for the Mechanism of Action

By systematically employing the experimental strategies outlined in this guide, researchers can build a compelling and self-validating case for the mechanism of action of their benzimidazole drug candidates. This rigorous approach, which progresses from direct target interaction to cellular and potential off-target effects, is essential for advancing promising compounds through the drug development pipeline. The ultimate goal is to provide a comprehensive data package that not only confirms the primary mechanism but also provides insights into the broader pharmacological profile of the candidate therapeutic.

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Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Handling 1-benzyl-1H-benzimidazole-2-thiol

In the dynamic landscape of pharmaceutical research and development, the safe handling of novel chemical entities is paramount. This guide provides essential, immediate safety and logistical information for the operational use and disposal of 1-benzyl-1H-benzimidazole-2-thiol. Tailored for researchers, scientists, and drug development professionals, this document is built on a foundation of scientific integrity and field-proven safety protocols. Our commitment is to empower your research by providing value that extends beyond the product itself, fostering a culture of safety and precision in your laboratory.

Understanding the Hazard Profile

Key Hazard Considerations:

• Skin and Eye Irritation: Direct contact may cause irritation[2][3][4].

• Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory system[2][3][4].

• Unknown Long-Term Effects: Due to the lack of extensive toxicity data, potential for long-term health effects through prolonged or repeated exposure cannot be ruled out.

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE strategy is the cornerstone of safe handling. The following table outlines the minimum required PPE when working with 1-benzyl-1H-benzimidazole-2-thiol.

Protection Area	Required Equipment	Standards & Specifications	Key Considerations
Eye/Face Protection	Tightly fitting safety goggles with side-shields	EN 166 (EU) or NIOSH (US) approved[1][5]	Essential to protect against dust particles and accidental splashes.
Skin Protection	Chemical-resistant gloves (e.g., Nitrile) and a lab coat. Fire/flame resistant and impervious clothing is also recommended[1].	Gloves must be inspected prior to use.	Change gloves immediately if contaminated. Wash hands thoroughly after handling.
Respiratory Protection	Use in a well-ventilated area. A full-face respirator is necessary if exposure limits are exceeded or irritation occurs[1].	Use respirators and components tested and approved under appropriate government standards such as NIOSH (US) or CEN (EU)[5].	Required when engineering controls (e.g., fume hood) are insufficient or during spill cleanup.

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a systematic workflow minimizes the risk of exposure and ensures the integrity of your research. The following protocol is designed to be a self-validating system for the safe handling of 1-benzyl-1H-benzimidazole-2-thiol.

Caption: Workflow for Safe Handling of 1-benzyl-1H-benzimidazole-2-thiol.

Experimental Protocol:

• Designate Work Area: All handling of solid 1-benzyl-1H-benzimidazole-2-thiol should be conducted in a certified chemical fume hood to minimize inhalation exposure[1].

• Inspect PPE: Before each use, carefully inspect all PPE for any signs of damage, such as tears or punctures in gloves, and ensure safety goggles provide a complete seal.

• Don PPE: Put on all required PPE as specified in the table above. Ensure gloves overlap the cuffs of the lab coat.

• Weighing: If weighing the solid compound, do so within the fume hood or a ventilated balance enclosure. Handle the solid carefully to avoid generating dust[1][5].

• Handling in Solution: Whenever possible, work with the compound in a solution to minimize the risk of aerosolization.

• Storage: Store the compound in a tightly closed, clearly labeled container in a cool, dry, and well-ventilated area[1].

• Decontamination: After handling, decontaminate all work surfaces with an appropriate solvent and then wash with soap and water.

• Doffing PPE: Remove PPE in a manner that avoids contaminating yourself. Gloves should be removed first, followed by the lab coat and then eye protection.

• Waste Disposal: Dispose of all contaminated waste as outlined in the disposal plan below.

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of 1-benzyl-1H-benzimidazole-2-thiol and associated contaminated materials is critical to prevent environmental contamination and accidental exposure.

Caption: Waste Disposal Workflow for 1-benzyl-1H-benzimidazole-2-thiol.

Disposal Protocol:

• Solid Waste: Collect any unused solid 1-benzyl-1H-benzimidazole-2-thiol and place it in a clearly labeled, sealed container for chemical waste.

• Liquid Waste: Collect any solutions containing the compound in a designated, sealed container for hazardous liquid waste. Do not pour down the drain[1].

• Contaminated Materials: All disposable items that have come into contact with the compound, such as gloves, weigh boats, and paper towels, should be placed in a sealed bag and disposed of as hazardous waste.

• Labeling: All waste containers must be clearly labeled with the chemical name and associated hazards.

• Storage: Store waste containers in a designated, secure area away from incompatible materials.

• Professional Disposal: Arrange for the disposal of all chemical waste through your institution's environmental health and safety office or a licensed chemical waste disposal company, in accordance with local, state, and federal regulations[6].

Occupational Exposure Limits (OELs)

There are currently no established Occupational Exposure Limits (OELs) for 1-benzyl-1H-benzimidazole-2-thiol[1]. OELs are the upper acceptable concentration of a hazardous substance in the workplace air for a particular material and a given time[7][8][9]. In the absence of a specific OEL, a conservative approach must be taken. The principle of "As Low As Reasonably Practicable" (ALARP) should be applied to minimize exposure. Engineering controls, such as fume hoods, are the most effective means of controlling exposure.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists[1].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention[1].

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention[1].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[1].

• Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. For small spills, carefully scoop up the solid material, avoiding dust generation, and place it in a sealed container for disposal. For large spills, contact your institution's emergency response team.

By adhering to these guidelines, you can significantly mitigate the risks associated with handling 1-benzyl-1H-benzimidazole-2-thiol, ensuring a safe and productive research environment.

References

• 1-BENZYL-1H-BENZIMIDAZOLE-2-THIOL SDS, 31493-51-3 Safety Data Sheets - ECHEMI.

• 1-Methyl-1H-benzimidazole-2-thiol 95 2360-22-7 - Sigma-Aldrich.

• 1-Methyl-1H-benzimidazole-2-thiol | C8H8N2S | CID 1522244 - PubChem.

• SAFETY DATA SHEET - Sigma-Aldrich.

• Safeguarding Your Research: A Comprehensive Guide to Handling 2-(Benzylthio)-1H-benzimidazole - Benchchem.

• Safety Data Sheet - Cayman Chemical.

• 1-Benzyl-5-chloro-1H-benzoimidazole-2-thiol | SCBT - Santa Cruz Biotechnology.

• SAFETY DATA SHEET - Sigma-Aldrich.

• SAFETY DATA SHEET - Fisher Scientific.

• Recommendation of occupational exposure limits (2022–2023).

• Personal Protective Equipment for Use in Handling Hazardous Drugs.

• personal protective equipment - BINGOLD.

• PERSONAL PROTECTIVE EQUIPMENT - ASHP Publications.

• SAFETY DATA SHEET - Sigma-Aldrich.

• Guidance for Setting Occupational Exposure Limits: Emphasis on Data-Poor Substances - ECETOC.

• Occupational exposure limit values - OSHwiki | European Agency for Safety and Health at Work - EU-OSHA.

• Occupational exposure limits: A comparative study.

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• 1. echemi.com [echemi.com]
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• 4. cdn.caymanchem.com [cdn.caymanchem.com]
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